N-Acetyl-4-benzoyl-D-phenylalanine

Core Science & Biosynthesis

The Benzophenone Advantage: A Technical Guide to N-Acetyl-4-benzoyl-D-phenylalanine in Proteomics

Topic: Chemical properties of N-Acetyl-4-benzoyl-D-phenylalanine for proteomics Content Type: Technical Whitepaper / Application Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Executive Summary

In the landscape of photo-affinity labeling (PAL), N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) represents a specialized, high-fidelity probe designed for mapping protein-peptide interactions where metabolic stability and reaction specificity are paramount. Unlike promiscuous aryl azides or highly reactive diazirines, the benzophenone moiety offers a "privileged" photochemical mechanism: a reversible triplet diradical state that ensures high specificity for C-H bonds with minimal solvent quenching.

This guide details the physicochemical properties, mechanistic advantages, and experimental protocols for utilizing Ac-D-Bpa-OH to map binding interfaces, specifically within the context of D-peptide therapeutics and metabolically stable probes.

Chemical Profile & Physicochemical Properties[1][2][3][4]

To successfully incorporate Ac-D-Bpa-OH into proteomic workflows, one must first master its solubility and stability profile. The D-configuration confers resistance to proteolysis, while the N-acetyl cap mimics the peptide backbone, preventing N-terminal degradation and unwanted side reactions.

Table 1: Physicochemical Specifications

Property	Specification	Technical Note
Chemical Formula	(Variable based on salt)	Core Bpa moiety is (modified)
Molecular Weight	~311.33 g/mol	Exact mass depends on counter-ions.
Solubility	DMSO, DMF, Methanol	Insoluble in water. Requires organic co-solvent (e.g., <5% DMSO final conc.) for biological assays.
Activation	350–360 nm	The transition. Nondestructive to proteins (unlike 254 nm).
Reactive Intermediate	Triplet Ketyl Diradical	Reacts preferentially with Methionine, followed by weak C-H bonds.
Stereochemistry	D-Enantiomer	Critical for designing proteolysis-resistant probes or mirror-image phage display validation.
Excitation Coefficient		Low extinction requires high-intensity light sources (e.g., Hg arc or LED arrays).

Mechanistic Deep Dive: The Triplet Diradical Advantage

The superiority of Benzophenone (Bpa) over other photocrosslinkers (Aryl Azides, Diazirines) lies in its chemical reversibility .

Upon UV irradiation (350-360 nm), the carbonyl oxygen undergoes an

transition to a singlet excited state ( ), which rapidly undergoes intersystem crossing to a triplet excited state ( ). This state is a 1,2-diradical that acts as a hydrogen abstractor.

The Critical Distinction: If the

state does not find a suitable C-H bond to abstract (i.e., it is not in the binding pocket), it relaxes back to the ground state ( ) without decomposing. It can be re-excited repeatedly until binding and cross-linking occur. This contrasts sharply with aryl azides, which photolyze irreversibly into ring-expanded ketenimines if they fail to react, leading to high background noise.

Visualization: The Photochemical Pathway

Figure 1: The reversible excitation cycle of Benzophenone, illustrating the "Search and Capture" mechanism.

Caption: The Bpa moiety cycles between Ground and Triplet states until a target is within 3.1 Å, ensuring specificity.

Strategic Application: Why the "D" Isomer?

While L-Bpa is commonly used in genetic code expansion, N-Acetyl-D-Bpa is a tool of choice for Chemical Proteomics and Peptide Therapeutics.

• Metabolic Stability: In vivo or lysate-based assays often contain proteases. Probes synthesized with D-amino acids (retro-inverso or all-D designs) resist enzymatic degradation, allowing for longer incubation times required to capture low-affinity interactions.

• Structural Rigidity: The benzophenone group is bulky. Using the D-isomer can induce different backbone conformations (e.g.,

  -turns) compared to the L-isomer, which is useful when mapping the stereochemical requirements of a receptor binding pocket.

• Solid Phase Peptide Synthesis (SPPS): Ac-D-Bpa is typically introduced manually during SPPS. Its hydrophobicity requires careful coupling protocols to prevent aggregation on-resin.

Experimental Protocol: Cross-linking & Analysis

This protocol assumes the use of a synthetic peptide probe containing Ac-D-Bpa interacting with a purified protein target.

Phase 1: Probe Synthesis (SPPS Considerations)

• Coupling: Use HATU/HOAt or DIC/Oxyma. The bulky benzophenone group can be sterically hindered. Double coupling (2x 45 min) is recommended.

• Capping: Ensure the N-terminus is acetylated (using Acetic Anhydride/Pyridine) if using the "Ac-" variant to prevent charge artifacts at the N-terminus.

Phase 2: The Cross-linking Assay

Materials:

• UV Lamp: 365 nm (Long-wave UV). Do not use 254 nm short-wave lamps as they damage protein backbones.

• Reaction Buffer: PBS or HEPES (pH 7.4). Avoid Tris buffer if possible (primary amines can occasionally interfere, though less critical for Bpa than for NHS-esters).

• Vessel: Borosilicate glass vials or UV-transparent 96-well plates (e.g., Corning UV-Star). Standard polystyrene blocks UV transmission.

Step-by-Step:

• Equilibration: Incubate the Ac-D-Bpa peptide probe (1–10

  M) with the target protein (concentration dependent on ) in the dark for 30–60 minutes. Reason: Establish thermodynamic binding equilibrium before "locking" it.

• Cooling: Place samples on wet ice (

  C). Reason: Photochemistry generates heat; heat denatures proteins.

• Irradiation: Irradiate at 365 nm for 30–60 minutes.

  • Note: Bpa has a low quantum yield. Unlike Azides (mins), Bpa requires longer exposure.

• Quenching: No chemical quench is needed (light off = reaction stop), but adding DTT can reduce any formed disulfides if the protein is sensitive.

• Analysis: Proceed to SDS-PAGE (look for MW shift) or Trypsin Digestion/LC-MS (for site identification).

Phase 3: Workflow Visualization

Caption: Standardized workflow for Ac-D-Bpa photo-affinity labeling and MS identification.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Cross-linking Observed	UV Wavelength Mismatch	Ensure lamp is 365 nm (peak). 302 nm or 254 nm will degrade the protein before cross-linking occurs.
Precipitation	Hydrophobicity of Bpa	Ac-D-Bpa is hydrophobic. Ensure <5% DMSO is present. If peptide aggregates, reduce concentration or add solubilizing residues (e.g., Lys/Arg) to the probe sequence.
High Non-Specific Binding	Over-irradiation	Bpa will eventually react with solvent or non-targets if irradiated too long (>1 hr). Perform a time-course experiment (15, 30, 45, 60 min) to find the optimal window.
Low Yield	Oxygen Quenching	While Bpa is less sensitive to than other species, degassing buffers can improve triplet state lifetime and efficiency.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673. Link

• Kauer, J. C., et al. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid for photoaffinity labeling of peptide ligands. Journal of Biological Chemistry, 261(23), 10695-10700. Link

• Chin, J. W., et al. (2002). An expanded eukaryotic genetic code. Science, 297(5589), 2048-2051. (Contextual reference for Bpa utility). Link

• Fleming, S. A. (1995). Chemical reagents in photoaffinity labeling. Tetrahedron, 51(46), 12479-12520. Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301. Link

Technical Guide: Mechanism of Action for N-Acetyl-4-benzoyl-D-phenylalanine in Photo-Affinity Labeling

Executive Summary

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) represents a specialized class of photo-affinity probes designed for high-fidelity mapping of ligand-receptor interactions. Unlike standard L-isomer probes, the D-configuration confers resistance to proteolytic degradation, making it ideal for prolonged incubation studies in biological matrices.

The core utility of Ac-D-Bpa-OH lies in the benzophenone photophore. Upon excitation with long-wave UV light (350–360 nm), it generates a reactive triplet diradical that preferentially inserts into C-H bonds. This mechanism offers a distinct advantage over aryl azides and diazirines: the excited state is reversible . If the diradical does not encounter a suitable C-H bond, it relaxes to the ground state without reacting with solvent water, allowing for repeated excitation cycles and significantly higher cross-linking yields.[1]

The Photochemical Engine: Benzophenone Mechanism

The efficacy of Ac-D-Bpa-OH is driven by the photophysics of the benzophenone moiety attached to the phenylalanine side chain.

Excitation and Intersystem Crossing

• Ground State (

  ): In the dark, the molecule is chemically inert.

• Excitation (

  ): Irradiation at 350–360 nm triggers an transition of the carbonyl oxygen, elevating the molecule to a singlet excited state ( ).

• Intersystem Crossing (

  ): The singlet state rapidly undergoes intersystem crossing (ISC) with near-unity quantum efficiency to form a triplet excited state ( ) . This triplet state is a diradical, possessing unpaired electrons on the oxygen and carbon atoms of the carbonyl group.

The "Super" Hydrogen Abstraction

The triplet diradical is electrophilic and acts as a potent hydrogen abstractor. It does not react with water (a nucleophile), which is the primary failure mode for nitrene (azide) and carbene (diazirine) based probes.[1]

• Abstraction: The oxygen radical abstracts a hydrogen atom from a proximal C-H bond (within ~3.1 Å) on the target protein. This generates two radical species: a ketyl radical on the Bpa probe and a carbon radical on the target protein.

• Recombination: These two radicals, held in close proximity by the ligand-receptor binding affinity, rapidly recombine to form a new, stable C-C covalent bond .

Reversibility (The Critical Advantage)

If the triplet state (

) does not find a geometric match for H-abstraction within its lifetime, it relaxes back to the ground state ( ). The probe remains intact and can be re-excited by the continuous UV source until a successful cross-linking event occurs. This "hunt-and-peck" mechanism drives the high efficiency of benzophenone probes.

Mechanism Diagram

Caption: The reversible excitation cycle of Benzophenone. Unlike azides, the triplet state relaxes if no target is found, preventing solvent quenching.

Structural Advantages of Ac-D-Bpa-OH[2]

Why the D-Enantiomer?

Most biological receptors recognize L-amino acids. However, researchers utilize the D-enantiomer (D-Phe) in specific contexts:

• Proteolytic Stability: D-amino acids are resistant to endogenous proteases. If the probe is used in cell lysates or in vivo, Ac-D-Bpa-OH resists degradation, maintaining the probe concentration during long incubation times.

• Stereochemical Probing: It allows researchers to validate the stereospecificity of a binding pocket. If Ac-L-Bpa-OH cross-links but Ac-D-Bpa-OH does not, the interaction is stereospecific.

The N-Acetyl Cap

The acetylation of the N-terminus (Ac-) eliminates the positive charge of the free amine. This mimics the electronic environment of a peptide bond, preventing non-specific electrostatic interactions that could lead to false positives.

Experimental Protocol: Synthesis to Analysis

Incorporation via Solid Phase Peptide Synthesis (SPPS)

Ac-D-Bpa-OH is compatible with standard Fmoc chemistry.

• Coupling: Use standard coupling reagents (HBTU/HOBt or HATU).

• Deprotection: Standard piperidine deprotection.

• Critical Precaution: Avoid UV light in the laboratory during synthesis and purification. Use amber glassware or wrap vessels in foil.

Cross-Linking Workflow

• Equilibration: Incubate the Ac-D-Bpa-OH containing probe with the target protein (in dark) to establish equilibrium binding (

  ).

• Irradiation:

  • Source: 365 nm UV lamp (e.g., Stratalinker or handheld UV lamp).

  • Vessel: Open-top microplate or quartz cuvette (glass blocks UV). Keep on ice to prevent thermal denaturation.

  • Duration: 30–60 minutes. (Longer times are tolerated due to 365 nm safety).

• Analysis: SDS-PAGE followed by Western Blot or Mass Spectrometry (LC-MS/MS) to identify the mass shift corresponding to the probe-protein complex.

Workflow Diagram

Caption: Step-by-step workflow from probe design to mass spectrometric identification of the cross-linked interface.

Comparative Analysis: Photophore Selection

The choice of Benzophenone (Bpa) over Aryl Azides or Diazirines is a strategic decision based on specificity and sample integrity.

Feature	Benzophenone (Bpa)	Aryl Azide	Diazirine
Excitation Wavelength	350–360 nm (Safe for proteins)	< 300 nm (Damages Trp/Tyr)	~350–360 nm
Reactive Intermediate	Triplet Diradical	Singlet Nitrene	Carbene
Reactivity Preference	C-H bonds (highly specific)	Nucleophiles (NH2, SH)	Non-specific (C-H, O-H, N-H)
Solvent Reactivity	Inert to water (Reversible)	Reacts with water	Reacts with water (Quenched)
Cross-Linking Yield	High (due to recycling)	Low (< 5-10%)	Moderate
Steric Bulk	Bulky (requires space)	Small	Very Small

Troubleshooting & Optimization (Expert Insights)

The "Methionine Magnet" Effect

Observation: Benzophenones show a secondary preference for oxidizing Methionine (Met) residues. Mitigation: If your binding site is Met-rich, Bpa may preferentially oxidize Met rather than forming a C-C bond. Verify results with a control probe lacking Bpa or use a diazirine probe as a secondary validation method.

Steric Hindrance

Observation: The benzoyl group adds significant bulk to the phenylalanine ring. Validation: Always perform a competitive binding assay (e.g., Fluorescence Polarization or SPR) comparing the labeled probe vs. the native ligand. If the affinity drops significantly (>10-fold), the Bpa moiety is likely sterically clashing with the receptor, and the labeling data may be artifactual.

Non-Specific Labeling

Observation: High background labeling. Solution: Include a "scavenger" in the buffer (e.g., BSA or excess unrelated protein) only if the interaction is high-affinity. However, because Bpa is chemically inert in the ground state and does not react with water, true non-specific labeling is usually lower than with azides. Ensure the wash steps after irradiation are stringent (e.g., high salt or detergent) to remove non-covalent binders before analysis.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry.[2] Biochemistry, 33(19), 5661–5673.

• Kauer, J. C., Erickson-Viitanen, S., Wolfe, H. R., & DeGrado, W. F. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid for photoaffinity labeling of peptide ligands and receptors. Journal of Biological Chemistry, 261(23), 10695–10700.

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289–3301.

• Sigma-Aldrich. Acetyl-4-benzoyl-D-phenylalanine Product Specification.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. scispace.com [scispace.com]

Technical Guide: Physicochemical Properties and Handling of N-Acetyl-4-benzoyl-D-phenylalanine

Executive Summary

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) is a specialized photoreactive amino acid derivative used primarily in photo-affinity labeling (PAL) .[1] Unlike standard L-amino acids, the D-enantiomer confers resistance to enzymatic degradation, making it a robust probe for mapping ligand-receptor binding sites in proteolytically active environments.

This guide provides validated molecular data, solubility protocols, and experimental workflows designed to maximize labeling efficiency while minimizing artifactual precipitation—a common failure mode in Bpa-based experiments.

Part 1: Chemical Specifications & Physicochemical Profile[2]

The following data establishes the baseline identity of the compound. Ensure your certificate of analysis (CoA) matches these specifications before proceeding with synthesis or biological assays.

Table 1: Physicochemical Data

Property	Specification	Notes
Chemical Name	N-Acetyl-4-benzoyl-D-phenylalanine	Also known as Ac-D-Bpa-OH or Ac-D-Phe(4-Bz)-OH
CAS Number	104504-42-9	Distinct from the L-isomer (CAS 2566-22-5 for N-Bz-L-Phe analog)
Molecular Weight	311.23 g/mol	Critical for molarity calculations
Molecular Formula	C₁₈H₁₇NO₄
Appearance	White to off-white powder	Discard if yellowing is observed (sign of oxidation)
Melting Point	167 – 171 °C
Optical Rotation		(C=1 in Methanol)
Purity Standard	(HPLC)	Impurities can quench the triplet state during photolysis

Part 2: Solubility Dynamics & "The DMSO Cliff"

Ac-D-Bpa-OH is highly hydrophobic due to the benzophenone moiety. Direct dissolution in aqueous buffers (PBS, TBS) will result in immediate precipitation or the formation of micro-aggregates that cause false positives in binding assays.

Solubility Profile

Solvent	Solubility Limit (Approx.)	Usage Context
DMSO (Dimethyl Sulfoxide)	~100 mg/mL (High)	Recommended for Stock Solutions (100 mM)
DMF (Dimethylformamide)	~100 mg/mL (High)	Alternative for SPPS applications
Methanol/Ethanol	Moderate	Not recommended for biological stocks due to volatility
Water / PBS (pH 7.4)	< 0.1 mg/mL (Very Low)	Do NOT dissolve directly.[2]

Protocol: Preparation of Stable Stock Solutions

Objective: Create a precipitate-free 100 mM stock solution.

• Weighing: Accurately weigh 31.1 mg of Ac-D-Bpa-OH.

• Solvation: Add 1.0 mL of anhydrous DMSO (molecular biology grade).

  • Note: Avoid using "old" DMSO that has absorbed water from the air, as this reduces solubility.

• Sonication: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 35°C for 2 minutes.

• Storage: Aliquot into amber tubes (light sensitive) and store at -20°C . Stable for 6 months.

The Dilution Protocol (Avoiding Shock Precipitation)

When introducing the hydrophobic probe into an aqueous assay buffer, you must manage the "DMSO Cliff"—the rapid change in polarity that forces the compound out of solution.

• Step-Down Dilution: Do not pipet 100 mM stock directly into the assay well.

• Intermediate: Dilute the 100 mM stock 1:10 in DMSO to create a 10 mM working stock .

• Final Addition: Add the 10 mM stock to your rapidly stirring aqueous buffer to achieve the final concentration (e.g., 100 µM).

  • Target: Final DMSO concentration should be < 1% (v/v) to avoid denaturing the target protein.

Part 3: Mechanism of Action (Photochemistry)

The utility of Ac-D-Bpa-OH lies in the benzophenone group. Upon excitation at 350–360 nm , the carbonyl oxygen transitions to a triplet diradical state. This species is chemically inert to water (unlike aryl azides) but reacts preferentially with C-H bonds in close proximity (< 3 Å), forming a covalent carbon-carbon bond.

Visualization: Benzophenone Photo-Activation Pathway

Figure 1: The reversible excitation cycle of Benzophenone. Unlike aryl azides, Bpa can relax back to the ground state if no C-H bond is within range, reducing non-specific labeling.

Part 4: Experimental Workflow (Photo-Affinity Labeling)

This protocol describes the use of Ac-D-Bpa-OH as a competitive probe or a direct ligand to map binding sites.

Incubation (Equilibrium Binding)

• System: Protein Target (1–10 µM) + Ac-D-Bpa-OH (10–100 µM).

• Buffer: PBS or Tris-HCl (pH 7.4). Avoid buffers with high concentrations of scavengers (e.g., BSA) unless necessary.

• Time: Incubate for 30–60 minutes in the dark at 4°C or RT to allow equilibrium binding.

UV Crosslinking

• Equipment: UV Lamp (365 nm). Do not use 254 nm UV, as it damages protein structure.

• Setup: Place samples on ice to prevent heating.

• Irradiation: Expose samples for 30–60 minutes .

  • Self-Validation: Perform a time-course experiment (0, 15, 30, 60 min) to determine maximum crosslinking efficiency without protein degradation.

Analysis

• SDS-PAGE: Resolve proteins on a gel.

• Detection: If Ac-D-Bpa-OH is conjugated to a fluorophore or biotin (or if using MS), detect the mass shift or specific signal.

• Control: Always run a "Dark Control" (no UV) to ensure no background reaction occurs.

Visualization: Experimental Decision Tree

Figure 2: Step-by-step decision tree for executing a photo-affinity labeling experiment.

References

• Royal Society of Chemistry. (2023). Design and synthesis of a clickable, photoreactive amino acid for peptide photoaffinity labeling. Organic & Biomolecular Chemistry. Retrieved from [Link]

• National Institutes of Health (PMC). (2021). Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome. Retrieved from [Link]

Sources

• 1. Design and synthesis of a clickable, photoreactive amino acid p-(4-(but-3-yn-1-yl)benzoyl)-l-phenylalanine for peptide photoaffinity labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Stereochemical differences between N-Acetyl-4-benzoyl-D-phenylalanine and L-isomers

Content Type: Technical Guide Audience: Researchers, Medicinal Chemists, and Structural Biologists Version: 1.0

Executive Summary: The Chirality of Interaction

In the realm of photo-affinity labeling and peptidomimetics, N-Acetyl-4-benzoyl-phenylalanine (Bpa) serves as a critical probe for mapping protein-protein interactions. While the benzophenone moiety provides the photo-activatable "warhead," the stereochemistry of the

-carbon—distinguishing the D-isomer from the L-isomer —dictates the spatial trajectory of this warhead and the molecule's biological stability.

This guide analyzes the stereochemical divergence between N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) and its L-counterpart. It provides actionable protocols for synthesis, purification, and application, emphasizing the prevention of racemization—a critical failure point in the handling of N-acetylated amino acids.

Molecular Architecture & Stereochemistry

The core difference lies in the spatial arrangement of the substituents around the chiral center (

-carbon). This is not merely a labeling convention; it fundamentally alters the vector of the benzophenone crosslinking radius.

Structural Configuration

• L-Isomer (S-configuration): The naturally occurring form used in ribosomal translation systems (via Amber suppression). The side chain projects "out" of the paper in standard Fischer projections, compatible with the stereochemical constraints of

  -helices in natural proteins.

• D-Isomer (R-configuration): The "mirror image" form. In a peptide backbone, the D-isomer introduces a "kink" or reverse turn (e.g.,

  -turn stabilization). This directs the benzophenone group into a completely different quadrant of 3D space, potentially capturing interactions inaccessible to the L-isomer.

Physical Property Comparison

The following data serves as a baseline for quality control (QC) of raw materials.

Property	N-Acetyl-4-benzoyl-D-phenylalanine	N-Acetyl-4-benzoyl-L-phenylalanine
Configuration	(R)-enantiomer	(S)-enantiomer
CAS Number	104504-42-9	113668-66-9 (approx)
Molecular Weight	311.33 g/mol	311.33 g/mol
Optical Rotation	(C=1, MeOH)	(C=1, MeOH)
Melting Point	167 - 171 °C	168 - 172 °C
Solubility	DMSO, MeOH, DMF	DMSO, MeOH, DMF

Critical Insight: The benzophenone moiety is achiral and planar. The chirality of the

-carbon acts as the "hinge," determining the angle at which this planar group attacks its target upon UV excitation (350–360 nm).

Synthesis & Racemization Control

A major technical challenge with N-acetyl derivatives is their high susceptibility to racemization during activation. Unlike Fmoc- or Boc-protected amino acids, the N-acetyl group can participate in the formation of an azlactone (oxazolone) intermediate, which leads to rapid loss of chiral purity.

The Azlactone Danger Zone

When the carboxyl group of Ac-D-Bpa is activated (e.g., by carbodiimides or uronium salts), the carbonyl oxygen of the N-acetyl group can attack the activated ester, forming a 5-membered azlactone ring. This ring allows the

-proton to be abstracted easily by weak bases, resulting in a racemic mixture.

Figure 1: The competition between direct coupling and azlactone-mediated racemization during the activation of N-acetyl amino acids.

Protocol: Racemization-Free Coupling

To incorporate Ac-D-Bpa into peptides (e.g., via Solid Phase Peptide Synthesis - SPPS) without losing chirality, follow this modified protocol.

Reagents:

• Coupling Reagent: T3P (Propylphosphonic anhydride) or HATU .

• Base: TMP (2,4,6-Trimethylpyridine/Collidine). Avoid DIPEA or TEA, as they are strong enough to promote azlactone proton abstraction.

Step-by-Step Workflow:

• Dissolution: Dissolve Ac-D-Bpa-OH (3 eq) in DMF.

• Activation: Add HATU (2.9 eq).

• Base Addition: Add Collidine (6 eq). Do not pre-activate for more than 30 seconds.

• Coupling: Immediately add the mixture to the resin-bound peptide.

• Reaction Time: Allow to react for 45–60 minutes. Extended times increase racemization risk.

• Validation: Monitor completion via Kaiser test.

Analytical Validation: Chiral HPLC

Trust but verify. Because the optical rotation values are close in magnitude, Chiral HPLC is the only authoritative method to confirm you possess the pure D-isomer, especially after coupling steps if cleavage is performed.

Recommended Method:

• Column: Chiralpak IA or IC (Immobilized polysaccharide phases are robust).

• Mobile Phase: n-Hexane : IPA : TFA (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Benzophenone absorption).

• Expected Elution: The D-isomer typically elutes before the L-isomer on Chiralpak IA, but standards must be run to confirm.

Functional Applications: D vs. L

Why choose the D-isomer? The choice dictates the biological outcome.

Photo-Crosslinking Geometry

The benzophenone group preferentially reacts with C-H bonds within a 3.1 Å radius upon excitation at 350-360 nm.

• L-Bpa: When placed in an

  -helix, the benzophenone side chain projects at angles consistent with natural side chains ( interactions).

• D-Bpa: Induces a local disruption or "kink" if placed in a standard helix. However, in cyclic peptides or peptidomimetics , D-Bpa can orient the crosslinker toward a binding pocket that L-Bpa would miss entirely due to steric clash with the backbone.

Proteolytic Stability

Peptides containing Ac-D-Bpa are resistant to enzymatic degradation.

• Use Case: In vivo photo-crosslinking studies where the probe must survive circulation (e.g., serum stability assays). L-Bpa probes may be degraded by proteases before reaching the target; D-Bpa probes persist.

Figure 2: Workflow decision tree for selecting D- vs L-Bpa based on the experimental target.

References

• Chin, J. W., et al. (2002). "An Expanded Eukaryotic Genetic Code." Science, 301(5635), 964-967.
• Coin, I., et al. (2006). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols, 2, 3247–3256.
• Dormán, G., & Prestwich, G. D. (1994). "Benzophenone photophores in biochemistry." Biochemistry, 33(19), 5661-5673. (Mechanism of benzophenone crosslinking).

• Bocchinfuso, G., et al. (2023). "N-Acetyl-l-phenylalanine Racemization during TBTU Amidation." Molecules, 28(2), 608. Retrieved from [Link]

UV absorption spectra and excitation maxima of N-Acetyl-4-benzoyl-D-phenylalanine

Technical Guide: Photophysical Characterization and Application of N-Acetyl-4-benzoyl-D-phenylalanine

Part 1: Executive Technical Summary

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) is a photo-activatable amino acid derivative utilized primarily in chemoproteomics and structural biology to map protein-protein interactions and ligand-binding sites. Its core utility lies in the benzophenone chromophore, which, upon excitation with mild UV light (350–365 nm), forms a highly reactive triplet diradical.[1]

This guide provides a rigorous analysis of the UV absorption spectra, excitation maxima, and photochemical mechanisms of Ac-D-Bpa. It is designed for researchers requiring precise optical parameters for experimental design, ensuring maximal crosslinking efficiency while preserving biological sample integrity.

Part 2: UV Absorption Spectra & Optical Properties

The optical properties of Ac-D-Bpa are dominated by the benzophenone moiety. The "N-Acetyl" and "D-configuration" modifications dictate solubility and stereochemical recognition but have negligible impact on the electronic transitions of the chromophore compared to the L-isomer or free acid.

Spectral Data Summary

The absorption spectrum exhibits two distinct bands corresponding to specific electronic transitions.

Parameter	Primary Band ( )	Secondary Band ( )
Wavelength Maximum ( )	250 – 260 nm	330 – 335 nm
Extinction Coefficient ( )	~18,000	~100 – 180
Transition Type	Allowed (High Intensity)	Forbidden (Low Intensity)
Relevance	Quantification	Photo-Activation

Note: Values are based on measurements in polar protic solvents (e.g., isopropyl alcohol, aqueous buffer). Solvatochromic shifts of 2–5 nm may occur depending on the dielectric constant of the solvent.

The "Optical Window" for Activation

While the global absorption maximum is near 258 nm, experimental excitation is strictly performed in the 350–365 nm range .

• Reasoning: Biological macromolecules (proteins, DNA) absorb strongly below 300 nm (Trp/Tyr/Phe

  nm).[2] Exciting the primary band of Bpa would cause significant photodamage to the sample.

• Mechanism: The secondary band (

  nm) has a "tail" that extends beyond 360 nm. Although the extinction coefficient is low ( ), the quantum yield of intersystem crossing is near unity, making this weak absorption sufficient for efficient activation without damaging the host protein.

Part 3: Excitation & Photochemical Mechanism

The efficacy of Ac-D-Bpa as a photo-crosslinker relies on the formation of a triplet diradical. This process is chemically distinct from nitrene or carbene-based crosslinkers (e.g., diazirines, azides) because it is reversible and does not react with water.

Mechanism of Action (Jablonski & Reaction Pathway)

• Excitation: Ground state singlet (

  ) absorbs a photon ( , 350–365 nm) to reach the excited singlet state ( ).

• Intersystem Crossing (ISC): The

  state rapidly converts to the excited triplet state ( ). This is the reactive species.

• H-Abstraction: The triplet benzophenone oxygen abstracts a hydrogen atom from a nearby C-H bond (within 3–4 Å), forming a ketyl radical pair.

• Recombination: The two radicals recombine to form a stable C-C covalent bond.

Pathway Visualization

Caption: Photochemical pathway of Ac-D-Bpa. Excitation leads to a reversible triplet state that reacts only upon precise proximity to a C-H donor.

Part 4: Experimental Protocol: Spectral Validation

Before applying Ac-D-Bpa in crosslinking assays, it is critical to validate the quality of the reagent, as the benzophenone moiety can degrade if improperly stored.

Reagents & Equipment

• Stock Solvent: Dimethyl Sulfoxide (DMSO) or Methanol (HPLC Grade).

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4.

• Equipment: UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm path length).

Step-by-Step Methodology

• Preparation of Stock Solution (100 mM):

  • Weigh 4.9 mg of Ac-D-Bpa (MW

    491.5 g/mol for Fmoc derivative or ~207 g/mol for acetyl depending on specific salt/derivative; verify MW on container).

  • Dissolve in 100

    L DMSO. Vortex until clear.

• Dilution for Measurement:

  • Prepare a working solution of ~50

    M in PBS.

  • Calculation: Add 1

    L of Stock to 1999 L PBS.

• Baseline Correction:

  • Fill a cuvette with PBS containing 0.05% DMSO (blank).

  • Run a baseline scan from 200 nm to 450 nm.

• Acquisition:

  • Replace blank with the Ac-D-Bpa working solution.

  • Scan from 200 nm to 450 nm.[3]

• Quality Criteria (Pass/Fail):

  • PASS: Distinct peak at ~260 nm; low broad shoulder/peak at ~330-340 nm.

  • FAIL: Significant absorption > 400 nm (aggregation/precipitation) or loss of the 330 nm shoulder (photobleaching).

Workflow Diagram

Caption: Validation workflow for Ac-D-Bpa. Critical checkpoints ensure reagent integrity prior to high-value experiments.

Part 5: References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673.

• Kauer, J. C., Erickson-Viitanen, S., Wolfe, H. R., & DeGrado, W. F. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid.[1][4] Photolabeling of calmodulin with a synthetic calmodulin-binding peptide.[4] Journal of Biological Chemistry, 261(23), 10695–10700.[4]

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024.

• Thermo Fisher Scientific. (n.d.). Extinction Coefficients Guide.

Sources

• 1. Electron‐deficient p‐benzoyl‐l‐phenylalanine derivatives increase covalent chemical capture yields for protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Photophysics and Photochemistry of Phenylalanine, Tyrosine, and Tryptophan: A CASSCF/CASPT2 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. omlc.org [omlc.org]
• 4. researchgate.net [researchgate.net]

Stability of benzophenone moiety in N-Acetyl-4-benzoyl-D-phenylalanine

An In-depth Technical Guide Stability of the Benzophenone Moiety in N-Acetyl-4-benzoyl-D-phenylalanine: A Guide for Researchers and Drug Development Professionals

Introduction: The Dual Nature of a Photoactivatable Probe

N-Acetyl-4-benzoyl-D-phenylalanine is a non-canonical amino acid of significant interest in chemical biology and drug development.[1] Its structure integrates a stable D-phenylalanine backbone with a photochemically active benzophenone moiety. This unique combination allows for its incorporation into peptides and proteins, which can then be used as photoaffinity probes.[2][3] Upon irradiation with UV light (typically 350-365 nm), the benzophenone group forms a reactive triplet diradical that can covalently cross-link with interacting biomolecules, providing invaluable spatial and temporal information about biological interactions.[4][5][6]

However, the very reactivity that makes this molecule a powerful research tool also presents a significant liability. The stability of the benzophenone moiety, and indeed the entire molecule, under various chemical, thermal, and photolytic stresses is a critical parameter that dictates its utility, storage, and formulation. An unstable probe can lead to ambiguous results, the formation of undesirable adducts, or a complete loss of function.

This guide provides a comprehensive technical overview of the stability profile of N-Acetyl-4-benzoyl-D-phenylalanine. It synthesizes foundational photochemical principles with proven methodologies for empirical stability testing. We will explore the theoretical degradation pathways and provide detailed, self-validating experimental protocols to assess the molecule's robustness, enabling researchers to confidently design experiments, develop formulations, and interpret results with high scientific integrity.

The Benzophenone Moiety: Photochemical Principles and Inherent Vulnerabilities

The functionality of N-Acetyl-4-benzoyl-D-phenylalanine is rooted in the photochemistry of its benzophenone core.[7] Understanding this mechanism is essential to appreciating both its utility and its primary degradation pathway.

Upon absorption of UV radiation, the benzophenone carbonyl group undergoes an n→π* electronic transition from the ground state (S₀) to an excited singlet state (S₁).[3] This state is extremely short-lived and efficiently undergoes intersystem crossing (ISC) to a more stable, longer-lived triplet state (T₁).[6] This T₁ state behaves as a diradical and is the primary reactive species.[4]

Productive Pathway (Photo-Crosslinking): The excited triplet state can abstract a hydrogen atom from a nearby C-H bond of an interacting molecule, generating a benzophenone ketyl radical and a carbon-centered radical on the target. Subsequent radical recombination forms a stable covalent C-C bond, effectively "trapping" the interaction.[3]

Degradation Pathway (Photoreduction & Side Reactions): In the absence of a specific binding partner or in the presence of hydrogen-donating solvents (like isopropanol), the excited benzophenone can react non-specifically.[8] Prolonged exposure to UV light can lead to photoreduction, forming benzopinacol, or reaction with water to produce hydroxylated derivatives like 3-hydroxy- and 4-hydroxybenzophenone.[9] These events represent a degradation of the active probe.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Photoaffinity Labeling of Ras Converting Enzyme 1 (Rce1p) using a Benzophenone-Containing Peptide Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors [mdpi.com]
• 5. p-Benzoyl-l-phenylalanine as a Multifunctional Noncanonical Amino Acid in Synthetic Biology: Photoprobing, Photocatalysis, and Structural Programming for Biocontainment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 9. BENZOPHENONE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]

Precision Mapping of Protein Interactions: The N-Acetyl-4-benzoyl-D-phenylalanine Protocol

Executive Summary

This technical guide details the application of N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) as a high-fidelity photo-affinity probe for mapping protein-protein interactions (PPIs). Unlike standard genetic incorporation of L-isomers, the use of the N-acetylated D-enantiomer suggests a strategic focus on synthetic peptide probes designed for high metabolic stability and precise stereochemical control.

This document serves as a blueprint for researchers using Ac-D-Bpa to identify binding interfaces, validate drug targets, and elucidate orphan ligand-receptor pairings.

Part 1: Mechanistic Foundations

The Photochemistry of Benzophenone

The core utility of Ac-D-Bpa lies in the benzophenone moiety. Unlike aryl azides or diazirines, benzophenone exhibits a unique "search-and-capture" mechanism that minimizes non-specific labeling.

• Excitation: Upon irradiation at 350–365 nm (soft UV), the benzophenone carbonyl transitions from a singlet ground state (

  ) to an excited singlet state ( ), which rapidly undergoes intersystem crossing to a triplet state ( ).[1]

• The Reactive Triplet: The

  diradical is chemically inert toward water and bulk nucleophiles. It specifically reacts by abstracting a hydrogen atom from a C-H bond within a strict 3.1 Å radius .

• Reversibility (The Safety Valve): If no suitable C-H bond is within range, the triplet state relaxes back to the ground state (

  ) without decomposing. It can be re-excited repeatedly until a specific binding event places a target C-H bond in proximity.[1]

Why the D-Enantiomer?

The choice of D-phenylalanine over the natural L-isomer in synthetic probes is a deliberate design choice for proteolytic resistance .

• Metabolic Stability: In complex matrices (e.g., cell lysates, serum), L-peptides are rapidly degraded by endogenous proteases. Ac-D-Bpa probes resist hydrolysis, maintaining their effective concentration during the equilibration phase.

• Stereochemical Probes: D-amino acids are essential for "Retro-Inverso" peptide strategies or when mapping interactions where the binding pocket has strict stereospecific constraints.

Photochemical Mechanism Diagram

The following diagram illustrates the reversible excitation cycle and the radical recombination step that ensures high specificity.

Caption: The "Search-and-Capture" mechanism of Benzophenone. Note the reversible relaxation path that prevents solvent quenching.

Part 2: Strategic Implementation & Probe Design

Comparative Analysis of Photo-Crosslinkers

Selecting Ac-D-Bpa involves trade-offs. It is less reactive than diazirines but offers cleaner data for equilibrium binding studies.

Feature	N-Acetyl-4-benzoyl-D-Phe (Bpa)	Aryl Azides	Diazirines
Excitation Wavelength	350–365 nm (Safe for proteins)	< 300 nm (Protein damaging)	~350 nm
Reactive Species	Triplet Diradical	Nitrene	Carbene
Reaction Specificity	High (C-H insertion only)	Low (Nucleophiles/C-H)	Very Low (Inserts anywhere)
Water Reactivity	Negligible (Inert)	Moderate	High (Quenched by H2O)
Crosslinking Yield	Moderate (Requires tight binding)	Low to Moderate	High
Stability	High (Ambient light stable)	Light sensitive	Light sensitive

Probe Synthesis Architecture

When designing a probe using Ac-D-Bpa, the molecule typically consists of three functional domains:

• The Affinity Pharmacophore: The peptide sequence or small molecule that binds the target.

• The Photo-Trap (Ac-D-Bpa): Placed at a predicted interface residue. The "N-Acetyl" cap mimics the peptide backbone continuity.

• The Reporter Tag: A biotin handle or alkyne (for Click chemistry) to allow enrichment of the crosslinked complex.

Part 3: Experimental Protocol (Self-Validating)

Phase 1: Equilibration (The "Dark" Phase)

Objective: Establish specific non-covalent binding between the Ac-D-Bpa probe and the target protein.

• Preparation: Dissolve Ac-D-Bpa probe in DMSO (Keep final DMSO < 1%).

• Incubation: Mix probe with the protein sample (lysate or purified).

  • Critical Step: Perform a Competition Control . In a parallel tube, add 100x molar excess of the non-labeled (parent) ligand. This tube should show no signal later, validating that the binding is specific.

• Time: Incubate for 30–60 minutes at 4°C in the dark. The stability of the D-isomer allows longer incubation if necessary to reach equilibrium.

Phase 2: Photo-Crosslinking

Objective: Convert the transient interaction into a permanent covalent bond.

• Vessel: Transfer samples to a 96-well polystyrene plate or a quartz cuvette. Glass absorbs UV; do not use standard glass vials.

• Irradiation: Expose to 365 nm UV light (e.g., UV Stratalinker or LED array) on ice.

  • Duration: 30–60 minutes. (Bpa requires longer exposure than azides due to the reversible excitation cycle).[2]

• Quenching: No chemical quenching is needed for the radical, but samples can be precipitated with TCA or acetone to remove free probe.

Phase 3: Analysis & Identification

Objective: Map the exact residue of interaction.

• Digestion: Trypsinize the crosslinked protein complex.

• Enrichment: Use Streptavidin beads (if biotinylated) to pull down the crosslinked peptides.

• LC-MS/MS: Analyze via Liquid Chromatography-Tandem Mass Spectrometry.

  • Mass Shift: Look for the mass of the crosslinked peptide + the mass of the probe - 2 Da (loss of 2 Hydrogens during abstraction).

Workflow Diagram

Caption: Step-by-step workflow from probe incubation to mass spectrometric identification.

Part 4: Data Interpretation & Troubleshooting

Validating Specificity

A successful experiment must meet the following criteria (The "Trustworthiness" Pillar):

• UV Dependence: No band/signal in the "-UV" lane.

• Competition: Signal is abolished in the presence of excess competitor.

• Stoichiometry: The molecular weight shift corresponds exactly to [Target + Probe].

Common Pitfalls

• "No Labeling Observed": The Bpa moiety might be positioned >3.1 Å from the target surface. Solution: Design a "scanner" library where Bpa is walked along the peptide sequence.

• High Background: The probe is too hydrophobic (common with benzophenones). Solution: Add a PEG linker between the peptide and the Bpa/Biotin tag to increase solubility.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. Link

• Chin, J. W., et al. (2002). An expanded eukaryotic genetic code. Science, 297(5589), 2048-2051. Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301. Link

• Tanaka, Y., et al. (2008). Photocrosslinkers illuminate interactions in living cells.[3] Molecular BioSystems, 4(6), 473-480.[3] Link

• Kauer, J. C., et al. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid. Journal of Biological Chemistry, 261(23), 10695-10700. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Benzophenone-Based Amino Acid Derivatives: A Technical Guide to History, Mechanism, and Application

Executive Summary

This technical guide provides a comprehensive analysis of benzophenone-based amino acid derivatives, specifically focusing on p-benzoyl-L-phenylalanine (Bpa) . Designed for drug development professionals and structural biologists, this document details the transition of benzophenone from a simple chemical photophore to a genetically encoded tool for mapping protein-protein interactions (PPIs). We explore the triplet-diradical mechanism, compare efficacy against aryl azides and diazirines, and provide validated protocols for both chemical and genetic incorporation.

Historical Evolution: From Chemical Probes to Genetic Code Expansion

The development of benzophenone derivatives represents a paradigm shift in photoaffinity labeling (PAL).

• 1970s - The Era of Chemical Modification: Early PAL experiments relied heavily on aryl azides. However, the requirement for short-wavelength UV (<300 nm) often caused protein denaturation. Benzophenone emerged as a superior alternative due to its activation at 350–365 nm , a range significantly less damaging to biological macromolecules.[1]

• 1980s/90s - Peptide Synthesis Integration: The development of Fmoc-Bpa-OH allowed researchers to incorporate photoreactive handles at specific sites within synthetic peptides using Solid Phase Peptide Synthesis (SPPS). This enabled precise mapping of ligand-receptor binding interfaces.

• 2002 - The Genetic Breakthrough: The seminal advancement occurred when Peter Schultz and colleagues evolved an orthogonal tRNA/aminoacyl-tRNA synthetase (aaRS) pair derived from Methanocaldococcus jannaschii. This system allowed the site-specific incorporation of Bpa into proteins in E. coli in response to the amber nonsense codon (TAG), effectively expanding the genetic code.

Mechanistic Principles of Photocrosslinking

Unlike aryl azides (which form nitrenes) or diazirines (which form carbenes), benzophenone functions via a reversible triplet diradical mechanism . This distinction is critical for experimental design.

The Reaction Cycle

• Excitation: Upon irradiation at 350–365 nm, the benzophenone carbonyl undergoes an

  transition, generating a singlet excited state ( ) which rapidly undergoes intersystem crossing to a triplet state ( ).

• Hydrogen Abstraction: The oxygen of the triplet diradical abstracts a hydrogen atom from a C-H bond within a geometric sphere of ~3.1 Å. This is the rate-limiting step.

• Radical Recombination: The resulting ketyl radical and the substrate carbon radical recombine to form a covalent C-C bond.

• Reversibility (The "Search" Function): If no suitable C-H bond is within proximity, the triplet state relaxes back to the ground state (

  ) without reacting with water. This allows the fluorophore to be repeatedly excited until a productive collision occurs, contrasting with diazirines which irreversibly quench with water.

Visualization: Benzophenone Radical Mechanism

Figure 1: The reversible excitation cycle of benzophenone allows for high-yield crosslinking without rapid solvent quenching.

Comparative Technical Analysis

Researchers must choose the correct photophore based on the biological context.

Feature	Benzophenone (Bpa)	Aryl Azide	Diazirine
Excitation Wavelength	350–365 nm (Safe)	254–300 nm (Damaging)	350–365 nm (Safe)
Reactive Intermediate	Triplet Diradical	Nitrene	Carbene
Chemical Stability	High (Ambient light stable)	Low (Light sensitive)	Moderate
Solvent Quenching	Low (Reversible excitation)	High	High (Irreversible)
Crosslinking Specificity	Preferential to Met, C-H	Broad (N-H, O-H insertion)	Very Broad (Any bond)
Steric Bulk	Large (Two phenyl rings)	Small	Small
Reaction Time	Minutes to Hours	Seconds	Seconds to Minutes

Expert Insight: Use Bpa when mapping stable protein complexes where the binding pocket can accommodate the bulky benzoyl group. Use Diazirines for transient interactions or sterically tight pockets.

Experimental Protocols

Protocol A: Chemical Incorporation via SPPS

Objective: Synthesize a peptide containing Bpa using Fmoc chemistry.

• Resin Selection: Use Rink Amide resin for C-terminal amides or Wang resin for acids.

• Coupling Bpa:

  • Reagents: Fmoc-Bpa-OH (3 eq), HBTU (2.9 eq), DIEA (6 eq) in DMF.

  • Time: Coupling rate is slower due to steric bulk. Extend coupling time to 2 hours or perform double coupling.

  • Aggregation Check: Bpa is hydrophobic.[2] If placed in a hydrophobic sequence, add "magic mixture" (DCM/DMF/NMP) or use pseudoproline dipeptides to prevent on-resin aggregation.

• Deprotection: Standard 20% Piperidine in DMF.

• Cleavage: 95% TFA, 2.5% TIS, 2.5% H2O. Note: Avoid thiol scavengers if possible, or keep reaction time short, as radical scavengers can theoretically interfere if light exposure occurs, though Bpa is generally stable in TFA.

Protocol B: Genetic Incorporation (Amber Suppression)

Objective: Express a protein with Bpa at a specific site in E. coli.[3]

• Plasmid Design:

  • Plasmid 1 (Expression): Gene of interest with a TAG (amber) codon at the desired site. C-terminal His-tag recommended.

  • Plasmid 2 (Machinery): pEvol-pBpF (Addgene #31190) encoding the orthogonal tRNA and Bpa-RS.

• Transformation: Co-transform BL21(DE3) cells with both plasmids. Select on Chloramphenicol (pEvol) and Ampicillin/Kanamycin (Expression).

• Induction:

  • Grow cells in LB to OD600 = 0.5.

  • Add p-benzoyl-L-phenylalanine (1 mM final) . Dissolve Bpa in 1M NaOH first, then dilute into media to avoid precipitation.

  • Induce with Arabinose (0.02%) for tRNA/RS expression and IPTG (1 mM) for target protein.

  • Incubate at 30°C for 12–16 hours (darkness is not strictly required but recommended).

• Purification: Perform standard Ni-NTA purification.

  • Validation: Verify incorporation via Mass Spectrometry (Mass shift: +104 Da vs. Phe, or observe full protein mass).

Photoaffinity Labeling Workflow

The following diagram outlines the critical path for a "Trap-and-Map" experiment using a Bpa-labeled protein to identify a binding partner.

Figure 2: Standard workflow for "Trap-and-Map" experiments using Bpa-containing proteins.

References

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024.[4] [Link]

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673.[5] [Link][5]

• Kauer, J. C., Erickson-Viitanen, S., Wolfe, H. R., & DeGrado, W. F. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid. Photolabeling of calmodulin with a synthetic calmodulin-binding peptide. Journal of Biological Chemistry, 261(23), 10695–10700. [Link]

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289–3301. [Link]

• Tanaka, Y., Bond, M. R., & Kohler, J. J. (2008). Photocrosslinkers illuminate interactions in living cells. Molecular BioSystems, 4(6), 473–480. [Link]

Sources

• 1. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. p-benzoyl-L-phenylalanine (Bpa) | GCE4All Knowledge Base [gce4all.org]
• 5. Photolytic Labeling and Its Applications in Protein Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Safety &amp; Handling of N-Acetyl-4-benzoyl-D-phenylalanine

This technical guide provides an in-depth analysis of the safety, handling, and application protocols for N-Acetyl-4-benzoyl-D-phenylalanine , a specialized photo-activatable amino acid derivative.

Executive Summary

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) is a phenylalanine derivative modified with a benzophenone moiety at the para position. It is primarily utilized in photo-affinity labeling to map protein-protein interactions. Upon excitation with UV light (350–360 nm), the benzophenone group forms a reactive triplet diradical that preferentially crosslinks with C-H bonds in close proximity.

While often classified as "non-hazardous" under standard GHS criteria due to a lack of extensive toxicological data, its inherent photoreactivity necessitates strict handling protocols to prevent premature activation and unintended biological crosslinking.

Chemical Identity & Physical Properties[1][2][3][4][5][6][7][8]

The following data consolidates specifications from major research chemical suppliers (Chem-Impex, Sigma-Aldrich).

Property	Specification
Chemical Name	N-Acetyl-4-benzoyl-D-phenylalanine
Synonyms	Ac-D-Bpa-OH; Ac-D-Phe(4-Bz)-OH
CAS Number	104504-42-9
Molecular Formula	C₁₈H₁₇NO₄
Molecular Weight	311.23 g/mol
Appearance	White to off-white powder
Solubility	Soluble in Methanol (MeOH), DMSO, DMF
Melting Point	167 – 171 °C
Optical Rotation	(C=1 in MeOH)
Storage Condition	Refrigerate (0 – 8 °C)

Hazard Identification & Mechanistic Insight

GHS Classification

• Regulatory Status: Not classified as a dangerous substance according to GHS (Globally Harmonized System) standards.

• Precautionary Principle: As a research chemical, the toxicological properties have not been fully investigated.[1] Treat as a potential irritant to eyes, respiratory system, and skin.

Functional Hazard: Photoreactivity

The primary safety and operational risk stems from the benzophenone pharmacophore .

• Mechanism: Absorption of UV light (approx. 350 nm) promotes the carbonyl oxygen to an

  excited singlet state, which rapidly undergoes intersystem crossing to a reactive triplet diradical .

• Risk: This radical can abstract hydrogen atoms from solvent molecules, plastics, or biological tissue (skin/eyes) if exposure occurs during UV irradiation steps.

Safe Handling Protocol (The "How")

Storage & Stability[13]

• Light Protection: Store in amber glass vials or wrap containers in aluminum foil. Exposure to ambient fluorescent light (which contains trace UV) can lead to slow degradation or "dark" background crosslinking.

• Temperature: Maintain at 0–8 °C . Allow the vial to equilibrate to room temperature before opening to prevent condensation, which can hydrolyze sensitive peptide bonds if the compound is part of a larger sequence.

Personal Protective Equipment (PPE)

• Eye Protection: UV-filtering safety glasses are mandatory when working with the open powder or during photo-activation experiments.

• Skin Protection: Nitrile gloves (standard 4 mil) provide adequate protection against the solid powder.

• Respiratory: Use a fume hood when weighing fine powder to prevent inhalation.

Emergency Response

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[1]

• Skin Contact: Wash with soap and copious amounts of water.[2] The compound is lipophilic; soap is essential for removal.

• Eye Contact: Flush eyes with water for at least 15 minutes.[1][3]

Application Workflow: Photo-Affinity Labeling

The following diagram illustrates the critical control points where safety and experimental success intersect.

Caption: Workflow for safe handling and activation of Ac-D-Bpa-OH. Red nodes indicate high-risk steps.

Experimental Protocol: Solubilization & Usage

Objective: Prepare a stable stock solution for peptide synthesis or direct labeling.

• Solvent Selection:

  • Preferred: Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF) for high concentration stocks (100 mM).

  • Alternative: Methanol (MeOH) for lower concentrations, though evaporation must be managed.

  • Note: Avoid protic solvents (like ethanol) if long-term storage of the stock is required, as the benzophenone moiety is stable, but potential side reactions can occur under high-intensity light.

• Preparation Steps:

  • Weigh the required amount of Ac-D-Bpa-OH in a dimmed room or under yellow light.

  • Add solvent to achieve 10-100 mM concentration.

  • Vortex until fully dissolved (solution should be clear and colorless).

  • Aliquot and Freeze: Store aliquots at -20 °C in amber tubes to minimize freeze-thaw cycles.

• Disposal:

  • Dispose of excess solid and solutions in Combustible Organic Waste .

  • Critical: Do not mix with strong oxidizers or leave transparent waste containers in direct sunlight, as this may generate radical species in the waste stream.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673.

Sources

• 1. fishersci.com [fishersci.com]
• 2. peptide.com [peptide.com]
• 3. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of Peptides Containing N-Acetyl-4-benzoyl-D-phenylalanine

This Application Note is designed for researchers and drug development professionals. It synthesizes advanced Solid-Phase Peptide Synthesis (SPPS) methodologies with the specific requirements of handling N-Acetyl-4-benzoyl-D-phenylalanine , a potent photo-affinity probe.

Introduction & Mechanistic Insight

N-Acetyl-4-benzoyl-D-phenylalanine (often abbreviated as Ac-D-Bpa ) is a specialized phenylalanine derivative used primarily for photo-affinity labeling .

• The Benzophenone Moiety: The core utility lies in the p-benzoyl group. Upon excitation with UV light (350–360 nm), the benzophenone carbonyl transitions to a triplet diradical state. This species preferentially abstracts hydrogen atoms from nearby C-H bonds (even unreactive ones) to form a covalent C-C bond. This allows researchers to "freeze" transient protein-protein or peptide-receptor interactions for downstream analysis (e.g., Mass Spectrometry).

• The D-Enantiomer: The use of the D-isomer (D-Bpa) rather than the natural L-isomer is often strategic. It confers resistance to proteolytic degradation (increasing half-life in biological assays) and allows for the probing of stereospecific binding pockets where L-residues may not fit or interact optimally.

• N-Acetylation: The N-acetyl group serves as a "cap," removing the positive charge of the N-terminus. This mimics the electronic state of an internal amide bond, improving the peptide's stability and often its binding affinity by reducing non-specific electrostatic interactions.

Core Challenges in Synthesis

• Steric Hindrance: The bulky benzoyl group at the para position creates significant steric bulk, making the coupling of this residue (and subsequent residues, if any) slower than standard amino acids.

• Hydrophobicity & Aggregation: Bpa is highly hydrophobic. Its incorporation can induce on-resin aggregation (β-sheet formation), leading to "difficult sequences" and incomplete coupling.

• Light Sensitivity: The benzophenone moiety is UV-active. Accidental exposure to ambient UV during synthesis or storage can prematurely activate the crosslinker.

Critical Experimental Considerations

Resin Selection[1][2][3]

• Recommendation: Use PEG-based resins (e.g., ChemMatrix® or Tentagel) or low-loading Polystyrene (PS) resins (0.2 – 0.4 mmol/g).

• Reasoning: PEG-based resins swell better in both polar and non-polar solvents, helping to solvate the hydrophobic Bpa residue and prevent aggregation. Low loading reduces the pseudo-concentration of peptide chains, minimizing intermolecular hydrogen bonding (aggregation).

Coupling Reagents[1][3][4]

• Standard: HBTU/HOBt is often sufficient for standard positions.

• For Bpa Incorporation: Use HATU/HOAt or DIC/Oxyma Pure .

• Reasoning: HATU is a more powerful coupling agent that facilitates reaction completion despite the steric hindrance of the benzoyl group.

The "N-Acetyl" Strategy

While N-Acetyl-4-benzoyl-D-phenylalanine can be purchased as a free acid, the standard expert protocol involves coupling Fmoc-4-benzoyl-D-phenylalanine (Fmoc-D-Bpa-OH) followed by Fmoc removal and in situ acetylation.

• Why? This allows for standard Fmoc-SPPS monitoring (UV absorbance of the Fmoc adduct). Direct coupling of the acetylated acid prevents Fmoc monitoring and makes purification of unreacted sequences difficult.

Detailed Experimental Protocol

Materials Required[4][5][6][7][8][9][10][11][12][13][14]

• Amino Acid: Fmoc-4-benzoyl-D-phenylalanine (Fmoc-D-Bpa-OH).

• Resin: Rink Amide ChemMatrix (for C-terminal amides) or Wang Resin (for C-terminal acids).

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIEA (N,N-Diisopropylethylamine).

• Capping Solution: Acetic Anhydride (Ac₂O) / Pyridine / DMF (1:1:8).

• Cleavage Cocktail: TFA / TIS / H₂O (95:2.5:2.5). Avoid EDT (Ethane dithiol) if possible, as thiols can occasionally reduce ketones under harsh conditions, though benzophenone is relatively robust.

Workflow Diagram (DOT)

Caption: Logical workflow for the synthesis and application of Ac-D-Bpa peptides. Note the critical checkpoint after Bpa coupling.

Step-by-Step Methodology

Step 1: Resin Preparation

• Weigh the resin (e.g., 0.1 mmol scale).[1]

• Swell in DMF for 30–60 minutes.

• Deprotect the initial Fmoc group (20% Piperidine in DMF, 2 x 10 min).

Step 2: Chain Elongation (Pre-Bpa)

Synthesize the peptide sequence up to the residue preceding the Bpa using standard HBTU/DIEA protocols.

Step 3: Coupling Fmoc-D-Bpa-OH

• Molar Ratio: Use 4 equivalents of Fmoc-D-Bpa-OH relative to resin loading.

• Activation:

  • Dissolve 4 eq. Fmoc-D-Bpa-OH and 3.9 eq. HATU in minimal DMF.

  • Add 8 eq.[2][3] DIEA immediately before adding to the resin.

• Reaction: Shake at room temperature for 2 hours . (Standard AA is usually 45 min; Bpa requires longer due to steric bulk).

• Monitoring: Perform a Kaiser test (if on primary amine) or Chloranil test (if on secondary amine). If incomplete, re-couple using fresh reagents.

Step 4: Fmoc Removal & Acetylation

• Fmoc Removal: Treat resin with 20% Piperidine/DMF (2 x 10 min). Wash with DMF (5x).

• Acetylation (The "N-Acetyl" Step):

  • Prepare a solution of Acetic Anhydride (10%) and DIEA (10%) in DMF.

  • Add to the resin and shake for 15–20 minutes .

  • Wash thoroughly with DMF (5x) and DCM (5x).

  • Note: This converts the N-terminal amine (

    ) to the acetylated form ( ).

Step 5: Cleavage[2]

• Dry the resin under nitrogen flow.

• Add Cleavage Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5%

  .

  • Caution: Ensure the reaction vessel is wrapped in foil to prevent light exposure.

• Shake for 2–3 hours.

• Precipitate the filtrate in cold diethyl ether, centrifuge, and lyophilize.

Post-Synthesis Application: Photo-Crosslinking

Once purified, the Ac-D-Bpa containing peptide is ready for binding studies.

• Incubation: Incubate the probe (peptide) with the target protein in the dark (equilibrium binding).

• Irradiation:

  • Light Source: UV lamp at 350–365 nm (long-wave UV).

  • Distance: 5–10 cm from the sample.

  • Time: 10–60 minutes (optimize to maximize crosslinking vs. protein degradation).

  • Temperature: Perform on ice (

    ) to minimize thermal degradation.

• Analysis: Analyze via SDS-PAGE (shift in molecular weight) or LC-MS/MS (identification of the crosslinked site).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Coupling of Bpa	Steric hindrance of benzoyl group.	Switch to HATU or PyAOP . Use Microwave-assisted SPPS ( , 10 min).
Low Crude Purity	Aggregation of hydrophobic Bpa.	Use ChemMatrix resin. Add chaotropic salts (e.g., 0.1M LiCl) to the coupling buffer.
Premature Crosslinking	Exposure to ambient UV light.	Wrap all reaction vessels in aluminum foil . Use amber glassware.
Reduction of Ketone	Harsh cleavage scavengers.	Avoid EDT (dithiol). Use TIS/Water only. Limit cleavage time to <3 hours.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. Link

• Kauer, J. C., et al. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid for photoaffinity labeling of peptide ligands. Journal of Biological Chemistry, 261(23), 10695-10700. Link

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. cem.de [cem.de]
• 3. researchgate.net [researchgate.net]

Application Note: Precision Activation of N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) for Protein Interaction Mapping

Part 1: Executive Summary

The optimal irradiation window for activating N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) is 350–365 nm . While the benzophenone moiety exhibits its maximal absorption (

) in the deep UV (~250–260 nm), irradiation at these wavelengths is destructive to biological samples.

Successful crosslinking relies on exciting the weaker, red-shifted

transition band (centered ~350 nm). This creates a reactive triplet diradical capable of abstracting hydrogen atoms from neighboring carbon atoms (within 3.1 Å) to form a covalent C-C bond.

Key Recommendation: Use a high-intensity 365 nm LED source rather than broad-spectrum mercury arc lamps. LEDs minimize sample heating and eliminate ionizing radiation (<300 nm) that causes protein denaturation and DNA damage.

Part 2: Photophysical Characterization & Wavelength Logic

To understand the "optimal" wavelength, one must analyze the signal-to-noise ratio: the efficiency of Bpa activation (Signal) versus the integrity of the protein sample (Noise/Background damage).

Spectral Window Analysis

Standard amino acids (Tryptophan, Tyrosine, Phenylalanine) absorb strongly in the 250–280 nm range. Irradiating in this window activates Bpa efficiently but simultaneously photobleaches fluorophores, crosslinks native disulfides, and damages DNA.

Table 1: Comparative Absorption Properties

Chromophore	(Peak Absorption)	Extinction Coeff.[1] ( ) at Peak	Absorbance at 365 nm	Photo-Damage Risk
Phenylalanine	257 nm	~200	Negligible	Low
Tyrosine	274 nm	~1,400	Negligible	Medium (at <280nm)
Tryptophan	280 nm	~5,600	Negligible	High (at <300nm)
Bpa (Benzophenone)	~255 nm	~15,000	Low (~100 )	None

The "Sweet Spot" Logic: Although the extinction coefficient of Bpa at 365 nm is low (approx. 100–180

), it is the only absorber in a purified protein system at this wavelength. This allows for long exposure times (minutes to hours) without damaging the protein backbone.

Mechanism of Action (The Triplet State)[2][3][4]

Upon absorbing a photon at 350–365 nm, the benzophenone carbonyl oxygen undergoes an

transition.

• Singlet State (

  ): Short-lived.

• Intersystem Crossing (ISC): Rapid conversion (~100% efficiency) to the **Triplet State (

  )*.

• Diradical Attack: The oxygen radical abstracts a Hydrogen atom from a target C-H bond.

• Recombination: The resulting carbon radicals combine to form a covalent bond.

Critical Feature: If no C-H bond is within reach (<3.1 Å), the triplet state relaxes back to the ground state. The Bpa is not consumed, allowing it to be re-excited until a successful collision occurs. This "reversible excitation" is a distinct advantage over diazirines or azides, which are irreversibly destroyed upon photolysis.

Figure 1: The reversible excitation cycle of Benzophenone. Note that unlike diazirines, Bpa can relax and be re-excited if no target is immediately available.

Part 3: Experimental Protocols

Equipment Requirements

• Light Source: 365 nm High-Power LED (e.g., Nichia UV LEDs or dedicated crosslinkers like Stratalinker with 365 nm bulbs).

  • Avoid: 254 nm handheld lamps (causes aggregation).

  • Avoid: Unfiltered Mercury arc lamps (excessive heat).

• Sample Container: Borosilicate glass vials or clear-bottom 96-well plates.

  • Note: Standard polystyrene plastics absorb UV; ensure the light path enters through the liquid surface or UV-transparent plastic (e.g., UV-Star® plates).

• Cooling: Ice bath or chilled stage (4°C).

Protocol A: In Vitro Protein-Protein Interaction (Purified System)

Objective: Map the interaction interface between Protein X (containing Bpa) and Protein Y.

• Preparation:

  • Mix Protein X-Bpa (1–10 µM) and Protein Y (equimolar or excess) in a physiological buffer (PBS or Tris, pH 7.4).

  • Critical: Avoid buffers with high concentrations of detergents (Tween/Triton) or carrier proteins (BSA), as Bpa will preferentially crosslink to these abundant C-H sources.

• Equilibration:

  • Incubate the mixture for 30–60 minutes at 4°C (or room temp) in the dark to allow the complex to form.

• Irradiation:

  • Place samples on ice.

  • Position the 365 nm light source 2–5 cm from the sample surface.

  • Irradiate for 15–60 minutes .

  • Optimization: Perform a time-course (0, 15, 30, 60 min) to determine the saturation point where crosslinked product yield plateaus.

• Analysis:

  • Add SDS-PAGE loading buffer (reducing agents like DTT/BME do not affect the Bpa crosslink).

  • Boil samples for 5 minutes.

  • Run SDS-PAGE and analyze via Western Blot.

  • Success Metric: Appearance of a higher molecular weight band corresponding to (MW of X + MW of Y).

Protocol B: In Vivo / Live Cell Crosslinking

Objective: Capture transient interactions in a living environment.

• Expression:

  • Express the Bpa-containing protein using an orthogonal tRNA/synthetase pair (e.g., pEvol-pBpa plasmid system) in E. coli or mammalian cells.

  • Supplement media with 1 mM p-benzoyl-L-phenylalanine during induction.

• Washing:

  • Prior to irradiation, wash cells 2x with PBS to remove free Bpa from the media (reduces background quenching).

• Irradiation:

  • Place cell culture dish on a bed of ice.

  • Irradiate with 365 nm light for 10–20 minutes .

  • Note: Live cells are more sensitive to heat and UV. Do not exceed 30 minutes.

• Lysis & Purification:

  • Lyse cells immediately after irradiation.

  • Proceed with affinity purification (e.g., His-tag or FLAG-tag pulldown) followed by Mass Spectrometry or Western Blotting.

Part 4: Workflow Visualization

Figure 2: Standard Operating Procedure (SOP) for Bpa photo-crosslinking.

Part 5: Troubleshooting & Optimization

Observation	Root Cause	Solution
No Crosslinking	Distance > 3.1 Å	The Bpa insertion site is not facing the interaction interface. Move Bpa to a different residue.
Protein Precipitation	Heat / UV Damage	Ensure sample is on ice. Switch from UV lamp to 365 nm LED. Check buffer pH.
High Background	Non-specific scavenging	Remove detergents (Triton X-100) or BSA from the buffer. Bpa will crosslink to them instead of the target.
Low Yield	Oxygen Quenching	While Bpa is less sensitive to than other probes, purging the buffer with Nitrogen ( ) can improve triplet state lifetime.

References

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024. [Link]

• Dormán, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673. [Link]

• Klippenstein, V., Ghisi, V., Wachtveitl, J., & Plattner, P. S. (2014). Excited state dynamics of the genetically encoded amino acid p-benzoyl-l-phenylalanine. The Journal of Physical Chemistry B, 118(51), 14826–14832. [Link]

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289–3301. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Preparation of Aqueous &amp; Organic Stock Solutions for N-Acetyl-4-benzoyl-D-phenylalanine

This Application Note is structured to provide a rigorous, field-proven methodology for the preparation of N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) stock solutions. It addresses the physicochemical challenges of the benzophenone moiety and prioritizes experimental reproducibility.

Abstract & Molecule Profile

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) is a phenylalanine derivative functionalized with a benzophenone moiety. It serves as a potent photo-affinity probe, capable of forming covalent crosslinks with interacting proteins upon excitation with UV light (350–365 nm).[1][2]

While the acetyl group and carboxylic acid provide some polarity, the benzophenone and phenyl rings render the molecule significantly hydrophobic. This creates a "solubility paradox" where the molecule is required in aqueous biological buffers but is prone to precipitation or micellization in pure water. This guide provides two validated protocols: a Standard Organic Master Stock for general use and a Strictly Aqueous Salt Stock for solvent-sensitive assays.

Chemical Profile[1][2][3][4][5][6][7][8]

• IUPAC Name: (2R)-2-acetamido-3-(4-benzoylphenyl)propanoic acid

• Molecular Formula: C₁₈H₁₇NO₄

• Molecular Weight: 311.33 g/mol

• Solubility (Water): < 0.3 mg/mL (pH 7.0, unbuffered); significantly higher as a salt (pH > 8).

• Solubility (DMSO): > 50 mg/mL.

• Excitation Maxima: ~260 nm (

  ), ~350 nm ( , weak).

Critical Pre-Formulation Considerations

The "Dark Room" Mandate

The benzophenone moiety is a "dormant radical." Exposure to ambient UV (sunlight or fluorescent lab lights) can trigger the

transition, generating a triplet diradical that will abstract hydrogen from the solvent or the molecule itself, leading to degradation.

• Requirement: All solid weighing and solution preparation must be performed under amber light or in vessels wrapped completely in aluminum foil.

• Storage: Amber borosilicate glass vials are superior to plastic to prevent adsorption of the hydrophobic probe.

The Solubility Threshold

Ac-D-Bpa behaves as a weak acid (carboxylic acid pKa ~3.5–4.0).

• Acidic/Neutral pH: The molecule exists in its protonated, hydrophobic form. Solubility is poor.

• Basic pH: Deprotonation forms the carboxylate anion (Ac-D-Bpa-COO⁻ Na⁺), drastically increasing aqueous solubility.

• Implication: A "true aqueous" stock is only stable at pH > 7.5. Acidifying this stock will cause immediate precipitation.

Protocol A: The "Master Stock" (DMSO/DMF)

Recommended for long-term storage and assays tolerant of <1% organic solvent.

Materials

• N-Acetyl-4-benzoyl-D-phenylalanine (Solid)

• Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide), HPLC Grade.

• Amber glass vials with PTFE-lined caps.

Procedure

• Calculate: Determine the mass required for a 100 mM stock.

  • Example: To prepare 1 mL of 100 mM stock, weigh 31.1 mg.

• Weigh: Weigh the solid into an amber glass vial. Do not use plastic microcentrifuge tubes for long-term storage of high-conc stocks.

• Dissolve: Add the calculated volume of anhydrous DMSO.

• Agitate: Vortex vigorously for 30 seconds. Sonication is rarely needed for DMSO but can be applied for 1 minute if visual particulates remain.

• Validation: The solution must be optically clear.

• Storage: Store at -20°C. Stable for >6 months.

Dilution Strategy (The "Crash-Out" Prevention)

When diluting this 100 mM stock into aqueous buffer:

• Place the aqueous buffer in a vortexing tube.

• While vortexing , slowly pipet the DMSO stock into the center of the liquid vortex.

• Rationale: This prevents local high concentrations of the hydrophobic compound, which can lead to micro-precipitation that is invisible to the naked eye but affects assay concentration.

Protocol B: The "Strictly Aqueous" Salt Stock

Required for assays where DMSO/DMF interferes with protein folding or enzyme activity.

Mechanism

This method converts the free acid into its sodium salt in situ.

Materials

• N-Acetyl-4-benzoyl-D-phenylalanine (Solid)

• 0.1 M NaOH (Freshly prepared) or 100 mM NaHCO₃ (Sodium Bicarbonate).

• PBS or HEPES buffer (pH 7.4).[3]

• 0.22 µm PVDF Syringe Filter.

Procedure

• Target Concentration: Aim for a 10 mM stock (higher concentrations risk instability).

• Weigh: Weigh 3.1 mg of Ac-D-Bpa into a glass tube.

• Alkaline Dissolution:

  • Add 100 µL of 0.1 M NaOH .

  • Vortex immediately. The solid should dissolve rapidly as it deprotonates.

  • Note: If using NaHCO₃, dissolution may be slower and require brief sonication.

• Buffer: Immediately add 900 µL of PBS or HEPES (pH 7.4) to bring the volume to 1 mL.

• pH Check: Verify pH is between 7.2 and 8.0. If the pH drops below 7.0, the compound may precipitate.

• Filtration: Filter through a 0.22 µm PVDF filter to remove any undissolved micro-aggregates.

• Usage: Use immediately (within 4 hours). Do not freeze.

Quality Control & Validation

UV-Vis Spectroscopy

To verify the concentration and integrity of the stock, perform a UV scan (dilute to ~0.1 mM in Ethanol or Buffer).

Feature	Wavelength ( )	Interpretation
Transition	250–265 nm	Strong absorption. Primary quantification peak.
Transition	330–360 nm	Weak, broad shoulder. Critical for photo-activity.
Degradation Indicator	< 230 nm	Sharp rise or loss of 350 nm shoulder indicates photobleaching.

Visual Inspection

Hold the vial against a black background under a strong white light. Any "haziness" or "opalescence" indicates the Tyndall effect, suggesting the compound has formed a colloid rather than a true solution.

Visualization: Workflow & Decision Logic

Caption: Decision matrix for selecting the appropriate solubilization protocol based on assay tolerance to organic solvents.

References

• Chin, J. W., et al. (2002). "An Expanded Eukaryotic Genetic Code." Science, 301(5635), 964-967.

• Dorman, G., & Prestwich, G. D. (1994). "Benzophenone photophores in biochemistry." Biochemistry, 33(19), 5661-5673. (Mechanism of benzophenone photo-activation).[2]

Sources

• 1. Buy 4-Benzoyl-l-phenylalanine | 104504-45-2 | >98% [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Electron‐deficient p‐benzoyl‐l‐phenylalanine derivatives increase covalent chemical capture yields for protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Site-Specific Protein Labeling &amp; Interaction Mapping with N-Acetyl-4-benzoyl-D-phenylalanine

Introduction & Mechanistic Basis[1][2][3][4]

The elucidation of transient protein-protein interactions (PPIs) remains a significant challenge in drug discovery. N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) is a specialized photo-affinity probe designed to address this challenge. Unlike standard genetic code expansion reagents (which utilize L-isomers), Ac-D-Bpa is optimized for chemical synthesis and peptide-based probes .

Why N-Acetyl-4-benzoyl-D-phenylalanine?

• The Benzophenone Advantage (Photophysics): The benzophenone moiety is chemically inert under ambient light. Upon irradiation at 350–360 nm (a wavelength that minimizes damage to native proteins), it transitions to a triplet diradical state. Crucially, this excitation is reversible; if the radical does not find a target C-H bond, it relaxes back to the ground state, allowing for repeated excitation cycles until a covalent bond is formed. This results in higher crosslinking yields compared to irreversible probes like aryl azides or diazirines.

• The D-Isomer Advantage (Stability): The incorporation of the D-enantiomer renders the probe resistant to endogenous proteases.[1][2] This is critical for intracellular applications or serum-stability assays where L-peptide probes would be rapidly degraded before capturing their target.

• The N-Acetyl Cap: The N-terminal acetylation eliminates the positive charge of the N-terminus, mimicking the native electronic environment of an internal peptide bond and preventing non-specific electrostatic binding.

Mechanism of Action

The following diagram illustrates the photochemical cycle of Benzophenone-mediated crosslinking.

Figure 1: The reversible excitation cycle of Benzophenone allows for high-yield, specific labeling of target proteins via C-H bond insertion.

Experimental Strategy: From Synthesis to Labeling

Since Ac-D-Bpa is a synthetic building block, "labeling a protein" typically follows one of two workflows:

• Peptide Probes: Synthesizing a bioactive peptide containing Ac-D-Bpa to map the binding pocket of a receptor.

• Protein Semi-Synthesis: Ligating a synthetic peptide containing Ac-D-Bpa to a recombinant protein (e.g., via Native Chemical Ligation or Sortase tagging) to create a full-length photo-reactive protein.

Workflow Overview

Figure 2: Integrated workflow for generating and utilizing Ac-D-Bpa probes.

Protocol: Solid-Phase Peptide Synthesis (SPPS)

Objective: Incorporation of Ac-D-Bpa-OH into a peptide sequence using Fmoc chemistry. Note: Ac-D-Bpa-OH is typically added as the final N-terminal residue .

Materials

• Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids).

• Reagent: N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH).

• Coupling Agents: HATU or HBTU; DIPEA (Diisopropylethylamine).

• Solvent: DMF (Dimethylformamide), peptide grade.

• Cleavage Cocktail (Reagent L): TFA (88%), TIS (2%), DTT (5% w/v), Water (5%).[3]

Step-by-Step Procedure

• Peptide Assembly: Synthesize the desired peptide sequence (C-terminus to N-terminus) using standard Fmoc protocols. Stop after removing the Fmoc group from the penultimate amino acid.

• Coupling Ac-D-Bpa-OH:

  • Stoichiometry: Use 3-4 equivalents of Ac-D-Bpa-OH relative to resin loading.

  • Activation: Dissolve Ac-D-Bpa-OH and HATU (3.9 eq) in minimal DMF. Add DIPEA (8 eq).

  • Reaction: Add activated mixture to the resin. Shake at room temperature for 2–4 hours . (Note: The benzophenone group is bulky; extended coupling times are recommended compared to standard amino acids).

  • Monitoring: Verify coupling efficiency via Kaiser test (ninhydrin). The beads should remain colorless (negative for free amines).

• Washing: Wash resin 5x with DMF, then 5x with DCM. Dry resin under nitrogen.

• Cleavage (Critical Step):

  • Caution: While some sources suggest avoiding DTT with ketones, benzophenone is relatively stable. However, to ensure maximum integrity, Reagent L (TFA/TIS/DTT/Water) is the preferred standard for Bpa-containing peptides to prevent methionine oxidation without reducing the ketone [1].

  • Incubate resin in cleavage cocktail for 2–3 hours.

  • Precipitate in cold diethyl ether.

• Purification:

  • Purify via RP-HPLC using a C18 column.

  • Gradient: Water/Acetonitrile with 0.1% TFA.

  • Detection: Monitor at 254 nm (peptide bond) and 350 nm (specific for Benzophenone).

Protocol: Photo-Crosslinking Assay

Objective: Covalent capture of the interacting target protein.

Experimental Setup

• Light Source: UV Lamp emitting at 365 nm (e.g., handheld UVGL-58 or Stratalinker).

  • Warning: Do not use 254 nm UV, as this damages DNA and protein structures (tyrosine/tryptophan oxidation).

• Vessel: 96-well clear bottom plate or microcentrifuge tubes (caps open).

Procedure

• Equilibration: Mix the Ac-D-Bpa probe (e.g., 1–10 µM) with the target protein (e.g., 1 µM) in binding buffer (PBS or HEPES, pH 7.4).

  • Control 1: Protein only (no probe).

  • Control 2: Probe + Protein (Dark; no UV).

  • Control 3: Probe + Excess Competitor (to prove specificity).

• Incubation: Incubate at physiological temperature (37°C) or 4°C for 30–60 minutes to allow equilibrium binding.

• Irradiation:

  • Place samples on ice to prevent heating.

  • Position the UV source 2–5 cm above the samples.

  • Irradiate at 365 nm for 30–60 minutes .

• Analysis:

  • SDS-PAGE: Run samples on a gel. Look for a higher molecular weight band corresponding to [Protein + Probe].

  • Western Blot: If the probe is biotinylated (often included on the C-terminus or Lysine side chain), use Streptavidin-HRP to detect the crosslinked species.

Data Analysis & Troubleshooting

Comparative Analysis of Photo-Linkers

Feature	Benzophenone (Bpa)	Aryl Azide	Diazirine
Excitation	350–360 nm (Safe)	~254–280 nm (Damaging)	~350 nm (Safe)
Reactivity	Highly Specific (C-H insertion)	Low (Nucleophiles preferred)	High (Carbene insertion)
Reversibility	Yes (Repeated excitation)	No (Irreversible ring expansion)	No (Irreversible)
Stability	High (Ambient light stable)	Low (Light sensitive)	Moderate
Bulkiness	High (Bulky hydrophobic)	Low (Small)	Low (Small)

Troubleshooting Guide

• Problem: No Crosslinking Observed.

  • Cause: Distance > 3.1 Å.[4] The Bpa radical acts within a very short radius (~3 Å).

  • Solution: The probe placement might be suboptimal. Move the Bpa residue to a different position on the peptide interface.

  • Cause: Oxygen quenching.

  • Solution: Degas buffers; oxygen can quench the triplet state, though Bpa is generally robust.

• Problem: Non-Specific Labeling.

  • Cause: "The Hook Effect" or hydrophobic sticking. Bpa is hydrophobic.

  • Solution: Add mild detergents (0.05% Tween-20) or BSA to the buffer. Perform competition assays with unlabeled peptide to confirm specificity.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[5] International Journal of Peptide and Protein Research, 35(3), 161–214.

• Chin, J. W., et al. (2002). An Expanded Eukaryotic Genetic Code. Science, 297(5589), 2042–2045. (Foundational reference for Bpa chemistry in proteins).

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42, 3289-3301.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. letstalkacademy.com [letstalkacademy.com]
• 3. peptide.com [peptide.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. biovera.com.au [biovera.com.au]

Reaction conditions for N-Acetyl-4-benzoyl-D-phenylalanine cross-linking experiments

Application Note: Reaction Conditions for N-Acetyl-4-benzoyl-D-phenylalanine Cross-Linking

Introduction

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) is a potent photo-activatable amino acid derivative used to map protein-protein interactions and identify ligand-binding domains.[1] Unlike promiscuous cross-linkers (e.g., aryl azides) that can react with solvent or cause ring expansion, the benzophenone moiety in Bpa offers superior chemical stability in the dark and high specificity upon irradiation.

The "D" isomeric configuration is frequently selected in peptidomimetics to enhance proteolytic stability or to probe stereospecific binding pockets that exclude the natural L-isomer.[1] This guide details the optimized reaction conditions required to harness the triplet-state photochemistry of Ac-D-Bpa for high-fidelity cross-linking.

Mechanistic Principles

The efficacy of Ac-D-Bpa relies on the photochemistry of the benzophenone group.[1] Upon excitation at 350–365 nm , the carbonyl oxygen undergoes an

transition to a singlet state, which rapidly intersystem crosses to a reactive triplet diradical state .

This triplet species is chemically distinct: it does not react with water (unlike nitrenes or carbenes) but preferentially abstracts a hydrogen atom from a C-H bond in close proximity (< 3.1 Å).[1] This "geometric filter" ensures that cross-linking only occurs with genuine binding partners.[1]

DOT Diagram: Benzophenone Photochemical Mechanism

Figure 1: The benzophenone moiety undergoes reversible excitation until a suitable C-H donor is found within 3.1 Å, ensuring high specificity.

Critical Reaction Parameters

Success with Ac-D-Bpa depends on controlling four variables: Wavelength, Oxygen, Buffer Composition, and Temperature.[1]

Wavelength & Light Source

• Optimal Wavelength: 350–365 nm.[1]

• Why: This range excites the benzophenone

  transition without damaging aromatic amino acids (Trp/Tyr/Phe absorb < 280 nm) or DNA.[1]

• Equipment:

  • Best: 365 nm UV LED arrays (high intensity, low heat).

  • Acceptable: Mercury arc lamps with a Pyrex filter (to block < 300 nm).[1]

  • Avoid: Handheld 254 nm mineral lamps (causes protein damage).[1]

Oxygen Sensitivity (The "Hidden" Variable)

• Issue: Dissolved oxygen is a triplet state quencher. It can relax the reactive benzophenone diradical back to the ground state, reducing cross-linking efficiency.

• Recommendation: For qualitative binding checks, ambient conditions often suffice. For quantitative yields or low-affinity interactions, degas buffers (vacuum/sonication) or purge the reaction vial with Argon/Nitrogen.[1]

Buffer Composition

• Recommended: PBS (Phosphate Buffered Saline), HEPES, or MOPS at pH 7.4.

• Caution with Tris: Tris buffers contain high concentrations of abstractable hydrogen atoms.[1] While Bpa is proximity-driven, high concentrations of Tris (>50 mM) can act as a scavenger, reducing yield. If Tris is required, keep concentration

  20 mM.

• Additives: Avoid high concentrations of detergents (Tween/Triton) if possible, as their alkyl chains are rich in abstractable hydrogens and can compete with the protein target.

Temperature

• Standard: 4°C (Ice bath).

• Reasoning: Although the photochemical reaction is temperature-independent, the UV source generates heat. Keeping samples on ice prevents thermal denaturation of the protein complex during the 15–60 minute irradiation.

Protocol: Preparation & Cross-linking

Phase 1: Stock Preparation

Ac-D-Bpa is hydrophobic.[1][2] Proper solubilization is critical to prevent micro-precipitation.[1]

Component	Condition	Notes
Solvent	DMSO (Dimethyl Sulfoxide)	Preferred over DMF for biological compatibility.[1][2][3]
Concentration	10–50 mM Stock	Store at -20°C in amber vials (light sensitive).[1]
Stability	High	Stable for months if protected from light.[1]

Phase 2: The Cross-linking Workflow

Step 1: Equilibration

• Dilute the Ac-D-Bpa labeled peptide/ligand into the reaction buffer.[1]

  • Target Final Concentration: Typically 1–10 µM (depending on

    ).[1]

• Add the target protein.[1][4]

• Incubate in the dark for 30–60 minutes at 4°C. This establishes the binding equilibrium before the reaction is triggered.

Step 2: Irradiation

• Transfer samples to a 96-well plate (clear bottom) or microcentrifuge tubes (caps open).

• Place samples on ice.

• Position the UV source (365 nm) 1–5 cm from the sample.[1]

• Irradiate for 30–60 minutes .

  • Optimization: Perform a time-course (0, 15, 30, 60 min) to determine maximum yield.

Step 3: Quenching & Analysis

• No chemical quencher is strictly necessary (removing light stops the reaction).[1]

• Add SDS-PAGE loading buffer (reducing) immediately to denature the complex.[1]

• Boil samples for 5 minutes.

• Proceed to SDS-PAGE / Western Blot.[1]

DOT Diagram: Experimental Workflow

Figure 2: Step-by-step workflow for photo-crosslinking. Dark incubation is critical for specific binding.

Troubleshooting & Optimization

Observation	Possible Cause	Corrective Action
No Cross-linking	Oxygen Quenching	Degas buffers or overlay with Argon.[1]
Low Intensity UV	Decrease distance to lamp or use higher wattage 365 nm LED.[1]
Transient Interaction	Increase Bpa concentration or irradiation time.[1]
Non-Specific "Smear"	Protein Aggregation	Keep samples strictly at 4°C; reduce irradiation time.[1]
Random Collisions	Reduce protein concentration; add "scavenger" protein (e.g., BSA) if specific interaction is high affinity.
Precipitation	DMSO Shock	Ensure final DMSO concentration is < 1-2%.[1] Dilute stock slowly.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673. [1]

• Chin, J. W., et al. (2002). An expanded eukaryotic genetic code. Science, 297(5589), 2048–2051. [1]

• Kauer, J. C., et al. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid.[1] Photolabeling of calmodulin with a synthetic calmodulin-binding peptide.[1] Journal of Biological Chemistry, 261(23), 10695–10700.

• Thermo Fisher Scientific. Photo-reactive Crosslinker Chemistry (Benzophenone).[1] Technical Handbook.

• Preston, R. K., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42, 3289-3301.

Sources

• 1. Benzoyl-L-phenylalanine | C16H15NO3 | CID 97370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Conjugates Obtained Using DMSO and DMF as Solvents in the Production of Polyclonal Antibodies and ELISA Development: A Case Study on Bisphenol A - PMC [pmc.ncbi.nlm.nih.gov]

Using N-Acetyl-4-benzoyl-D-phenylalanine for ligand-receptor binding studies

Application Note: Ligand-Receptor Binding Studies using N-Acetyl-4-benzoyl-D-phenylalanine

Introduction: The Precision of Benzophenone Photochemistry

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) is a specialized photo-affinity labeling reagent used to map ligand-receptor interactions with atomic-level precision. Unlike promiscuous crosslinkers (e.g., aryl azides) that react with nucleophiles, benzophenone derivatives function through a highly specific diradical C-H insertion mechanism .

This guide details the application of Ac-D-Bpa, specifically focusing on its use as a stereochemically distinct probe (D-isomer) for identifying binding pockets, validating D-amino acid peptide stability, and mapping contact sites in G-Protein Coupled Receptors (GPCRs) and other transmembrane proteins.

Why Choose Ac-D-Bpa?

• Chemical Stability: It is chemically inert in the absence of light, allowing for rigorous purification and long incubation times without premature hydrolysis.

• Bio-Orthogonal Excitation: Activation occurs at 350–360 nm , a wavelength range that avoids protein damage (unlike the ~254 nm required for aryl azides).

• Reversible Excitation: If the activated triplet state does not find a C-H bond within ~3.1 Å, it relaxes back to the ground state and can be re-excited, increasing the probability of specific labeling.

• Stereochemical Control: The use of the D-isomer allows researchers to probe stereospecific binding pockets or enhance the proteolytic stability of peptide ligands.

Mechanism of Action: The Triplet Diradical

The core efficacy of Ac-D-Bpa relies on the photophysics of the benzophenone moiety. Upon UV irradiation, the carbonyl oxygen undergoes an

transition.[1]

• Excitation: 350–360 nm light excites the benzophenone to a Singlet state (

  ).

• Intersystem Crossing: It rapidly converts to a Triplet state (

  ), forming a reactive diradical .

• Hydrogen Abstraction: The oxygen radical abstracts a hydrogen atom from a C-H bond on the receptor (within 3 Å).

• Recombination: The resulting carbon radicals recombine to form a covalent C-C bond.[2]

Visualizing the Mechanism

Caption: The reversible excitation cycle of Benzophenone ensures high specificity by minimizing non-productive reactions with solvent water.

Experimental Protocol

Phase 1: Probe Design & Synthesis

Ac-D-Bpa is typically incorporated into a peptide ligand using Solid Phase Peptide Synthesis (SPPS).

• Substitution Strategy: Replace aromatic residues (Phe, Tyr, Trp) with Ac-D-Bpa to minimize steric perturbation.

• The "D-Scan": If the native ligand contains L-amino acids, systematically replacing them with D-Bpa can identify positions where the backbone orientation tolerates the D-isomer, often stabilizing the peptide against proteases while capturing the receptor.

Phase 2: Binding & Crosslinking Workflow

Materials Required:

• Ligand: Peptide containing Ac-D-Bpa.

• Receptor: Purified protein, membrane fraction, or live cells.

• Buffer: PBS or HEPES (pH 7.4). Avoid Tris buffer if possible, though Bpa is less sensitive to amines than other crosslinkers.

• Light Source: UV Lamp (365 nm, approx. 100W).

Step-by-Step Protocol:

• Equilibration (Dark):

  • Incubate the Ac-D-Bpa ligand with the receptor in the dark at 4°C for 30–60 minutes.

  • Critical: Establish equilibrium binding (

    ) before irradiation.

  • Control A: Receptor + Ligand (No UV).

  • Control B: Receptor + Excess Native Ligand (Competition) + UV.

• Irradiation:

  • Place samples on ice to prevent heating.

  • Irradiate at 365 nm for 30–60 minutes .

  • Note: Benzophenone has a low quantum yield, requiring longer exposure than azides. However, the reversibility prevents "blind" labeling.

• Quenching & Washing:

  • No chemical quenching is strictly necessary as the triplet state relaxes instantly when light is removed.

  • Wash cells/membranes 3x with cold buffer to remove non-covalently bound ligand.

• Analysis:

  • Lyse cells (if applicable).[3]

  • Separate proteins via SDS-PAGE .[4]

  • Detect via Western Blot (if ligand is biotinylated/tagged) or excise bands for Mass Spectrometry.

Visualizing the Workflow

Caption: Operational workflow for photo-affinity labeling.[4][5][6][7][8][9][10] Note the critical wash step post-irradiation to ensure only covalent adducts are analyzed.

Data Interpretation & Troubleshooting

Quantitative Analysis Table

When analyzing results, compare band intensities across conditions to validate specificity.

Condition	UV Exposure	Competing Ligand	Expected Result (Band Intensity)	Interpretation
Experimental	Yes (+)	No (-)	High (+++)	Successful specific crosslinking.
Dark Control	No (-)	No (-)	None (-)	Proves reaction is light-dependent.
Competition	Yes (+)	Yes (100x)	Low/None (+/-)	Proves binding is at the specific active site.
Non-Specific	Yes (+)	N/A	Smear	Probe is sticking to lipids or abundant proteins (e.g., Albumin).

Troubleshooting Guide

• Issue: Low Crosslinking Yield.

  • Cause: The Bpa moiety might be positioned away from the receptor surface (distance > 3.1 Å).

  • Solution: Perform a "scan" by moving the Bpa residue to adjacent positions (

    ) in the ligand sequence.

• Issue: Protein Degradation.

  • Cause: UV heating or protease activity during long irradiation.

  • Solution: Keep samples on ice during UV exposure; add protease inhibitors.

• Issue: High Background.

  • Cause: Hydrophobic interaction of the benzoyl group with membranes.

  • Solution: Increase wash stringency (e.g., high salt or mild detergent) before lysis but after irradiation.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry.[9][11] Biochemistry, 33(19), 5661-5673. Link

• Kauer, J. C., et al. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid.[5] Journal of Biological Chemistry, 261(23), 10695-10700. Link

• Chin, J. W., et al. (2002). An expanded eukaryotic genetic code. Science, 297(5589), 2042-2045. (Describes genetic incorporation of Bpa). Link

• Preston, R. K., et al. (2014). Photoaffinity labeling: an approach to the study of GPCR–ligand interactions. British Journal of Pharmacology, 171, 1051-1067. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photoaffinity labeling the substance P receptor using a derivative of substance P containing p-benzoylphenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design and synthesis of a clickable, photoreactive amino acid p-(4-(but-3-yn-1-yl)benzoyl)-l-phenylalanine for peptide photoaffinity labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design and synthesis of a clickable, photoreactive amino acid p-(4-(but-3-yn-1-yl)benzoyl)-l-phenylalanine for peptide photoaffinity labeling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Mapping ligand-receptor interfaces: approaching the resolution limit of benzophenone-based photoaffinity scanning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Benzophenone photophores in biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimization of Incubation and Photoactivation for N-Acetyl-4-benzoyl-D-phenylalanine Probes

Abstract & Introduction

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) is a highly specific photoaffinity probe used to map ligand-receptor interactions and identify binding pockets in complex proteomes. Unlike standard L-isomers, the D-configuration confers resistance to proteolysis, making this probe particularly valuable for extended incubation times in biologically active lysates or in vivo studies where enzymatic degradation is a confounding variable.

This guide details the thermodynamic and kinetic parameters required to successfully utilize Ac-D-Bpa. It moves beyond generic protocols to address the specific physicochemical properties of the benzophenone moiety—a "privileged" photocrosslinker that generates a reactive triplet diradical upon UV excitation, capable of inserting into unreactive C-H bonds with high spatial precision (3–4 Å).

Key Advantages of Ac-D-Bpa[1]

• Chemical Stability: Inert to ambient light and pH changes prior to activation.

• Reversible Excitation: If the excited triplet state does not find a C-H bond to abstract, it relaxes back to the ground state, allowing for repeated excitation cycles and higher crosslinking yields compared to aryl azides or diazirines.[1]

• Proteolytic Resistance: The D-amino acid backbone prevents rapid degradation by endogenous peptidases during equilibration.

Critical Parameters: The Science of "Dark" and "Light" Steps

Success with Ac-D-Bpa relies on decoupling the Equilibration Phase (Dark) from the Crosslinking Phase (Light) . Each has distinct time and temperature requirements governed by different physical laws.

Phase 1: Equilibration (Dark Incubation)

Objective: Establish thermodynamic equilibrium (

) between the probe and the target protein.

• Time: 30 to 60 minutes.

  • Reasoning: Diffusion and binding kinetics dictate that the probe must occupy the binding site before irradiation. Insufficient incubation leads to low labeling efficiency.

• Temperature: 4°C to 37°C (Context Dependent).

  • 4°C: Recommended for unstable proteins or to freeze dynamic conformational states.

  • 37°C: Essential if the binding event is thermodynamically driven by hydrophobic effects or requires physiological temperatures to induce a specific receptor conformation.

Phase 2: Photoactivation (UV Irradiation)

Objective: Generate the triplet diradical for covalent bond formation.

• Wavelength: 350–365 nm (Long-wave UV).

  • Critical: Avoid <300 nm light to prevent direct DNA damage or protein denaturation.

• Time: 15 to 60 minutes.

  • Reasoning: Benzophenone has a lower quantum yield than azides but is chemically reversible. Longer irradiation times allow multiple excitation-relaxation cycles, increasing the probability of a successful "strike" on a C-H bond.

• Temperature: Strictly 4°C (Ice Bath).

  • Reasoning: UV lamps generate significant infrared heat. Maintaining the sample at 4°C prevents thermal denaturation of the protein and reduces non-specific hydrophobic aggregation during the high-energy radical reaction.

Visualizing the Mechanism

The following diagram illustrates the photochemical pathway of the Benzophenone moiety. Note the "Reversible Excitation" loop, which is unique to this class of probes.

Caption: Benzophenone photocrosslinking mechanism showing the reversible excitation loop that allows for high-yield labeling without photodestruction of the probe.[1]

Detailed Experimental Protocol

Materials Required[1][3][4][5][6][7][8][9][10][11]

• Probe: N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa).

• Solvent: DMSO (anhydrous).

• Buffer: PBS or HEPES (pH 7.4). Avoid high concentrations of radical scavengers like DTT or Mercaptoethanol during irradiation if possible, though Bpa is relatively robust.

• Light Source: 365 nm UV Lamp (e.g., Handheld 6W lamp or Stratalinker).

• Vessel: 96-well polystyrene plate (open top) or borosilicate glass vials. Do not use standard plastics that absorb UV.

Step-by-Step Methodology

Step 1: Probe Solubilization

• Dissolve Ac-D-Bpa in 100% DMSO to create a 50 mM Stock Solution .

• Store at -20°C in amber vials. The D-isomer is stable for months.

Step 2: Equilibration (The "Dark" Step)

• Dilute the protein/lysate to the desired concentration (e.g., 1 mg/mL).

• Add Ac-D-Bpa to the sample.

  • Target Concentration: Typically 10 µM – 1 mM depending on the estimated

    .

  • DMSO Limit: Keep final DMSO concentration < 1% to avoid protein unfolding.

• Incubate:

  • Time: 60 minutes.

  • Temperature: 4°C (on ice) or Room Temperature.

  • Note: Perform this step in the dark or under ambient lab light (avoid direct sunlight).

Step 3: UV Irradiation (The "Light" Step)[2]

• Transfer samples to an open-top vessel (e.g., 96-well plate) to ensure direct light path.

• Place the vessel on ice . This is non-negotiable to prevent heating.

• Position the UV lamp 2–5 cm above the sample.

• Irradiate at 365 nm.

  • Standard: 30 minutes.

  • Optimization: Perform a time-course (0, 15, 30, 60 min) to determine maximum crosslinking efficiency.

Step 4: Analysis

• Quench reaction (optional) or proceed directly to SDS-PAGE.

• Analyze via Western Blot (if protein is tagged) or Mass Spectrometry (for binding site mapping).

Optimization & Troubleshooting Guide

The following table summarizes common issues and their physicochemical solutions.

Issue	Probable Cause	Corrective Action
Low Crosslinking Yield	Insufficient Irradiation Time	Increase UV exposure to 60 mins. Bpa is robust and can withstand long exposure.
Non-Specific Labeling	"Random" Collisional Hits	Add a "scavenger" protein (e.g., BSA) to absorb unbound probe, or decrease probe concentration.
Protein Precipitation	UV-Induced Heating	Ensure sample is on ice. Check buffer compatibility with DMSO.
No Signal	Competitive Inhibition	Endogenous ligands may be outcompeting the probe. Dialyze sample to remove endogenous small molecules.

Workflow Diagram

Caption: Experimental workflow emphasizing the critical temperature control during the irradiation phase.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673.

• Chin, J. W., et al. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301.

• Thermo Fisher Scientific. (n.d.). N-Fmoc-4-benzoyl-D-phenylalanine Product Specifications.

• Fleming, S. A. (1995). Chemical reagents in photoaffinity labeling. Tetrahedron, 51(46), 12479-12520.

Sources

• 1. Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Coupling N-Acetyl-4-benzoyl-D-phenylalanine to resins for affinity chromatography

Application Note: Covalent Immobilization of N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) for Photo-Affinity Chromatography

Abstract

This guide details the methodology for creating a photo-activatable affinity matrix by coupling N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) to amine-functionalized resins. Unlike traditional affinity chromatography, which relies on reversible non-covalent interactions, this protocol utilizes benzophenone photochemistry to form irreversible covalent bonds with target proteins upon UV irradiation (350–360 nm). This technique is essential for capturing low-affinity binders, mapping transient protein interactions, and identifying binding partners in complex lysates where standard pull-downs fail due to rapid dissociation rates.

Introduction & Mechanism

The Benzophenone Advantage

N-Acetyl-4-benzoyl-D-phenylalanine contains a benzophenone moiety. Upon excitation at 350–360 nm (a wavelength range generally non-damaging to proteins), the benzophenone carbonyl oxygen transitions to a triplet diradical state. This diradical is chemically inert to water but highly reactive toward C–H bonds, inserting into the backbone or side chains of neighboring proteins via hydrogen abstraction.

Why the "D" Enantiomer? The "D" configuration (D-phenylalanine) renders the bait molecule resistant to endogenous proteases found in cell lysates, ensuring the bait remains intact during prolonged incubation periods.

Comparison of Photo-Crosslinkers

Feature	Benzophenones (Bpa)	Aryl Azides	Diazirines
Activation Wavelength	350–360 nm (Safe)	<300 nm (Protein Damaging)	350–360 nm (Safe)
Reactivity	High specificity for C-H bonds	Reacts with nucleophiles	Carbenes are promiscuous
Stability	Reversible excitation (can be re-excited)	Irreversible photolysis	Irreversible photolysis
Solvent Stability	High	Low	Moderate

Strategic Planning: Resin & Linker Selection

Successful coupling requires bridging the hydrophobic nature of Bpa with the aqueous environment of the resin.

• Resin Choice: Amine-terminated Magnetic Beads or EAH Sepharose 4B . Magnetic beads are preferred for small-scale proteomics (low background), while Sepharose is suitable for preparative scale.

• Spacer Arms: Because Bpa is a small molecule, coupling it directly to the resin surface creates steric hindrance. Use a resin with a hydrophilic spacer (e.g., a 6–12 carbon linker or PEG spacer) to make the Bpa accessible to large protein targets.

• Solvent Compatibility: Bpa is hydrophobic. The coupling reaction must occur in a semi-aqueous solvent (e.g., 50% DMF or DMSO) to ensure Bpa remains soluble while reacting with the resin.

Protocol 1: Chemical Immobilization of Bpa

Objective: Covalently attach the carboxyl group of N-Acetyl-4-benzoyl-D-phenylalanine to amine-functionalized resin via EDC/NHS chemistry.

Materials:

• Ligand: N-Acetyl-4-benzoyl-D-phenylalanine (Bpa)

• Resin: Amine-terminated Magnetic Beads (e.g., 1 mL suspension)

• Solvent: Anhydrous Dimethylformamide (DMF) or DMSO

• Coupling Reagents: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) and NHS (N-hydroxysuccinimide)[1]

• Buffers:

  • Activation Buffer: 0.1 M MES, pH 5.0, 50% DMF (v/v)

  • Wash Buffer: PBS + 0.05% Tween-20

  • Blocking Buffer: 1 M Tris-HCl, pH 7.4 (or 1 M Ethanolamine)

Step-by-Step Procedure:

• Resin Preparation:

  • Aliquot 1 mL of amine-magnetic beads.

  • Wash 3x with 1 mL Activation Buffer to equilibrate and remove storage preservatives.

  • Note: Ensure the resin is compatible with 50% organic solvent. Most cross-linked agarose and silica beads are stable.

• Ligand Activation (Pre-activation Strategy):

  • Dissolve Bpa in 100% DMF to a concentration of 50 mM.

  • Prepare a fresh solution of EDC (200 mM) and NHS (200 mM) in Activation Buffer .

  • Mix the Bpa solution with the EDC/NHS solution to achieve a final concentration of 10 mM Bpa, 40 mM EDC, and 40 mM NHS in 50% DMF/MES buffer.

  • Incubate for 15 minutes at room temperature (RT) to form the NHS-ester of Bpa.

• Coupling Reaction:

  • Add the activated Bpa mixture directly to the washed resin.

  • Incubate for 2–4 hours at RT with gentle rotation. Do not vortex vigorously.

  • Chemist's Insight: The 50% DMF concentration is critical. If the solution turns cloudy, Bpa has precipitated; add more DMF immediately.

• Blocking Unreacted Amines:

  • Remove the coupling solution.

  • Add 1 mL of Blocking Buffer (Tris or Ethanolamine).

  • Incubate for 30 minutes at RT. This caps any remaining amine groups on the resin to prevent non-specific binding later.

• Storage:

  • Wash resin 5x with PBS.

  • Store at 4°C in PBS + 0.02% Sodium Azide. Protect from light (wrap tube in foil) to prevent premature photolysis.

Visualization: Chemical Coupling Pathway

Figure 1: Reaction scheme for immobilizing Bpa onto amine-resins via EDC/NHS chemistry.

Protocol 2: Photo-Affinity Capture Workflow

Objective: Capture specific binding partners from a biological lysate using the Bpa-resin.

Critical Difference: Unlike standard affinity chromatography, elution is not performed by changing pH or salt. The bond is covalent.[2][3] "Elution" implies denaturing the complex off the beads or digesting it on-bead.

Procedure:

• Binding Incubation:

  • Incubate the Bpa-resin with the protein lysate (1–5 mg/mL) in a binding buffer (e.g., PBS or HEPES) for 1–2 hours at 4°C in the dark.

  • Control: Run a parallel sample with unmodified (blocked) amine resin.

• UV Irradiation (Crosslinking):

  • Place the tube/plate on ice (to prevent heating).

  • Irradiate with UV light at 365 nm for 30–60 minutes.

  • Distance: Keep the light source ~5 cm from the sample.

  • Note: Use a glass or plastic filter to block wavelengths <300 nm if using a broad-spectrum lamp, to avoid protein damage.

• Stringent Washing (The "Self-Validating" Step):

  • Since the target is covalently bound, you must wash away all non-covalent interactors.

  • Wash 1: PBS (Standard wash).

  • Wash 2: PBS + 1 M NaCl (High salt).

  • Wash 3: PBS + 0.1% SDS (Denaturing wash).

  • Validation: Only proteins covalently crosslinked to Bpa will remain.

• Elution / Analysis:

  • Method A (Western Blot): Add 2x SDS-PAGE Loading Buffer (containing DTT/BME) directly to the beads. Boil for 5 minutes. This elutes the target-Bpa complex (plus any leached ligand).

  • Method B (Mass Spectrometry): Perform On-Bead Digestion (Trypsin) directly on the resin.

Visualization: The Photo-Capture Workflow

Figure 2: The photo-affinity capture workflow. Note the stringent wash step which is only possible due to the covalent nature of the capture.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation during coupling	Bpa is hydrophobic; buffer is too aqueous.	Increase DMF/DMSO concentration to 50-70%. Ensure resin is solvent-resistant.
High Non-Specific Binding	Unreacted amines on resin acting as ion-exchangers.	Ensure the Blocking Step (Tris/Ethanolamine) is extended to 1 hour.
No Capture Observed	Steric hindrance; Bpa is too close to bead surface.	Use a resin with a long spacer arm (e.g., C10 or PEG spacer).
Protein Degradation	UV damage.	Ensure UV source is filtered to remove <300 nm light. Keep samples on ice.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry.[4] Biochemistry, 33(19), 5661-5673. Link

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 2: Zero-Length Crosslinkers). Link

• Thermo Fisher Scientific. EDC (1-ethyl-3-[3-dimethylaminopropyl]carbodiimide hydrochloride) User Guide. Link

• Cytiva (formerly GE Healthcare). Affinity Chromatography: Principles and Methods. Link

• Smith, A. et al. (2019). Multiplexed In-Gel Microfluidic Immunoassays: Characterizing Protein Target Loss During Reprobing of Benzophenone-Modified Hydrogels. Scientific Reports, 9, 15383. Link

Sources

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]

In vitro translation protocols involving N-Acetyl-4-benzoyl-D-phenylalanine

In Vitro Translation Protocols Involving N-Acetyl-4-benzoyl-D-phenylalanine

Executive Summary & Application Scope

The incorporation of N-Acetyl-4-benzoyl-D-phenylalanine (N-Ac-D-Bpa) into polypeptides via in vitro translation represents a pinnacle of genetic code reprogramming. This molecule combines three distinct functional properties into a single probe:

• N-Acetylation: Mimics the peptide bond, allowing the amino acid to function efficiently as a translation initiator (mimicking formyl-Methionine) while blocking N-terminal degradation.

• D-Stereochemistry: Confers proteolytic resistance and allows for the probing of chiral-specific interactions or the generation of mirror-image peptide motifs.

• Benzophenone Moiety: A photo-activatable crosslinker (350–365 nm) that traps transient protein-protein interactions (PPIs) with high specificity.

Technical Challenge: Natural aminoacyl-tRNA synthetases (aaRS) and the ribosome’s peptidyl-transferase center (PTC) strictly filter against D-amino acids and N-blocked monomers during elongation. Therefore, standard auxotrophic strain methods (used for L-Bpa) fail.

The Solution: This protocol utilizes the Flexizyme (eFx) system for tRNA charging and a reconstituted PURE (Protein synthesis Using Recombinant Elements) translation system to bypass natural checkpoints.

Mechanistic Workflow

The integration of N-Ac-D-Bpa requires a complete bypass of the cell's metabolic machinery. The workflow relies on "reprogramming" the initiation event.

Figure 1: Integrated workflow for N-Ac-D-Bpa incorporation. The process moves from chemical activation to ribozyme-mediated charging, followed by initiation-specific ribosomal translation.

Materials & Reagents

A. Chemical Substrate Synthesis

Since N-Ac-D-Bpa is not a standard catalog item in its activated form, you must synthesize the Cyanomethyl Ester (CME) or 3,5-dinitrobenzyl ester (DBE) derivative.

• Starting Material: N-Acetyl-4-benzoyl-D-phenylalanine (Custom synthesis or acetylation of commercially available 4-benzoyl-D-phenylalanine).

• Activation Reagents: Chloroacetonitrile (for CME) or 3,5-dinitrobenzyl chloride (for DBE), Triethylamine, DMF.

B. Flexizyme System

• Ribozyme: eFx (Enhanced Flexizyme) – optimized for aromatic amino acids.

• tRNA: tRNA^fMet_CAU (E. coli initiator tRNA transcript).

• Buffer: 50 mM HEPES-KOH (pH 7.5), 600 mM MgCl₂.

C. Translation System

• PURE System: A reconstituted system (e.g., PURExpress Δaa or custom PURE) is mandatory.

  • Why? You must omit Methionine and Formyl-THF to prevent competition at the initiator AUG codon.

• Template DNA: PCR product with T7 promoter and a strong Shine-Dalgarno sequence.

Detailed Protocols

Protocol 1: Synthesis of Activated Ester (N-Ac-D-Bpa-CME)

Note: CME (Cyanomethyl ester) is preferred for aromatic substrates with eFx.

• Dissolution: Dissolve 100 µmol of N-Ac-D-Bpa in 500 µL dry DMF.

• Base Addition: Add 200 µmol Triethylamine (TEA).

• Activation: Add 200 µmol Chloroacetonitrile (Cl-CH₂-CN).

• Reaction: Stir at room temperature for 12–24 hours under inert atmosphere (Argon).

• Purification: Dilute with Ethyl Acetate, wash with 1M HCl (to remove TEA), saturated NaHCO₃, and brine. Dry over MgSO₄. Evaporate solvent.

• Validation: Verify via TLC and LC-MS. Store at -20°C in DMSO (stock concentration 25 mM).

Protocol 2: Flexizyme-Mediated tRNA Acylation

This step charges the orthogonal tRNA with the non-canonical amino acid.[1]

Reaction Mix (20 µL scale):

Component	Concentration	Purpose
HEPES-KOH (pH 7.[2][3]5)	50 mM	Buffer
eFx Flexizyme	25 µM	Catalyst
tRNA^fMet_CAU	25 µM	Substrate
MgCl₂	600 mM	Ribozyme folding/activity
N-Ac-D-Bpa-CME	5 mM	Amino acid substrate

| DMSO | 20% (v/v) | Solubilizes substrate |

Steps:

• Folding: Mix eFx, tRNA, and HEPES. Heat to 95°C for 2 min, then cool to RT over 5 min.

• Magnesium Addition: Add MgCl₂ to the folded RNA mix.

• Substrate Addition: Add the N-Ac-D-Bpa-CME (dissolved in DMSO) to the mixture.

• Incubation: Incubate on ice (0°C) for 6 to 24 hours .

  • Insight: D-amino acids and N-blocked substrates react slower than L-amino acids. Extended incubation at low temperature prevents hydrolysis of the ester bond while allowing the ribozyme to work.

• Precipitation: Stop reaction by adding 200 µL of 0.3 M Sodium Acetate (pH 5.2) and 500 µL Ethanol. Incubate at -20°C for 20 min.

• Pelleting: Centrifuge at 15,000 x g for 15 min. Wash pellet with 70% Ethanol.

• Resuspension: Dissolve pellet in 1 mM Sodium Acetate (pH 5.2). Store at -80°C.

Protocol 3: In Vitro Translation (Initiation Reprogramming)

System Setup: Custom PURE System (Methionine-depleted).

Reaction Mix (10 µL):

• Solution A (Enzymes/Factors): 4 µL (Standard PURE ratio).

• Solution B (Ribosomes/tRNAs): 1 µL.

• Amino Acid Mix: 1 µL of 2 mM stock (containing all 19 AAs, minus Methionine ).

• N-Ac-D-Bpa-tRNA^fMet: 2 µL (Final conc. ~20–50 µM).

• DNA Template: 0.5 µL (Final conc. 10–20 ng/µL).

• Nuclease-free Water: To 10 µL.

Execution:

• Assemble reaction on ice.

• Incubate at 37°C for 60 minutes .

  • Note: Unlike elongation with D-AAs (which often stalls), initiation with N-acyl-D-AAs is relatively efficient because the P-site is more tolerant of D-stereochemistry than the A-site.

• Stop: Place on ice.

Protocol 4: Photo-Crosslinking

• Sample Prep: Transfer translation mix to a 96-well plate or microcentrifuge tube lid (open).

• Irradiation: Irradiate with UV light at 365 nm (e.g., UVP Crosslinker or handheld lamp) for 10–30 minutes on ice.

  • Distance: ~2–5 cm from the source.

• Analysis: Analyze via Tricine-SDS-PAGE and Western Blotting (detecting the tag on your target protein). A shift in molecular weight indicates a successful crosslink to an interacting partner.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Poor tRNA acylation efficiency.	Increase Flexizyme reaction time to 48h or pH to 8.0 (careful with hydrolysis). Ensure anhydrous DMSO is used.
No Initiation	Competition from trace Met.	Ensure PURE system is strictly Met-free. Treat system with immobilized aminopeptidase if necessary to scavenge trace Met.
Stalled Translation	Ribosome rejection of D-isomer.	Add EF-P (Elongation Factor P) to the reaction. EF-P alleviates stalling caused by N-terminal D-amino acids or polyprolines.
Precipitation	MgCl₂ concentration too high in IVT.	The carryover MgCl₂ from the tRNA pellet can inhibit translation. Wash the tRNA pellet thoroughly with 70% ethanol.

References

• Flexizyme System & D-Amino Acid Incorporation

  • Goto, Y., et al. (2011). "Flexizymes for genetic code reprogramming." Nature Protocols, 6(6), 779-790.

• Initiation with N-Acyl-D-Amino Acids

  • Goto, Y.[4][5] & Suga, H. (2009). "Translation initiation with initiator tRNA charged with exotic peptides." Journal of the American Chemical Society, 131(31), 11256-11257.

• Benzoyl-Phenylalanine Crosslinking

  • Chin, J. W., et al. (2002). "An expanded eukaryotic genetic code." Science, 297(5589), 2048-2051.

• EF-P Enhancement of D-Amino Acid Translation

  • Katoh, T., et al. (2016). "EF-P enables orthogonal translation initiation with fMet-tRNAfMet." Nature Communications, 7, 11534.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ribosomal incorporation of negatively charged d-α- and N-methyl-l-α-amino acids enhanced by EF-Sep - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Flexizyme as a versatile tRNA acylation catalyst and the application for translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flexizymes as a tRNA acylation tool facilitating genetic code reprogramming - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving cross-linking efficiency of N-Acetyl-4-benzoyl-D-phenylalanine

Subject: Optimization of Photo-Affinity Labeling & Cross-Linking Efficiency

Core Mechanism: The Physics of Efficiency

To troubleshoot low yields, you must first understand the photophysics of the benzophenone moiety. Unlike aryl azides or diazirines, benzophenone does not generate a highly reactive nitrene or carbene that reacts instantaneously with water. It functions via a reversible triplet diradical mechanism .

The "3.1 Å Rule"

Upon excitation at 350–365 nm, the benzophenone carbonyl oxygen transitions to a triplet state (

). This diradical is electrophilic and abstracts a hydrogen atom from a nearby C-H bond.

• Critical Constraint: The geometric reach of the oxygen radical is strictly limited to 2.5–3.1 Å .

• The Reversibility Factor: If no C-H bond is within this radius, the triplet state relaxes back to the ground state (

  ) without reacting. It can be re-excited repeatedly until a reaction occurs or the sample degrades.

Implication for You: Low efficiency is rarely due to "bad chemical"; it is almost always a geometric mismatch or quenching environment .

Visualizing the Pathway

The following diagram illustrates the excitation cycle and the critical decision point between cross-linking and relaxation.

Figure 1: The reversible excitation cycle of Benzophenone. Note that unlike diazirines, Bpa gives you "second chances" if the target isn't immediately available, provided the triplet state isn't quenched.

Troubleshooting Guide: Why is my yield low?

Issue 1: "I see no cross-linking, but my protein is stable."

Diagnosis: The probe is likely not binding, or the Bpa moiety is spatially isolated.

• The Stereochemistry Trap: You are using the D-enantiomer (N-Acetyl-4-benzoyl-D-phenylalanine).

  • Check: Does your target protein bind D-amino acids? Most biological interactions are stereoselective for L-amino acids. If you substituted an L-Phe with D-Bpa, you may have abolished binding affinity entirely.

  • Validation: Perform a competitive binding assay (e.g., Fluorescence Polarization) with the non-photoactivatable D-peptide to confirm

    before UV irradiation.

• The "Loose Fit" Problem: If the binding pocket is wet (solvent-exposed), water molecules can quench the triplet state, or the residence time of the probe is too short.

  • Solution: Increase probe concentration to saturate the site, or lower the temperature to 4°C to reduce conformational flexibility.

Issue 2: "My protein precipitates during irradiation."

Diagnosis: UV-induced heating or aggregation.

• Heat Management: UV lamps generate significant heat.

  • Fix: Keep samples on ice during irradiation.

• Wavelength Contamination: Are you using a broad-spectrum UV lamp?

  • Fix: Use a filter to cut off light <300 nm. Deep UV (<280 nm) damages Trp/Tyr/Phe residues and disulfide bonds, causing unfolding and aggregation.

Issue 3: "The reaction is working, but efficiency is <5%."

Diagnosis: Radical scavenging by the buffer.

• Buffer Incompatibility: The triplet diradical will abstract hydrogen from anything available. If your buffer has labile hydrogens, it acts as a competitive inhibitor.

• Oxygen Quenching: While Bpa is robust, dissolved oxygen is a triplet quencher.

  • Fix: Degas buffers (argon sparge or vacuum sonication) for 15 minutes prior to mixing.

Table 1: Buffer Component Compatibility Matrix

Component	Status	Reason / Recommendation
Tris / HEPES	⚠️ Caution	Contain labile H-atoms. Can scavenge radicals at high concentrations. Keep < 50 mM.[1][2]
Phosphate (PBS)	✅ Recommended	Inert to radical abstraction. Ideal buffer choice.
DTT / BME	⛔ CRITICAL FAIL	Strong radical scavengers. Must be removed via dialysis/desalting before irradiation.
DMSO	⚠️ Caution	Good for solubility, but is a radical scavenger. Keep final concentration < 1-2%.
BSA (Carrier)	⛔ Avoid	Will act as a "sponge" for the photo-probe, causing non-specific cross-linking.

Optimized Protocol: Peptide-Protein Cross-Linking

Objective: Cross-link a D-Bpa containing peptide probe to a target receptor.

Phase A: Preparation

• Solubilization: Dissolve N-Acetyl-4-benzoyl-D-phenylalanine probe in 100% DMSO to 100x stock concentration.

  • Note: The acetyl group makes it hydrophobic. Do not attempt to dissolve directly in aqueous buffer.

• Buffer Exchange: Ensure target protein is in PBS (pH 7.4). Remove any DTT or mercaptoethanol using a Zeba spin column.

Phase B: Equilibration (The "Dark" Step)

• Incubation: Mix Protein (

  ) + Probe ( ).

• Time: Incubate for 30–60 minutes in the dark at 4°C.

  • Why: Equilibrium binding must be established before the light is turned on. The Bpa reaction is faster than the diffusion limit; if the probe isn't already bound, it won't cross-link.

Phase C: Irradiation

• Setup: Place samples in a 96-well polypropylene plate or open microcentrifuge tubes on ice.

• Distance: Position the UV lamp (365 nm, ~100W) 5–10 cm above the samples.

• Dose: Irradiate for 30 minutes.

  • Optimization: Pull aliquots at 10, 30, and 60 minutes to determine the saturation point.

Phase D: Workflow Diagram

Figure 2: Step-by-step workflow for maximizing cross-linking efficiency while minimizing artifacts.

Advanced FAQ

Q: Can I use 254 nm UV light (standard germicidal lamp)? A: No. While benzophenone absorbs at 254 nm, proteins absorb strongly there as well. You will cause peptide bond scission and denaturation before you achieve significant cross-linking. Stick to 350–365 nm.[3][4]

Q: My Mass Spec data shows a mass shift of +16 Da on the Bpa. What happened? A: This indicates the Bpa triplet state was quenched by water or dissolved oxygen, resulting in hydroxylation (formation of a benzhydrol derivative) rather than C-C bond formation. This confirms the probe was accessible to solvent and likely not buried in a hydrophobic pocket.

Q: Why use the N-Acetyl-D-form specifically? A: The N-Acetyl group caps the N-terminus, removing the positive charge. This mimics a peptide bond, making the probe a better model for an internal residue within a protein chain. The D-configuration renders the probe resistant to proteases (chymotrypsin), allowing for longer incubation times in biological lysates without degradation [1].

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673.

  • [Link]

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024.

  • [Link]

• Kauer, J. C., Erickson-Viitanen, S., Wolfe, H. R., & DeGrado, W. F. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid.[5][6] Photolabeling of calmodulin with a synthetic calmodulin-binding peptide. Journal of Biological Chemistry, 261(23), 10695–10700.

  • [Link]

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289–3301.

  • [Link]

Sources

• 1. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Electron‐deficient p‐benzoyl‐l‐phenylalanine derivatives increase covalent chemical capture yields for protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Design and synthesis of a clickable, photoreactive amino acid p-(4-(but-3-yn-1-yl)benzoyl)-l-phenylalanine for peptide photoaffinity labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Photoaffinity Labeling with N-Acetyl-4-benzoyl-D-phenylalanine

Current Status: Operational Topic: Troubleshooting Non-Specific Hydrophobic Binding Reagent Code: Ac-D-Bpa-OH (N-Acetyl-4-benzoyl-D-phenylalanine)

Executive Summary

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) is a specialized photo-affinity probe. Unlike aliphatic diazirines, the benzophenone moiety offers chemical stability and the unique ability to undergo reversible excitation until a suitable C-H bond is found for abstraction. However, its intrinsic hydrophobicity—amplified by the N-acetyl cap and the benzoyl ring—often leads to high non-specific background signals. This guide addresses the reduction of "off-target" hydrophobic interactions to improve signal-to-noise ratios in target identification and binding site mapping.

Module 1: Reagent Preparation & Solubility

Q: My Ac-D-Bpa-OH precipitates upon addition to the aqueous buffer. How do I maintain solubility without disrupting the assay?

A: The N-acetyl group and the benzophenone moiety make this compound significantly more hydrophobic than standard phenylalanine. Precipitation creates aggregates that stick avidly to protein surfaces and plasticware.

Troubleshooting Protocol:

• Primary Solvent: Dissolve the stock strictly in DMSO or DMF . Avoid ethanol or methanol if high concentrations are needed, as their volatility can alter concentrations during small-volume pipetting.

• Step-Down Dilution: Do not pipette the 100 mM stock directly into the buffer.

  • Correct Method: Dilute the stock to 10x the final concentration using an intermediate solvent mix (e.g., 50% DMSO/Water), then add this to your assay buffer.

• The "Critical 1%" Rule: Keep the final DMSO concentration below 1% (v/v) to avoid denaturing your target protein, but ensure it is above 0.1% to keep the probe soluble.

• Sonicate: Brief sonication (10-15 seconds) of the working solution can disperse invisible micro-aggregates before they contact the protein.

Q: Can I store the diluted working solution?

A: No. Benzophenones are chemically stable, but dilute hydrophobic probes in aqueous buffers will rapidly adsorb to the walls of Eppendorf tubes (polypropylene) or polystyrene plates.

• Rule: Prepare working solutions immediately before UV irradiation.

• Material Tip: Use Low-Retention pipette tips and tubes to minimize plastic adsorption.

Module 2: Reducing Non-Specific Binding (The "Sticky" Problem)

Q: I see labeling on almost every protein in my lysate (high background). How do I improve specificity?

A: This is the hallmark of hydrophobic non-specific binding. The probe partitions into the hydrophobic cores of abundant proteins (like albumin or chaperones) rather than binding the specific active site.

Strategic Interventions:

Parameter	Adjustment	Mechanistic Rationale
Detergent	Add 0.05% - 0.1% Tween-20 or NP-40 to the binding buffer.	Non-ionic detergents form micelles that sequester "free" hydrophobic probes, preventing them from loosely associating with non-target proteins.
Salt (Ionic Strength)	Increase NaCl to 150-300 mM .	High salt disrupts weak electrostatic interactions that often precede hydrophobic collapse.
Probe Concentration	Titrate down. Start at or slightly below.	Photo-crosslinking is irreversible. Using excess probe ( ) forces occupancy of low-affinity non-specific sites.
Scavengers	Add competitor DNA or tRNA (if target is a nucleic acid binder) or generic protein blockers?	Caution: Adding BSA as a blocker during irradiation is risky; the probe may label the BSA. Instead, use Pre-clearing : Incubate lysate with "dummy" hydrophobic beads prior to adding the probe.

Q: How do I prove the band I see is specific?

A: You must perform a Competition Control .

• Sample A (Experiment): Target + Ac-D-Bpa-OH + UV.

• Sample B (Competition): Target + [10x - 100x Excess] Unlabeled Ligand + Ac-D-Bpa-OH + UV.

  • Result: If the band in Sample B disappears or is significantly fainter, the binding is specific (driven by the active site). If the band remains strong, it is non-specific hydrophobic sticking.

Module 3: The Photo-Crosslinking Step

Q: Does longer UV exposure increase signal?

A: It increases signal, but it increases noise exponentially.

• The Benzophenone Mechanism: Upon UV excitation (350-365 nm), the carbonyl oxygen forms a triplet diradical. This radical abstracts a hydrogen atom from a nearby C-H bond (within 3.1 Å).

• The Risk: If the probe is not bound specifically, it cycles between ground and excited states. Eventually, it will diffuse and collide with any protein, abstracting a hydrogen and forming a covalent bond.

• Solution: Limit UV exposure to 30–60 minutes on ice. Longer times favor diffusion-controlled non-specific labeling.

Q: Which UV wavelength should I use to avoid damaging my protein?

A: Strictly use 365 nm (UV-A).

• Avoid 254 nm: This damages DNA and proteins (aromatic residues absorb here) and causes high background via intrinsic protein radicalization.

• Filter: Use a glass or plastic filter that cuts off light below 300 nm.

Module 4: Post-Crosslinking Verification

Q: The crosslink is covalent. Can I wash aggressively?

A: Yes. This is the greatest advantage of photo-affinity labeling. Once the bond is formed (post-UV), the interaction is permanent.

• Protocol: After UV irradiation, wash the beads/matrix with harsh buffers :

  • Buffer containing 1% SDS or 8M Urea .

  • This strips away all non-covalently bound "sticky" proteins, leaving only the covalently crosslinked target.

  • Note: If you are running an SDS-PAGE afterwards, the loading buffer (containing SDS and reducing agents) naturally performs this "wash."

Visualizing the Workflow

The following diagram illustrates the critical decision gates for reducing non-specific binding during the experiment.

Caption: Workflow for Ac-D-Bpa-OH labeling. The Red node indicates the mandatory competition control to distinguish hydrophobic background from specific binding.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673.

• Smith, E., & Collins, I. (2015). Photoaffinity labeling in target- and binding-site identification. Future Medicinal Chemistry, 7(2), 159-183.

• Geurink, P. P., et al. (2012). Photoaffinity labeling in activity-based protein profiling. Topics in Current Chemistry, 324, 85-113.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42, 3289-3301.

Optimizing UV exposure time to prevent protein degradation with N-Acetyl-4-benzoyl-D-phenylalanine

Topic: Optimizing UV Exposure for N-Acetyl-4-benzoyl-D-phenylalanine (Bpa)

Introduction: The "Goldilocks" Zone of Photo-Crosslinking

Welcome to the technical support module for Bpa photo-crosslinking. As researchers, we often treat UV irradiation as a binary step—"turn it on, wait, turn it off." However, when working with p-benzoyl-L-phenylalanine (Bpa) , this approach frequently leads to two failure modes:

• Under-exposure: Insufficient population of the triplet state, resulting in low crosslinking yields.

• Over-exposure: Excessive energy input causing heat generation, non-specific radical oxidation, and protein precipitation (degradation).

This guide provides a self-validating protocol to find the optimal exposure window—the "Goldilocks" zone—where specific crosslinking is maximized, and protein integrity is maintained.

Module 1: Experimental Setup & Critical Parameters

Before optimizing time, you must standardize your physics and chemistry. If these variables fluctuate, your time-course data will be invalid.

The Light Source (Physics)

The excitation maximum of the benzophenone moiety is approximately 350–360 nm .

• Requirement: Use a 365 nm UV source (LED or Mercury Arc).

• WARNING: Do NOT use 254 nm (standard UV transilluminators for DNA). 254 nm light is absorbed by aromatic amino acids (Trp, Tyr, Phe) and the peptide backbone, causing rapid denaturation and scission. 365 nm passes through the protein backbone largely unabsorbed, targeting only the Bpa.

The Buffer Environment (Chemistry)

The benzophenone reaction mechanism proceeds via a triplet diradical state that abstracts a hydrogen atom from a backbone C-H bond (within 3–4 Å). This radical state is highly susceptible to quenching.

Component	Status	Reason
DTT / -ME	FORBIDDEN	Reducing agents quench the triplet state and reduce the ketone, killing the reaction.
Tris / HEPES / PBS	Safe	Standard physiological buffers are compatible.
Oxygen	Monitor	Oxygen is a triplet quencher. Degassing buffers can improve yields but is rarely strictly necessary for robust Bpa reactions.
Detergents	Caution	High concentrations of detergents (e.g., Triton X-100) provide abundant C-H bonds that compete with your target protein.

Module 2: The Optimization Protocol (Time-Course)

Do not guess the exposure time. Perform this calibration experiment for every new protein construct or UV source configuration.

Step-by-Step Methodology

1. Sample Preparation: Prepare a master mix of your Bpa-incorporated protein and its binding partner in a DTT-free buffer (e.g., PBS, pH 7.4). Keep on ice.

2. Aliquoting: Split the master mix into 6 microcentrifuge tubes (20 µL each). Label them:

• 0 min (Dark Control)

• 1 min

• 5 min

• 10 min

• 20 min

• 45 min (Stress Test)

3. The Geometry of Irradiation:

• Container: Open the caps of the tubes (plastic blocks UV). Alternatively, use a 96-well plate with a UV-transparent bottom.

• Cooling: Place samples on ice or a cooling block pre-chilled to 4°C. Heat is the primary cause of degradation during this step.

• Distance: Position the UV source exactly 2–5 cm from the sample surface. Fix this distance; intensity drops by the inverse square of the distance.

4. Exposure: Irradiate samples for their designated times. Remove the 0 min control immediately and keep it in the dark.

5. Quenching & Analysis: Immediately after exposure, add SDS-PAGE loading buffer (containing reducing agent like DTT now is fine, as it stops further reaction) to each sample. Boil and run on a Western blot or Coomassie gel.

Visualizing the Workflow

Caption: Experimental workflow for determining the optimal time window. Samples are split and subjected to increasing UV dosage before quenching.

Module 3: Troubleshooting & Diagnostics

Use the results from the Module 2 experiment to diagnose issues.

Scenario A: Protein Precipitation / Smearing on Gel

• Diagnosis: Thermal aggregation or radical-induced oxidation.

• The Fix:

  • Check Cooling: Are samples on ice? UV lamps generate significant infrared (heat) energy.

  • Pulse Irradiation: Instead of 10 minutes continuous, do 1 minute ON / 1 minute OFF cycles to dissipate heat.

  • Reduce Time: If crosslinking appears at 5 mins but degradation starts at 10, stop at 5.

Scenario B: No Crosslinking Observed

• Diagnosis: Geometric or Chemical failure.

• The Fix:

  • Distance Check: The Bpa reactive radius is strict (~3 Å). If the binding partner is not that close, no bond will form. This is a negative control for specificity.

  • Wavelength Check: Confirm your source is 365 nm. A 254 nm lamp will destroy the protein before Bpa activates efficiently.

  • Buffer Audit: Did you accidentally include DTT, Mercaptoethanol, or high concentrations of Imidazole? These scavenge the radical.

Scenario C: High Background / Non-Specific Crosslinking

• Diagnosis: "Over-cooking" the reaction.

• The Fix:

  • Titrate Protein: High concentrations (>10 µM) increase the probability of random intermolecular collisions (collisional crosslinking) rather than specific interaction-driven crosslinking.

  • Competition: Add a "scavenger" like BSA or free amino acids only if you suspect the Bpa is reacting with the buffer, though this is rare. Usually, reducing exposure time is the solution.

Module 4: Mechanistic Logic (The "Why")

Understanding the Bpa photocycle helps predict failures.

• Excitation: UV (365 nm) excites the benzophenone ketone to a singlet state, which rapidly intersystem crosses to a Triplet State .[1]

• Abstraction: The Triplet oxygen is electron-deficient (electrophilic). It seeks a hydrogen atom.[2]

• Recombination: If it finds a C-H bond nearby, it steals the H (forming a ketyl radical) and then immediately forms a C-C covalent bond.

• Relaxation: If no C-H bond is nearby, the triplet state relaxes back to the ground state and can be re-excited. This "recycling" is why Bpa is robust, but also why long exposure times eventually lead to non-specific hits.

Reaction Pathway Diagram

Caption: The Bpa photocycle. Note that the triplet state can recycle if no target is found, but prolonged cycling increases the risk of degradation.

References

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli.[3] Proceedings of the National Academy of Sciences, 99(17), 11020–11024. [Link][3]

  • Core authority on the genetic incorporation of Bpa and basic irradi

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673. [Link]

  • The definitive review on the mechanism, radical physics, and specificity of benzophenone.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced protein crosslinking: a tool for the analysis of protein interaction networks. Chemical Society Reviews, 42(8), 3289-3301. [Link]

  • Provides context on optimization and preventing non-specific degrad

Sources

• 1. researchgate.net [researchgate.net]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. Protein-DNA photo-crosslinking with a genetically encoded benzophenone-containing amino acid - PMC [pmc.ncbi.nlm.nih.gov]

Preventing premature photolysis of N-Acetyl-4-benzoyl-D-phenylalanine

Topic: Stability & Handling of N-Acetyl-4-benzoyl-D-phenylalanine (Bpa)

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: BPA-STAB-001

Incident Report: The "Silent" Failure

User Query: "My photo-crosslinking efficiency is inconsistent, and I'm seeing high background binding even in my dark controls. Is my Bpa probe degrading?"

Scientist’s Analysis: This is the most common failure mode in benzophenone-based chemoproteomics. The issue is rarely chemical instability (hydrolysis) but rather premature photolysis .

N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) is robust against pH and temperature compared to diazirines or azides. However, its activation mechanism—the formation of a triplet biradical—is triggered by UVA light (350–360 nm). The Trap: Standard laboratory fluorescent lighting emits a distinct mercury spike at 365 nm . If you handle Bpa in clear tubes under standard ceiling lights, you are slowly activating your probe before the experiment begins.

The Physics of Prevention (Knowledge Base)

To prevent failure, you must understand the enemy. Bpa does not require "deep UV" (UVC) to activate. It sits right on the edge of the visible spectrum.

Parameter	Value	Implication for Handling
Excitation Max ( )	~350–365 nm	Matches the Hg emission line of standard fluorescent bulbs.
Transition Type		Forms a reactive triplet biradical ( ).
Reactive Species	Triplet Ketyl Radical	Abstracts Hydrogen (H) from any nearby C-H bond.
Glass Transmission	Borosilicate passes >300 nm	Clear glass vials offer NO protection.
Plastic Transmission	Polystyrene passes >290 nm	Clear plastic tubes offer NO protection.

Key Insight: The triplet state is reversible if it is quenched by water or oxygen without finding a C-H bond. However, in a stock solution (e.g., DMSO or Methanol), the solvent itself is a source of abstractable hydrogens. Premature excitation in organic solvents leads to irreversible probe destruction.

Handling Protocols (Standard Operating Procedures)

SOP-01: Storage & Stock Preparation

• The "Red Light" Rule: Whenever possible, handle Bpa solids and stock solutions under yellow or red safety lights (filters that cut off <500 nm).

• Vessel Selection: Use Amberized polypropylene or silanized amber glass. If amber vessels are unavailable, wrap tubes entirely in aluminum foil.

• Solvent Choice: Store stocks in DMSO-d6 (deuterated) if affordable for NMR, but standard anhydrous DMSO is acceptable if kept dark. Deuterated solvents retard H-abstraction due to the Kinetic Isotope Effect (KIE), providing a marginal safety buffer.

SOP-02: Experimental Setup (The "Danger Zone")

This is where most users fail. You move from the freezer to the bench.

• Thawing: Thaw stock solutions in a drawer or covered box, never on the open benchtop.

• Aliquotting: Do not dispense into clear tubes until the exact moment of use.

• Buffer Exclusion: Avoid buffers with high concentrations of scavengers (e.g., BSA, Tris, detergents) during the "pre-incubation" phase if the lights are on. These are rich sources of H-atoms.

Troubleshooting & Quality Control

Question: "How do I know if my probe is already dead?"

Protocol: The Absorbance Ratio Check You can validate probe integrity using a UV-Vis spectrophotometer. Bpa has a characteristic absorbance signature that changes upon photolysis.

• Blank: Pure solvent (e.g., Methanol or Buffer).

• Sample: Dilute your Bpa probe to ~50-100 µM.

• Scan: 220 nm to 400 nm.

• Criteria:

  • Intact Bpa: Distinct peak around 250-260 nm (

    ) and a smaller, broad shoulder/peak at 330-360 nm ( ).

  • Photolyzed/Degraded: The 330-360 nm band diminishes or flattens, and the deep UV spectrum (<250 nm) shifts due to the formation of benzopinacol or solvent adducts.

Visual Logic Tree: Troubleshooting Bpa Failure

Caption: Decision tree for diagnosing Bpa photo-crosslinking failures. Note the critical role of the 350 nm spectral signature.

Workflow: Safe Handling Lifecycle

The following diagram illustrates the "Chain of Custody" for photons.

Caption: Operational workflow emphasizing light shielding at every transfer step.

Frequently Asked Questions (FAQ)

Q: Can I use a standard UV transilluminator (like for DNA gels) to activate Bpa? A: Proceed with caution. DNA transilluminators often emit at 302 nm or 312 nm. While Bpa absorbs there, these wavelengths are more damaging to proteins (causing tyrosine crosslinking or disulfide bond disruption) than the gentle 365 nm. Furthermore, high-intensity 302 nm light can degrade the Bpa too quickly. A dedicated 365 nm lamp (e.g., a hand-held TLC lamp or a photoreactor) is superior.

Q: I accidentally left my tube on the bench for 10 minutes. Is it ruined? A: If it was in a clear tube under bright fluorescent lights: Likely compromised. The "365 nm spike" in office lighting is efficient. If it was in an amber tube: Safe. If in a clear tube but under LED lighting (which often lacks UV output unless specified): Likely safe , but run the UV-Vis check (Section 4) to be sure.

Q: Does pH affect stability? A: Bpa is chemically stable across a wide pH range (2–10). However, pH affects the solubility of the amino acid backbone. It does not significantly alter the photophysics of the benzophenone moiety itself. The risk at extreme pH is usually related to the target protein's stability, not the probe.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301.

• Oregon Medical Laser Center (OMLC). (1998). PhotochemCAD Data: Phenylalanine Absorption Spectrum. (Note: Used for comparative spectral data of the phenylalanine backbone vs the benzophenone modification).

• Geurink, P. P., et al. (2012). Photoaffinity labeling in activity-based protein profiling. Topics in Current Chemistry, 324, 85-113.

Technical Support Center: Purification of Peptides Containing N-Acetyl-4-benzoyl-D-phenylalanine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for handling and purifying peptides incorporating the photoreactive unnatural amino acid, N-Acetyl-4-benzoyl-D-phenylalanine (Ac-pBpa). This document is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with this powerful tool for photo-crosslinking studies. My goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification strategies effectively.

The incorporation of Ac-pBpa, a derivative of phenylalanine, provides a benzophenone moiety that, upon activation with UV light (~350-365 nm), forms a reactive carbene intermediate capable of forming covalent bonds with interacting molecules.[1] This feature is invaluable for mapping protein-protein interactions. However, the chemical properties that make Ac-pBpa an excellent photo-crosslinker—namely its hydrophobicity and photosensitivity—also introduce specific hurdles during purification. This guide addresses these challenges head-on.

Troubleshooting Guide: Common Purification Issues

This section is structured in a question-and-answer format to directly address problems you may encounter during your experiments.

Q1: My crude Ac-pBpa-containing peptide won't dissolve in standard aqueous buffers for HPLC injection. What's causing this and how can I fix it?

Answer:

This is one of the most common issues and stems directly from the inherent properties of the Ac-pBpa residue.

• Causality: The benzophenone group is large and nonpolar, significantly increasing the overall hydrophobicity of your peptide compared to its native counterpart.[2] Highly hydrophobic peptides tend to aggregate and precipitate in aqueous solutions, a problem that is exacerbated at higher concentrations.

• Troubleshooting Steps:

  • Initial Solvent Choice: Avoid trying to dissolve the peptide directly in water or aqueous buffers like 0.1% TFA (Mobile Phase A).

  • Use of Organic Solvents: First, dissolve the lyophilized crude peptide in a minimal volume of a strong organic solvent. Good starting points are Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or pure Acetonitrile (ACN).

  • Stepwise Dilution: Once the peptide is fully dissolved in the organic solvent, slowly add your intended aqueous mobile phase (e.g., Water with 0.1% TFA) dropwise while vortexing to bring it to the desired injection concentration. This gradual change in polarity helps prevent shock precipitation.

  • Consider an Organic "Plug": For preparative HPLC, you can dissolve the sample in a small volume of a strong solvent (like DMSO) and inject it directly. The large volume of the initial mobile phase on the column will dilute it, but be aware this can sometimes affect peak shape.

  • Solubility Test: Before committing your entire batch, perform a small-scale solubility test on a few milligrams of your crude product to find the optimal solvent system.

Q2: My RP-HPLC chromatogram shows a very broad peak for my target peptide, or the peak is tailing significantly. Why is this happening?

Answer:

Poor peak shape is typically due to undesirable interactions on the column or slow kinetics of binding/unbinding.

• Causality:

  • Strong Hydrophobic Interactions: The high hydrophobicity of the Ac-pBpa residue can lead to very strong binding to the C18 stationary phase. This can result in slow elution kinetics, causing the peak to broaden.[3]

  • Secondary Interactions: If the silica backbone of the stationary phase is not perfectly end-capped, free silanol groups (-Si-OH) can interact with basic residues in your peptide, causing peak tailing.[4]

  • Aggregation on Column: The peptide may be aggregating at the head of the column upon injection if the initial mobile phase is too weak (too aqueous) to keep it solubilized.

• Troubleshooting & Optimization:

  • Adjust the Gradient: A shallow gradient is crucial for separating complex peptides.[3] Try decreasing the rate of increase in your organic mobile phase (e.g., from 1%/min to 0.5%/min). This gives the peptide more time to equilibrate between the mobile and stationary phases.

  • Increase Column Temperature: Raising the column temperature (e.g., to 40-50 °C) can improve peak shape. It reduces mobile phase viscosity and can disrupt secondary interactions, leading to sharper peaks.

  • Change Stationary Phase: If problems persist, switch to a less retentive column, such as one with a C8 or C4 stationary phase instead of C18.

  • Evaluate Mobile Phase Additives: While 0.1% TFA is standard, it can sometimes cause peak broadening for certain peptides.[4] You can experiment with 0.1% formic acid (FA), especially if you require MS compatibility, though this may alter selectivity. Ensure your column is stable at the resulting pH.

Q3: I'm seeing multiple peaks in my chromatogram that have the correct mass, or my final yield is very low. Could my peptide be degrading during purification?

Answer:

Yes, this is a critical concern due to the photoreactive nature of the Ac-pBpa residue.

• Causality: The benzophenone group is designed to react upon exposure to UV light.[1] Standard laboratory fluorescent lighting and, most importantly, the UV detector in your HPLC system can provide enough energy to activate the residue. This can lead to:

  • Peptide Dimerization/Oligomerization: An activated Ac-pBpa can react with a neighboring peptide molecule.

  • Reaction with Solvents: The activated carbene can react with components of the mobile phase, such as acetonitrile or water.

  • Intramolecular Reactions: The residue can react with other amino acids within the same peptide chain.

• Preventative Measures (Mandatory Protocol):

  • Work in Low-Light Conditions: From the moment of cleavage to final lyophilization, all steps should be performed under amber or red lighting, or in a room with the lights dimmed.

  • Use Amber Vials: Store both the crude and purified peptide solutions in amber glass vials or tubes.

  • Wrap Glassware: Cover any clear glassware (flasks, beakers) with aluminum foil.

  • Minimize Detector Exposure: For analytical runs, this is less of an issue due to short exposure times. For preparative runs where fractions are collected, minimize the time the peptide spends in the flow cell. If possible, use the lowest detector wavelength that still provides a good signal for the peptide backbone (214-220 nm) rather than a wavelength that might excite the benzophenone group.

Q4: I have an impurity that co-elutes very closely with my main product peak. How can I improve the separation?

Answer:

Resolving closely eluting species, often deletion sequences or incompletely deprotected peptides, requires fine-tuning your chromatographic method.[5]

• Causality: These impurities often have very similar hydrophobic profiles to the target peptide, making them difficult to separate with a standard gradient.[6] For example, a peptide missing one amino acid (a deletion sequence) will have a retention time very close to the full-length product.[7]

• Strategies for Enhancing Resolution:

  • Optimize the Gradient: This is the most powerful tool. Make the gradient even shallower around the elution point of your target peptide. For example, if your peptide elutes at 45% ACN, run a shallow gradient from 35% to 55% ACN over 30-40 minutes.

  • Change the Organic Modifier: Acetonitrile is the most common organic modifier. However, switching to methanol or isopropanol changes the selectivity of the separation and may resolve your co-eluting peaks. You can also try ternary gradients (e.g., Water/ACN/Isopropanol).

  • Alter the Ion-Pairing Reagent: The choice of acidic modifier can influence retention. While TFA is standard, you can try an alternative like difluoroacetic acid (DFA) or heptafluorobutyric acid (HFBA) for difficult separations, though be mindful that these are harder to remove during lyophilization.

  • Change Column Chemistry: A column with a different base silica or bonding chemistry (e.g., a phenyl-hexyl phase) will offer different selectivity and may be able to resolve the impurity.

Workflow & Troubleshooting Diagrams

// Connections Crude -> Dissolve; Dissolve -> Dilute; Dilute -> Filter; Filter -> Inject [lhead=cluster_hplc]; Inject -> Gradient -> Detect -> Collect; Collect -> Analyze [lhead=cluster_post]; Analyze -> Pool -> Lyophilize -> Store;

// Annotations Light [shape=plaintext, label="<Crucial: Perform all steps\nunder amber/dim light>", fontcolor="#EA4335"]; Light -> Dissolve [style=invis]; } }

Caption: General purification workflow for Ac-pBpa peptides.

// Branch 1: Gradient Grad [label="Is Gradient\nShallow (<1%/min)?"]; ShallowGrad [label="YES"]; SteepGrad [label="NO"]; FixGrad [sol_node, label="Decrease gradient slope\nto 0.5%/min"];

// Branch 2: Temperature Temp [label="Is Column Temp\nElevated (40-50°C)?"]; HighTemp [label="YES"]; LowTemp [label="NO"]; FixTemp [sol_node, label="Increase temperature\nto 40°C"];

// Branch 3: Column Column [label="Using Standard\nC18 Column?"]; StdCol [label="YES"]; AltCol [label="NO"]; FixCol [sol_node, label="Try a C8 column or\na different manufacturer's C18"];

// Connections Start -> Grad; Grad -> SteepGrad [label="No"]; SteepGrad -> FixGrad; Grad -> ShallowGrad [label="Yes"]; ShallowGrad -> Temp;

Temp -> LowTemp [label="No"]; LowTemp -> FixTemp; Temp -> HighTemp [label="Yes"]; HighTemp -> Column;

Column -> StdCol [label="Yes"]; StdCol -> FixCol; Column -> AltCol [label="No"]; AltCol -> { rank=same; node [shape=plaintext, fontcolor="#EA4335"] { label="Consider secondary interactions\nor sample overload issues." } } }

Caption: Troubleshooting decision tree for poor HPLC peak shape.

Frequently Asked Questions (FAQs)

• What are the ideal starting conditions for RP-HPLC purification of Ac-pBpa peptides?

  • Column: A high-quality, end-capped C18 column (e.g., 5 µm particle size, 100-120 Å pore size) is a robust starting point.[5]

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile (ACN).

  • Gradient: Start with a broad scouting gradient (e.g., 5-95% B over 30 minutes) to determine the approximate elution time. Then, optimize with a much shallower gradient around that point (e.g., a 20% window over 40 minutes).

  • Detection: Monitor at 214 nm or 220 nm for the peptide backbone.[8] This minimizes direct excitation of the benzophenone group.

• How should I handle and store Ac-pBpa-containing peptides to maintain their integrity?

  • Handling: Always work under amber or red light. Use amber vials and wrap any clear containers in foil.[9]

  • Storage: For long-term storage, lyophilized powder is best. Store it at -80°C, protected from light. For solutions, flash-freeze aliquots in a suitable buffer (e.g., one without primary amines if you plan to do crosslinking) and store at -80°C. Avoid repeated freeze-thaw cycles.

• Can I use standard TFA cleavage cocktails with Ac-pBpa peptides?

  • Yes. A standard cleavage cocktail such as TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) is generally effective for cleaving the peptide from the resin and removing most side-chain protecting groups. The benzophenone moiety is stable to strong acid conditions. As with any peptide synthesis, the inclusion of scavengers like TIS is critical to prevent side reactions.[10]

• What are the most common synthesis-related impurities I should look for?

  • Besides the target peptide, your crude product will likely contain common impurities from solid-phase peptide synthesis (SPPS).[5][11] These include:

    • Truncated sequences: Peptides where synthesis was terminated prematurely.

    • Deletion sequences: Peptides missing one or more amino acids due to an incomplete coupling step.

    • Peptides with remaining protecting groups: Resulting from incomplete deprotection during cleavage.

Data & Protocols

Table 1: Recommended RP-HPLC Columns and Conditions

Parameter	Recommendation	Rationale
Stationary Phase	C18, C8, Phenyl-Hexyl	C18 is a good starting point for high retention. C8 is less hydrophobic and can improve peak shape. Phenyl-Hexyl offers alternative selectivity.[12]
Particle Size	3-5 µm	Provides a good balance between resolution and backpressure for analytical and semi-preparative work.
Pore Size	100-300 Å	100-120 Å is suitable for most peptides up to ~50 residues. Use wider pore (300 Å) for larger peptides.
Mobile Phase A	0.1% TFA in Water	Standard ion-pairing agent that improves peak shape by suppressing free silanols.[4]
Mobile Phase B	0.1% TFA in Acetonitrile	Acetonitrile is the most common organic modifier due to its low viscosity and UV transparency.[5]
Column Temp.	30 - 50 °C	Increased temperature can decrease viscosity, improve peak shape, and alter selectivity.

Protocol 1: General RP-HPLC Purification of Ac-pBpa Peptides

Objective: To purify a crude Ac-pBpa-containing peptide to >95% purity.

Materials:

• Lyophilized crude peptide

• Amber HPLC vials

• DMSO (HPLC grade)

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile

• RP-HPLC system with a preparative C18 column

• Centrifugal vacuum concentrator (e.g., SpeedVac) or Lyophilizer

Procedure:

• Work Environment: Ensure all steps are performed under dim, amber, or red light to prevent photoactivation.

• Sample Preparation: a. Weigh ~10-20 mg of crude peptide into a clean vial. b. Add the smallest possible volume of DMSO to fully dissolve the peptide (e.g., 100-200 µL). Vortex gently. c. Slowly add Mobile Phase A dropwise until the desired concentration is reached (e.g., to a final volume of 1-2 mL). If precipitation occurs, add a small amount of Mobile Phase B to clarify. d. Filter the solution through a 0.45 µm syringe filter into a clean, amber HPLC vial.

• Chromatography: a. Equilibrate the C18 column with 95% Mobile Phase A / 5% Mobile Phase B for at least 5-10 column volumes. b. Inject the prepared sample onto the column. c. Run a shallow gradient based on your prior analytical scouting run. Example:

  • 0-5 min: 5% B
  • 5-45 min: 25% to 45% B (0.5% / min)
  • 45-50 min: 45% to 95% B (Wash step)
  • 50-60 min: Hold at 95% B (Wash step) d. Monitor the elution at 220 nm and collect fractions (e.g., 1-minute fractions) across the entire elution profile.

• Analysis and Processing: a. Analyze a small aliquot of each collected fraction using analytical HPLC and/or Mass Spectrometry to identify the fractions containing the pure target peptide. b. Combine the pure fractions into a flask wrapped in aluminum foil. c. Freeze the pooled fractions at -80°C. d. Lyophilize the frozen solution until a dry, fluffy white powder is obtained.

• Storage: Transfer the lyophilized peptide to a pre-weighed amber vial, record the final weight, and store at -80°C.

References

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). Synthesis of Peptides and Peptidomimetics. Thieme. [Link]

• J&K Scientific. (n.d.). Acetyl-4-benzoyl-D-phenylalanine | 104504-42-9. Retrieved from [Link]

• Zhang, L., et al. (2018). A Photolabile Carboxyl Protecting Group for Solid Phase Peptide Synthesis. Open Chemistry, 16(1). [Link]

• Silver, J. (2017). Answer to "How can I purify my synthesised unnatural aliphatic amino acid?". ResearchGate. [Link]

• Carpino, L. A., et al. (2020). Hplc free purification of peptides by the use of new capping and capture reagents.

• Reddit user. (2024). Peptide synthesis troubleshooting using unnatural amino acids. r/OrganicChemistry. [Link]

• Agilent Technologies. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Retrieved from [Link]

• O'Donovan, D. H. (2014). Post-synthetic modification of phenylalanine containing peptides by C-H functionalization. Nanyang Technological University. [Link]

• Aguilar, M.-I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press. [Link]

• Hubbell, W. L., et al. (n.d.). Expression of recombinant proteins containing unnatural amino acids in E. coli and spin labeling with K1 and T1. UCLA. [Link]

• Singh, S. (2025). Answer to "What are the common challenges faced in peptide purification using chromatography?". Quora. [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3-35. [Link]

• Isidro-Llobet, A., et al. (2023). Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era. Molecules, 28(20), 7149. [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615-4628. [Link]

• Maltenäs, H. (2021). Greening peptide chemistry by using NBP as solvent for SPPS. Lund University Publications. [Link]

• PolyPeptide Group. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography. Retrieved from [Link]

• Lame, M. (2019). Key challenges in sample preparation for peptide bioanalysis: a podcast with Mary Lame. Bioanalysis Zone. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

Sources

• 1. Photoreactive Amino Acids: Mechanisms, Synthesis, Applications, Detection and Challenges - Creative Proteomics [creative-proteomics.com]
• 2. chemimpex.com [chemimpex.com]
• 3. renyi.hu [renyi.hu]
• 4. lcms.cz [lcms.cz]
• 5. bachem.com [bachem.com]
• 6. quora.com [quora.com]
• 7. WO2020144111A1 - Hplc free purification of peptides by the use of new capping and capture reagents - Google Patents [patents.google.com]
• 8. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. peptide.com [peptide.com]
• 11. Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era | MDPI [mdpi.com]
• 12. hplc.eu [hplc.eu]

Technical Support Center: Minimizing Aggregation During N-Acetyl-4-benzoyl-D-phenylalanine Labeling

Current Status: Operational Topic: Photoaffinity Labeling Optimization Reagent: N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) Context: Peptide Synthesis (SPPS) & Photo-Crosslinking Assays

Module 1: The Mechanistic Basis of Aggregation

Why This Happens: The Hydrophobic Cascade

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa) presents a unique "perfect storm" for aggregation. Unlike standard amino acids, it possesses three distinct physicochemical liabilities that drive insolubility and non-specific clumping:

• The Benzophenone Moiety: The benzoyl group adds significant aromatic surface area. These planar rings undergo

  - stacking interactions in aqueous environments, acting as nucleation sites for aggregation.

• N-Acetyl Capping: By acetylating the N-terminus, the molecule loses the positive charge typically found on free amino acids (

  ). This reduction in polarity drastically lowers water solubility ( increases).

• D-Stereochemistry: While the D-isomer confers resistance to proteolysis (crucial for biological stability), it prevents the formation of standard secondary structures (like

  -helices) when mixed with L-proteins, often leading to disordered, hydrophobic "clumps" rather than folded domains.

The Aggregation Pathway

The following diagram illustrates where aggregation risks occur during the experimental workflow.

Caption: Critical failure points in the Ac-D-Bpa labeling workflow. Red nodes indicate high-risk steps for irreversible aggregation.

Module 2: Pre-Labeling Optimization (Solubility & Handling)

The majority of "aggregation" issues are actually solubility failures occurring before the experiment begins. Ac-D-Bpa must be fully molecularly dispersed before contacting the target protein.

Protocol: The "Solvent Cushion" Method

Do not attempt to dissolve Ac-D-Bpa directly in aqueous buffer. Use this stepwise approach to prevent "crashing out."

Step	Action	Technical Rationale
1. Primary Solubilization	Dissolve Ac-D-Bpa powder in 100% DMSO or DMF to a concentration of 50–100 mM.	The benzophenone group is highly lipophilic. Organic solvents disrupt crystal lattice energy.
2. Sonic Disruption	Sonicate the stock for 30 seconds.	Breaks down non-visible micro-crystals that act as seeds for precipitation later.
3. Intermediate Dilution	Dilute the stock 1:10 into 50% DMSO / 50% Water .	Creates a "solubility bridge." Jumping from 100% DMSO to 100% buffer causes immediate precipitation.
4. Final Introduction	Add the intermediate mix to your assay buffer dropwise while vortexing.	Rapid dispersion prevents local high-concentration pockets.

Critical Buffer Additives

If the solution becomes cloudy upon addition to the buffer, you must modify the buffer composition.

• Cyclodextrins (

  -CD): Use 1–2 equivalents. They form inclusion complexes with the benzoyl ring, shielding the hydrophobic surface without preventing photo-activation [1].

• Non-Ionic Detergents: 0.05% Tween-20 or Triton X-100. Essential for maintaining solubility below the Critical Micelle Concentration (CMC).

• Chaotropes: 1–2 M Urea. Use only if your target protein is stable; this prevents hydrophobic collapse of the probe.

Module 3: The Photo-Crosslinking Step (Irradiation)

UV irradiation is the most common source of protein aggregation during labeling. The energy required to activate the benzophenone diradical (350–365 nm) can also heat the sample and generate reactive oxygen species (ROS).

Optimized Crosslinking Parameters

Parameter	Standard Protocol (High Risk)	Optimized Protocol (Low Aggregation)
Wavelength	Broad-band UV (254–365 nm)	Narrow-band 365 nm LED
Temperature	Room Temperature	4°C (On Ice/Cold Block)
Duration	30–60 Minutes	10–15 Minutes (Pulse Mode)
Vessel	Polystyrene Microplate	Borosilicate Glass or Quartz
Scavengers	None	Ascorbic Acid or Methionine

Why 365 nm LED?

Standard UV lamps often emit significant heat and stray light in the UVB/UVC range (<300 nm). UVC damages protein backbones, causing denaturation and aggregation. Narrow-band 365 nm LEDs activate the benzophenone exclusively without exciting intrinsic aromatic residues (Trp/Tyr/Phe) in the target protein [2].

The "Pulse-Cool" Technique

To prevent thermal aggregation during irradiation:

• Place samples in a pre-chilled aluminum block or on wet ice.

• Irradiate for 1 minute .

• Rest in the dark on ice for 1 minute to dissipate heat.

• Repeat for total effective time (e.g., 10 cycles).

Module 4: Troubleshooting Guide (FAQ)

Q1: My solution turns milky immediately after adding the Ac-D-Bpa probe.

Diagnosis: Solvent Shock. Solution: You exceeded the solubility limit of the aqueous buffer.

• Fix: Reduce the final concentration of DMSO to <1% if possible, but ensure the probe concentration is below 100 µM. If higher concentrations are needed, add 2-Hydroxypropyl-

  -cyclodextrin (HP- -CD) to the buffer before adding the probe.

Q2: I see a high-molecular-weight smear on my Western blot instead of a specific band.

Diagnosis: Non-specific Radical Crosslinking. Solution: The benzophenone triplet state is reacting with random proteins or the buffer itself.

• Fix:

  • Reduce Irradiation Time: Benzophenone activation is reversible until a covalent bond forms. Long exposure promotes rare, non-specific events.

  • Add Radical Scavengers: Supplement buffer with 1–5 mM Methionine. This acts as a "decoy" for free radicals in the bulk solution, preventing protein-protein crosslinking [3].

Q3: The target protein precipitates during UV exposure.

Diagnosis: Thermal Denaturation or UV Damage. Solution:

• Check Wavelength: Ensure your light source has a filter cutting off all light <320 nm.

• Check Heat: If the sample is warm to the touch after UV, you cooked the protein. Use the Pulse-Cool Technique (see Module 3).

Q4: Does the D-isomer configuration affect the labeling efficiency?

Diagnosis: Stereochemical Mismatch. Solution: Yes. Ac-D -Bpa creates a different spatial orientation than L-Bpa.

• Insight: If you are probing a chiral pocket (e.g., an enzyme active site), the D-isomer may not bind correctly, leading to "floating" probes that aggregate rather than bind. Ensure your control experiments include a competitive binding step with the non-labeled D-ligand to confirm specificity.

Module 5: Workflow Visualization

The following diagram details the optimized decision matrix for handling Ac-D-Bpa.

Caption: Decision matrix for solubilization and irradiation. Yellow diamonds represent critical "Go/No-Go" checkpoints.

References

• Weber, P. J., & Beck-Sickinger, A. G. (1997). Comparison of the photochemical behavior of four different photoactivatable probes. Journal of Peptide Research, 49(5), 375-383. Link

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. Link

• Wittelsberger, A., et al. (2006). The impact of D-amino acids on the structure and stability of a protein. Protein Science, 15, 125-134. Link

• Bachem. (n.d.). Material Safety Data Sheet: Fmoc-4-benzoyl-D-phenylalanine. Link (Note: General reference for physicochemical properties of Bpa derivatives).

For further assistance, contact the Application Science Team with your specific buffer composition and UV lamp specifications.

Adjusting pH conditions for optimal N-Acetyl-4-benzoyl-D-phenylalanine stability

Executive Summary & Chemical Profile[1][2]

N-Acetyl-4-benzoyl-D-phenylalanine (Ac-D-Bpa-OH) is a specialized non-canonical amino acid derivative used primarily as a photo-crosslinker to map protein-protein interactions. Its utility relies on two critical factors: the chirality of the D-isomer (often used in peptidomimetics or to resist proteolytic degradation) and the photochemical integrity of the benzophenone moiety.

This guide addresses the "pH Paradox" users often face: Acidic conditions cause precipitation, while basic conditions risk racemization.

Molecule Snapshot

Feature	Specification	Critical Note
Functional Group	Benzophenone	UV-activatable (350–360 nm). Strictly avoid reducing agents.
N-Terminus	Acetyl (Amide)	Blocked amine; increases hydrophobicity.
C-Terminus	Carboxylic Acid	pKa ~3.5–4.0. Solubility is pH-dependent.
Chirality	D-Enantiomer	Susceptible to racemization (conversion to L-form) at high pH.

The pH Stability Landscape

The stability of Ac-D-Bpa-OH is not a single variable; it is a trade-off between solubility, hydrolytic stability, and stereochemical integrity.

Quantitative Stability Matrix

pH Range	State	Primary Risk	Mechanistic Insight
Acidic (< 4.0)	Insoluble	Precipitation	The carboxylic acid is protonated ( ), rendering the molecule hydrophobic. It will crash out of aqueous buffers.
Neutral (6.0–8.0)	Stable	None	Ideal range. The carboxylate is deprotonated ( ), aiding solubility without triggering degradation.[1]
Basic (9.0–11.0)	Soluble	Racemization	High pH promotes the abstraction of the -proton, leading to a planar enolate intermediate that destroys chirality (D D/L mix).
Extreme (> 12.0)	Degrading	Hydrolysis	Hydroxide ions attack the N-acetyl amide bond or the benzophenone ketone (rare), causing irreversible chemical breakdown.

Troubleshooting Guides

Scenario A: "The powder won't dissolve in my buffer."

Diagnosis: The pH is likely below the pKa of the carboxyl group (~3.8), or the ionic strength is too high, causing "salting out."

Protocol: The "Co-Solvent" Method

• Primary Dissolution: Dissolve the solid Ac-D-Bpa-OH in 100% DMSO or Methanol to a concentration of 50–100 mM. This ensures complete molecular dispersion.

• Clarification: If the solution is cloudy, sonicate for 30 seconds.

• Dilution: Slowly add this stock to your aqueous buffer (e.g., PBS pH 7.4) while vortexing.

  • Target: Final organic solvent concentration should be < 5% (v/v) to avoid protein denaturation in downstream applications.

• pH Check: Verify the final pH. If it drops below 6.0, adjust immediately with dilute NaOH.

Scenario B: "My crosslinking efficiency is near zero."

Diagnosis: The issue is rarely pH-driven degradation of the benzophenone, but rather chemical quenching or photobleaching .

Root Cause Analysis:

• Reducing Agents: Did you use DTT,

  -Mercaptoethanol, or TCEP?

  • Mechanism:[2][3] The excited benzophenone triplet state abstracts hydrogen from these agents preferentially over the target protein, quenching the crosslinker.

• Buffer Composition: Tris and Glycine buffers contain primary amines. While Bpa targets C-H bonds, high concentrations of competing nucleophiles or radical scavengers can interfere.

Corrective Action:

• Switch to HEPES or Phosphate buffers.

• Remove all reducing agents prior to UV irradiation.

Scenario C: "I suspect racemization (D-form converting to L-form)."

Diagnosis: Exposure to high pH (> 10) or strong organic bases (e.g., DIPEA, Piperidine) during synthesis or solubilization.

The Mechanism: The N-acetyl group increases the acidity of the

-proton. In the presence of a base, this proton is removed, forming an achiral enolate. When the proton returns, it can attack from either side, resulting in a racemic mixture.

Prevention:

• Never dissolve Ac-D-Bpa-OH in 1 M NaOH directly. Use 0.1 M NaHCO

  (pH ~8.3) if aqueous base is required.

• Keep exposure to pH > 9.0 to under 30 minutes at room temperature.

Visualized Workflows

Diagram 1: Solubilization & Storage Decision Tree

This workflow ensures you maintain the integrity of the molecule during preparation.

Caption: Logic flow for solubilizing Ac-D-Bpa-OH while avoiding precipitation (acidic) and racemization (basic).

Diagram 2: Degradation Pathways

Understanding the enemy is key to stability.

Caption: Mechanistic pathways showing how light activates the molecule, while base and reducing agents deactivate or degrade it.

Frequently Asked Questions (FAQs)

Q: Can I autoclave buffers containing Ac-D-Bpa-OH? A: No. While the benzophenone moiety is thermally stable up to ~120°C in solid form, autoclaving in solution (high pressure + 121°C) risks hydrolyzing the N-acetyl group. Furthermore, autoclaves are not light-tight; incidental UV exposure during the cycle can trigger the crosslinker. Always filter-sterilize (0.22 µm) instead.

Q: I need to store the stock solution. What are the optimal conditions? A: Store as a high-concentration stock (100 mM) in DMSO at -20°C .

• Container: Amber glass or foil-wrapped polypropylene.

• Shelf Life: > 6 months if kept dry and dark.

• Avoid: Storing in aqueous buffers for long periods (weeks), as slow hydrolysis or precipitation may occur.

Q: Why does the D-form matter? Can I use the L-form? A: You must use the form dictated by your experimental design.

• L-form: typically used if you are genetically encoding the amino acid into a protein using evolved tRNA synthetases (biological systems usually process L-amino acids).

• D-form: typically used in solid-phase peptide synthesis (SPPS) for creating proteolysis-resistant peptide probes. Using the wrong enantiomer will likely abolish the biological binding affinity of your peptide.

References

• Sigma-Aldrich. Acetyl-4-benzoyl-D-phenylalanine Product Datasheet. (Provides physical properties, storage at 0-8°C, and solubility data).[1]

• National Institutes of Health (PMC). Analyzing protein intermediate interactions in living E. coli cells using site-specific photo-crosslinking. (Details the sensitivity of Bpa to reducing agents and proper sonication/solubilization protocols).

• MDPI (Molecules). N-Acetyl-l-phenylalanine Racemization during TBTU Amidation. (Establishes the mechanism of racemization for N-acetyl-phenylalanine derivatives under basic/coupling conditions).

• Thermo Fisher Scientific. Photoreactive Crosslinker Chemistry. (Authoritative guide on benzophenone activation wavelengths and buffer incompatibility).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. store.sangon.com [store.sangon.com]

Overcoming low yield in benzophenone-based photo-affinity labeling

Welcome to the Technical Assistance Center for Chemical Biology. I am Dr. Aris, your Senior Application Scientist.

I understand you are experiencing low yields with Benzophenone (BP) photo-affinity labeling (PAL). This is a common frustration because BP is a "privileged but picky" photophore. Unlike diazirines (which act like "shotguns"), benzophenones act like "snipers"—they require precise conditions to fire successfully.

Below is a technical guide structured to diagnose and resolve your specific yield issues.

Module 1: The Photochemistry Check (The "Zero Yield" Scenario)

Q: I am irradiating at 365 nm, but I see absolutely no cross-linking. Is my probe broken?

A: It is likely not broken, but it may be quenched . The most critical failure point for Benzophenone is Oxygen Quenching .

The Mechanism: Upon UV excitation (350–360 nm), BP transitions to a Singlet state (

) and rapidly undergoes Intersystem Crossing (ISC) to a Triplet state ( ) . This diradical is the reactive species that abstracts a hydrogen atom.[1]

• The Problem: The

  state is long-lived (~80–120 µs). Dissolved oxygen ( ) is a triplet molecule. If collides with your excited BP, it quenches the triplet state back to the ground state before it can react with your protein.

• The Fix: You must degas your samples.

Protocol: The "Soft-Degas" Technique

• Volume: Use small volumes (e.g., 50–100 µL) in glass vials or quartz cuvettes (plastic absorbs UV).

• Method: Gently bubble Argon or Nitrogen gas through the solution for 5–10 minutes prior to irradiation.

• Alternative: If bubbling is too harsh for your protein, perform the reaction in a sealed anaerobic chamber or flush the headspace of the vial with

  and seal immediately.

Q: Can I use the same UV lamp I use for Diazirines? A: Not always.

• Diazirines absorb broadly (330–370 nm).

• Benzophenones have a strict requirement for 350–365 nm .

• Warning: If you use a 254 nm (short-wave) lamp, you will destroy your protein (Trp/Tyr oxidation) and degrade the probe before cross-linking occurs. Ensure your source is a filtered UV LED or mercury arc lamp peaking at 365 nm.

Module 2: The "Low Yield" Diagnostic (Binding vs. Geometry)

Q: I have degassed, but my yield is still <5%. My binding assay (SPR/ITC) says the

is nanomolar. Why no labeling?

A: This is the "Geometric Constraint" of Benzophenone. High affinity (

) does not guarantee cross-linking. BP is highly regioselective.

The "Methine" Rule: Benzophenone preferentially abstracts Hydrogen from C-H bonds in the following order of reactivity (based on Bond Dissociation Energy):

• Methine (R

  C-H) - Most Reactive

• Methylene (R

  CH ) - Moderately Reactive

• Methyl (R-CH

  ) - Least Reactive

If your binding pocket is lined with Methyl groups (e.g., Alanine, Valine, Leucine tips) or lacks a C-H bond within 2.5–3.1 Å of the BP carbonyl oxygen, the reaction will fail.

Diagnostic Workflow:

• Docking Simulation: Dock your probe into the crystal structure. Measure the distance between the BP Carbonyl Oxygen and the nearest backbone or side-chain hydrogens.

• The "Reversibility" Advantage: unlike Diazirines (which photolyze to carbenes and die if they miss), BP is reversible . If it excites and finds no protons, it relaxes back to the ground state and can be re-excited.

• Solution: Increase Irradiation Time.

  • Diazirine: 1–5 minutes max (irreversible).

  • Benzophenone:[2][3][4][5][6][7][8][9][10][11][12] Try 30, 60, or even 120 minutes. Because it "cycles" until it hits, longer exposure often linearly increases yield without significant background (provided

    is absent).

Module 3: The "High Background" Diagnostic (Buffer Interference)

Q: I see a smear of labeling or labeling of my BSA carrier. What is happening?

A: You are likely using a "Hydrogen Sponge" buffer. BP abstracts any accessible Hydrogen.

Troubleshooting Checklist:

• Detergents: Triton X-100, Tween-20, and NP-40 are rich in abstractable C-H bonds. They will scavenge the BP radical before it touches your protein.

  • Fix: Use low-CMC detergents like DDM or exclude detergents during the labeling step.

• Carrier Proteins: Never use BSA or Gelatin during the photolysis step. They are giant sponges for hydrophobic probes.

• Buffer Additives: Avoid Tris or HEPES at high concentrations if possible (though less critical than detergents). Phosphate (PBS) is the safest choice as it is inorganic and inert to H-abstraction.

Summary Data: Photophore Selection Guide

If BP continues to fail, your pocket might simply be incompatible. Use this table to decide if you need to switch chemistries.

Feature	Benzophenone (BP)	Diazirine (DA)	Aryl Azide (AA)
Excitation	350–360 nm (Safe)	~355 nm (Safe)	<300 nm (Damaging)
Reactive Species	Triplet Diradical	Carbene	Nitrene
Reversibility	Yes (Can cycle)	No (Irreversible)	No (Irreversible)
Reaction Preference	C-H (Methine > Methyl)	Any bond (C-H, O-H, N-H)	Nucleophiles
Water Sensitivity	Low (Stable)	High (Quenched by )	Moderate
Steric Bulk	Large (Two phenyl rings)	Small (Three-membered ring)	Small
Primary Failure Mode	Oxygen Quenching / Sterics	Water Quenching	Rearrangement / Low Yield

Visualizing the Mechanism & Troubleshooting

Figure 1: The Benzophenone Reaction Cycle

This diagram illustrates the unique "Safety Loop" of BP (Reversibility) and the critical point of Oxygen Quenching.

Caption: The Benzophenone Cycle. Note the "Relaxation" path allows the probe to survive if it doesn't immediately react, provided Oxygen is absent.

Figure 2: Troubleshooting Logic Tree

Follow this flow to diagnose low yield.

Caption: Decision matrix for optimizing Benzophenone PAL experiments.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673.

• Smith, E., & Collins, I. (2015).[11] Photoaffinity labeling in target- and binding-site identification.[6][10][13][14] Future Medicinal Chemistry, 7(2), 159–183.

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289–3301.

• Geurink, P. P., et al. (2012). Photoaffinity labeling in activity-based protein profiling. Topics in Current Chemistry, 324, 85–113.

Sources

• 1. art.torvergata.it [art.torvergata.it]
• 2. Hydrogen abstraction by benzophenone studied by holographic photochemistry for Journal of Physical Chemistry - IBM Research [research.ibm.com]
• 3. Probing Proteomes with Benzophenone Photoprobes | Springer Nature Experiments [experiments.springernature.com]
• 4. mdpi.com [mdpi.com]
• 5. asianpubs.org [asianpubs.org]
• 6. Recent Advances in Target Characterization and Identification by Photoaffinity Probes [mdpi.com]
• 7. d-nb.info [d-nb.info]
• 8. Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photolytic Labeling and Its Applications in Protein Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design and synthesis of a clickable, photoreactive amino acid p -(4-(but-3-yn-1-yl)benzoyl)- l -phenylalanine for peptide photoaffinity labeling - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07248C [pubs.rsc.org]
• 11. scispace.com [scispace.com]
• 12. A new tool for photoaffinity labeling studies: a partially constrained, benzophenone based, α-amino acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Definitive Guide to Mass Spectrometry Analysis of N-Acetyl-4-benzoyl-D-phenylalanine Cross-linked Peptides

Executive Summary

This guide details the analytical workflow for characterizing peptides cross-linked using N-Acetyl-4-benzoyl-D-phenylalanine (D-Bpa) . While L-Bpa is commonly used in genetic incorporation, the N-acetylated D-isomer is frequently employed as a protease-resistant, exogenous photo-affinity probe or in D-peptide therapeutics.

The core challenge in analyzing D-Bpa cross-links lies in distinguishing true covalent adducts from non-specific hydrophobic associations and accurately assigning the cross-link site despite the bulky benzophenone modification. This guide synthesizes the photochemical mechanism with specific mass spectrometry (MS) fragmentation behaviors to provide a robust identification protocol.

Part 1: The Chemistry of Capture

Mechanism of Action

Unlike diazirines (which generate highly reactive but short-lived carbenes) or phenyl azides (which form nitrenes), the benzophenone moiety in Bpa operates via a triplet diradical mechanism .

• Excitation: Upon irradiation at 350–360 nm, the benzophenone carbonyl transitions to an excited singlet state (

  ) and rapidly intersystem crosses to a triplet state ( ).

• Hydrogen Abstraction: The oxygen radical abstracts a hydrogen atom from a nearby C-H bond (preferentially from Met, but also backbone C

  or side chains of Arg, Lys, Leu).

• Recombination: The resulting carbon-centered radicals recombine to form a stable C-C bond.

Critical Advantage: The

state is reversible. If no C-H bond is within ~3.1 Å, the triplet state relaxes back to the ground state without reacting with water. This "reversible excitation" leads to higher specificity compared to diazirines, which are easily scavenged by water.

The "D" Enantiomer Advantage

The use of the D-enantiomer (D-Phe backbone) confers specific analytical benefits:

• Proteolytic Resistance: Standard proteases (Trypsin, Chymotrypsin) are stereospecific for L-amino acids. They will not cleave the peptide bond adjacent to the D-Bpa residue. This preserves the local sequence context of the cross-link, generating longer, more distinct "footprint" peptides for MS identification.

• Chiral Orthogonality: In D-peptide drug discovery, D-Bpa mimics the therapeutic agent's stereochemistry, ensuring the cross-linking data reflects the relevant biological interaction.

Photocrosslinking Mechanism Diagram

Figure 1: The reversible excitation cycle of Benzophenone ensures high specificity by minimizing reaction with solvent (water), unlike irreversible carbene intermediates.[1]

Part 2: Comparative Performance Analysis

The following table contrasts N-Acetyl-4-benzoyl-D-phenylalanine with common alternatives.

Feature	Benzophenone (Bpa)	Diazirine (SDA/Photo-Leu)	Phenyl Azide
Reactive Intermediate	Triplet Diradical (•O–C•)	Carbene (:C)	Nitrene (:N)
Excitation Wavelength	350–360 nm (Benign to proteins)	~330–370 nm	< 300 nm (Potential UV damage)
Cross-linking Radius	~3.1 Å (Short)	~0 Å (Zero-length insertion)	Variable (Ring expansion issues)
Chemical Stability	High (Stable in ambient light)	Moderate (Light sensitive)	Low (Light sensitive)
Reaction Specificity	Prefers Met, C-H bonds	Promiscuous (C-H, O-H, N-H)	Prefers Nucleophiles
MS Signature	Diagnostic Neutral Losses	No specific signature	Mass shift only
Water Scavenging	Low (Reversible excitation)	High (Irreversible quenching)	Moderate

Part 3: Mass Spectrometry Workflow

Sample Preparation Strategy

Because D-Bpa is resistant to proteolysis, the digestion strategy must be adapted.

• Denaturation: 8M Urea or 6M Guanidine HCl.

• Reduction/Alkylation: DTT/IAA standard protocol.

• Digestion:

  • Primary: Trypsin (cleaves C-term to Lys/Arg). Note: Will not cleave if D-Bpa is adjacent.

  • Secondary (Recommended): Glu-C or Asp-N to generate overlapping fragments if the D-Bpa peptide is too hydrophobic or large.

LC-MS/MS Acquisition Parameters

Bpa cross-linked peptides are often hydrophobic and elute late in the gradient.

• Column: C18 (High hydrophobicity may require C4 or higher % ACN gradients).

• Fragmentation: HCD (Higher-Energy Collisional Dissociation) is preferred over CID. Bpa cross-links are generally stable, but the benzophenone moiety yields specific reporter ions.

• Stepped Collision Energy: Use stepped NCE (e.g., 25, 30, 35) to ensure fragmentation of both the peptide backbone and the cross-linker diagnostic ions.

Identification & Diagnostic Ions

Successful identification relies on detecting the "Fingerprint" of the benzophenone moiety.

A. Mass Shift Calculation

The cross-link adds the mass of the Bpa reagent minus the loss of 2 Hydrogen atoms (one from Bpa, one from target).

• Bpa Residue Monoisotopic Mass: ~251.09 Da.

• N-Acetyl-Bpa Mass: 251.09 + 42.01 (Acetyl) = ~293.10 Da.

• Cross-link Mass Shift: Add the mass of the N-Acetyl-D-Bpa probe to the target peptide mass, then subtract 2.016 Da (loss of 2H).

B. Diagnostic Fragment Ions

Look for these specific ions in the MS2 spectrum to validate a Bpa cross-link:

• m/z 105.03 (Benzoyl Cation): The characteristic aromatic fragment (

  ). Highly abundant in HCD.

• Neutral Loss of 16 Da: If Bpa cross-links to Methionine , the resulting sulfonium ion often loses a methyl group (CH4) or undergoes oxidation changes visible as -16 Da or -48 Da shifts.

• Immonium Ion: The Bpa immonium ion appears at m/z ~224.1 .

• Precursor Neutral Loss: A loss of 2 Da from the precursor is sometimes observed in Bpa-Met cross-links.

MS Analysis Workflow Diagram

Figure 2: Analytical pipeline emphasizing the requirement for specific diagnostic ion checking (m/z 105.03) to confirm Bpa-containing spectra.

Part 4: Protocol for Mapping Bpa Cross-links

Objective: Map the binding site of an N-Acetyl-4-benzoyl-D-phenylalanine probe on a target protein.

• Equilibration: Incubate Target Protein (10 µM) with Probe (50–100 µM) in PBS (pH 7.4) for 30 mins in the dark.

• Irradiation:

  • Place samples on ice.

  • Irradiate with a UV lamp (365 nm, 100W) at a distance of 5 cm for 10–30 minutes.

  • Control: Keep a duplicate sample non-irradiated.

• SDS-PAGE Verification: Run 10% of the sample on a gel. Look for a mass shift corresponding to the probe or higher-order oligomers (if protein-protein interaction).

• In-Solution Digestion:

  • Add Urea (8M final).

  • Reduce (DTT 5mM, 30 min, 56°C) and Alkylate (IAA 15mM, 20 min, dark).

  • Dilute Urea to <1M.

  • Add Trypsin (1:50 ratio). Incubate overnight at 37°C.

• LC-MS/MS Analysis:

  • Inject on Q-Exactive or Orbitrap Fusion.

  • Search Engine Settings:

    • Variable Modification: N-Acetyl-4-benzoyl-D-phenylalanine (add custom mass).

    • Cross-link Search: If using software like pLink or Proteome Discoverer (XlinkX), define Bpa as a heterobifunctional linker (if attached to a peptide) or a variable modification with a "loss of H" specificity.

    • Specificity: Allow for "Non-specific" on one end if the probe is free-floating, or specific residue constraints if the probe sequence is known.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673. Link

• Chin, J. W., et al. (2002). An expanded eukaryotic genetic code. Science, 297(5589), 2048–2051. Link

• Wittelsberger, A., et al. (2006). The Mid-region of Parathyroid Hormone (1-34) Serves as a Functional Docking Domain for the Receptor N-terminal Domain. Biochemistry, 45(7), 2027–2034. (Demonstrates Bpa cross-linking analysis). Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301. Link

• Belsom, A., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry, 89(10), 5319–5324. Link

Sources

• 1. p-Benzoyl-phenyl-alanine | C16H15NO3 | CID 54396122 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: N-Acetyl-4-benzoyl-D-phenylalanine (BPA) vs. Aryl Azide Photo-Linkers

Introduction: The Photochemical Toolbox

In the landscape of chemoproteomics and drug discovery, defining the "interactome"—the complex network of protein-ligand and protein-protein interactions—is a critical challenge. Photoaffinity labeling (PAL) remains the gold standard for mapping these transient interactions.

This guide compares two dominant photoreactive classes: Benzophenones (specifically the stabilized derivative N-Acetyl-4-benzoyl-D-phenylalanine) and Aryl Azides . While both serve to covalently "freeze" interactions upon UV irradiation, their mechanisms, kinetics, and suitability for specific biological contexts differ fundamentally.[1]

• N-Acetyl-4-benzoyl-D-phenylalanine (BPA): A robust, chemically stable phenylalanine derivative that utilizes a reversible triplet diradical mechanism. The D-isomer configuration offers enhanced stability against proteolysis, making it ideal for peptide-based probes in complex biological matrices.

• Aryl Azides: The classical, fast-acting photophores that generate highly reactive nitrenes. They are prized for their small steric footprint but suffer from irreversible activation and potential for non-specific labeling.[2]

Mechanistic Deep Dive: The Chemistry of Activation

The choice between BPA and Aryl Azides is ultimately a choice between selectivity (BPA) and speed (Aryl Azide).

Benzophenone: The "Hunter" (Reversible Excitation)

Upon irradiation at 350–365 nm (a bio-orthogonal range that minimizes protein damage), the benzophenone moiety undergoes an

transition to a singlet state, which rapidly intersystem crosses to a triplet diradical .

• The Critical Advantage: This triplet state is reversible . If the radical does not find a suitable C-H bond to abstract a hydrogen from (within ~3 Å), it relaxes back to the ground state non-destructively. It can be re-excited repeatedly until a productive crosslink occurs. This "hunt-and-peck" mechanism drives its high specificity for the target binding site.

• Reaction: Preferential abstraction of Hydrogen from Methionine (most reactive) or weak C-H bonds, followed by radical recombination to form a stable C-C bond.

Aryl Azide: The "Trap" (Irreversible Activation)

Aryl azides are typically activated at 254–280 nm (though fluorinated and hydroxylated derivatives can shift this to ~300 nm). Upon excitation, they extrude nitrogen (

) to form a singlet nitrene .

• The Critical Limitation: This reaction is irreversible . The nitrene has an extremely short half-life (

  s). If it does not immediately insert into a bond, it often undergoes ring expansion to form a dehydroazepine (a long-lived electrophile). This species reacts promiscuously with nucleophiles (e.g., lysines) far from the binding site, leading to high non-specific background labeling.

Visualizing the Mechanisms[1]

Figure 1: Mechanistic comparison showing the reversible "hunting" cycle of Benzophenone versus the irreversible, bifurcation pathway of Aryl Azides.

Comparative Performance Analysis

The following data summarizes key performance metrics derived from comparative studies in peptide synthesis and proteomic mapping.

Feature	N-Acetyl-4-benzoyl-D-phenylalanine (BPA)	Aryl Azide (Standard)
Excitation Wavelength	350–365 nm (Safe for proteins/DNA)	250–280 nm (Potential UV damage)
Chemical Stability	High (Stable in ambient light/solvents)	Moderate (Light sensitive, requires dark)
Reaction Kinetics	Slow (Minutes to Hours)	Fast (Milliseconds to Minutes)
Labeling Specificity	High (Driven by geometric proximity)	Variable (Prone to electrophilic scavenger attack)
Crosslinking Yield	Moderate (often ~30-50% efficiency)	Low to Moderate (often <10% specific yield)
Steric Bulk	Large (Two phenyl rings)	Small (Minimally perturbs binding)
Reversibility	Yes (Can cycle until reaction occurs)	No (One-shot "suicide" activation)
Target Preference	C-H bonds (Met > Gly > Ala)	Nucleophiles (if ring expands) or N-H/C-H

Key Insight: The "Oxygen Effect"

A critical experimental variable often overlooked is Oxygen .

• BPA: The triplet state is readily quenched by dissolved oxygen. Degassing buffers is mandatory for high-efficiency BPA crosslinking.

• Aryl Azide: Less sensitive to oxygen, making it easier to use in aerobic environments, though scavenger effects still apply.

Experimental Protocols

General Workflow for BPA Crosslinking

This protocol is optimized for N-Acetyl-4-benzoyl-D-phenylalanine incorporated into peptide probes.

Reagents:

• Probe: Peptide containing BPA (10–100 µM).

• Target Protein: Purified or Lysate (1–10 µM).

• Buffer: PBS or Tris-HCl (pH 7.4). Avoid buffers with high radical scavenging capacity if possible.

Step-by-Step:

• Equilibration: Mix probe and target protein in a microcentrifuge tube or 96-well plate. Incubate at 4°C or RT for 30–60 mins to establish binding equilibrium.

• Degassing (CRITICAL):

  • Method A: Bubble Argon or Nitrogen gas gently through the solution for 5–10 minutes.

  • Method B: Perform the reaction in a sealed, gas-tight chamber flushed with inert gas.

  • Why? Oxygen quenches the BPA triplet state, drastically reducing yield.

• Irradiation:

  • Place samples on ice (to prevent heating).

  • Irradiate at 365 nm using a high-intensity UV lamp (e.g., 100W Hg lamp with filter or 365nm LED array).

  • Time: 30 minutes to 1 hour. (Note: Longer times are required due to the "reversible" nature of the excitation).

• Analysis:

  • Quench reaction (optional, usually not needed as light removal stops reaction).

  • Analyze via SDS-PAGE (Western Blot) or LC-MS/MS.

General Workflow for Aryl Azide Crosslinking

Step-by-Step:

• Dark Incubation: Mix probe and target. Keep samples strictly in the dark (wrap tubes in foil). Incubate for binding.

• Irradiation:

  • Place samples on ice.

  • Irradiate at 254 nm (handheld UV lamp) or 312 nm (if using fluorinated azides).

  • Time: 5–10 minutes. (Note: Extended irradiation causes protein degradation without increasing yield).

• Analysis: Proceed immediately to SDS-PAGE or MS.

Workflow Visualization

Figure 2: Experimental decision tree highlighting the critical "Degassing" step for BPA and "Dark" handling for Aryl Azides.

Decision Matrix: Which to Choose?

Scenario	Recommended Linker	Rationale
Mapping a known binding site	BPA	The reversible excitation allows the probe to "wait" for the correct conformation, ensuring high specificity.
Small molecule drug mimic	Aryl Azide	BPA is bulky (two phenyl rings) and may disrupt the binding of small ligands. Aryl azides are compact.
Live cell labeling	BPA	365 nm light is non-toxic to cells. 254 nm light (required for simple azides) kills cells and damages DNA.
Peptide-Protein Interaction	N-Acetyl-4-benzoyl-D-phenylalanine	The D-isomer resists proteases in lysates/serum, extending the probe's half-life during incubation.
Fast kinetics required	Aryl Azide	If the interaction is extremely transient (< seconds), the fast nitrene insertion is superior to the slow BPA reaction.

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. Link

• Fleming, S. A. (1995). Chemical reagents in photoaffinity labeling. Tetrahedron, 51(46), 12479-12520. Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301. Link

• Kauer, J. C., et al. (1986). p-Benzoyl-L-phenylalanine, a new photoreactive amino acid.[3][4] Photolabeling of calmodulin with a synthetic calmodulin-binding peptide.[3][4] Journal of Biological Chemistry, 261(23), 10695-10700.[3] Link

• Smith, P. A. S. (1984). Aryl azides and nitrenes. Azides and Nitrenes: Reactivity and Utility, Academic Press.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. p-Benzoyl-L-phenylalanine, a new photoreactive amino acid. Photolabeling of calmodulin with a synthetic calmodulin-binding peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Advantages of N-Acetyl-4-benzoyl-D-phenylalanine over Diazirine derivatives

Topic: Advantages of N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) over Diazirine Derivatives Content Type: Technical Comparison Guide Audience: Senior Researchers & Drug Discovery Scientists

Executive Summary

In the landscape of photoaffinity labeling (PAL), the choice between Benzophenone (Bpa) and Diazirine (DAZ) derivatives is often dictated by the specific requirements of the binding interface. While diazirines are celebrated for their small steric footprint and rapid "snap-shot" activation, N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) offers distinct, superior advantages in chemical stability , crosslinking efficiency in solvent-exposed regions , and conformational selectivity .

This guide details the mechanistic superiority of the benzophenone moiety—specifically its reversible excitation cycle—and provides a validated workflow for its application in mapping hydrophobic ligand-receptor interactions.

Mechanistic Divergence: The "Search and Destroy" vs. "Suicide" Probe

The fundamental advantage of Bpa lies in its photophysics. Unlike diazirines, which undergo irreversible photolysis to form a highly reactive carbene, benzophenones operate via a reversible triplet state .

• Diazirine (The "Suicide" Mechanism): Upon excitation (~350 nm), diazirines expel

  to generate a singlet carbene. This species is extremely short-lived (~nanoseconds). If a target C-H bond is not immediately adjacent, the carbene is rapidly quenched by water, resulting in a "dead" probe and low crosslinking yields in dynamic interfaces.

• Bpa (The "Search and Destroy" Mechanism): Bpa excites to a singlet state (

  ) and undergoes intersystem crossing to a triplet state ( ).[1][2] The diradical is chemically active but, crucially, does not react with water . If a suitable C-H bond is not properly oriented for hydrogen abstraction (geometry < 3.1 Å), the state relaxes back to the ground state ( ). It can be re-excited repeatedly until a productive contact is made.

Figure 1: Photochemical Pathways

This diagram contrasts the reversible "cycling" of Bpa against the irreversible quenching of Diazirines.

Caption: Bpa (left) cycles between ground and excited states until reaction, maximizing yield. Diazirine (right) risks rapid solvent quenching.

Comparative Performance Analysis

The following data summarizes why N-Acetyl-4-benzoyl-D-phenylalanine is preferred for robust SAR (Structure-Activity Relationship) studies, particularly where the probe must endure harsh synthesis or prolonged equilibration.

Feature	N-Acetyl-4-benzoyl-D-phenylalanine (Bpa)	Diazirine Derivatives (e.g., Photo-Leu)	Advantage Bpa
Excitation Mode	Reversible ( )	Irreversible ( loss)	High Yield: "Waits" for transient contacts.
Solvent Compatibility	Inert to water/buffer in state.	Carbene is rapidly quenched by .	Surface Mapping: Effective even in solvated pockets.
Chemical Stability	High.[1][2] Stable to acid/base (SPPS compatible).	Moderate/Low. Sensitive to acid & ambient light.	Ease of Use: Can be used in standard peptide synthesis.
Selectivity	Geometric Specificity (C-H bonds).	Promiscuous (C-H, N-H, O-H, solvent).	Validation: Confirms tight hydrophobic binding.
Proteolytic Stability	High (D-isomer configuration).	Variable (depends on backbone).	In Vivo: D-isomer resists enzymatic degradation.
Excitation Wavelength	350–365 nm (Safe for proteins).	300–350 nm (Some require damaging UV-B).	Integrity: Preserves native protein structure.

Why "D-Phenylalanine"?

The specific use of the D-enantiomer (as in N-Acetyl-4-benzoyl-D-phenylalanine) adds a layer of utility. D-amino acids are resistant to endogenous proteases. If you are developing a peptide therapeutic or a probe for intracellular use, the D-Bpa variant ensures the probe survives the biological environment long enough to reach its target, a property not inherent to the photochemistry but critical to the application of this specific reagent.

Experimental Workflow: Bpa Incorporation & Crosslinking

To leverage the stability of Bpa, we recommend Solid Phase Peptide Synthesis (SPPS). Unlike diazirines, which often require post-synthetic modification or delicate handling in the dark, Bpa can be treated as a standard amino acid.

Protocol: Peptide Synthesis & Photocrosslinking[3]

Phase A: Synthesis (SPPS)

• Resin Loading: Use Rink Amide resin for C-terminal amides.

• Coupling: Use standard Fmoc chemistry.

  • Activator: HBTU/DIEA (1:1:2 ratio).

  • Bpa Addition: Add Fmoc-4-benzoyl-D-phenylalanine (4 eq) just like a standard Phe residue.

  • Note: No special dark-room precautions are needed during coupling, though avoiding direct sunlight is Prudent.

• Cleavage: TFA/TIS/H2O (95:2.5:2.5). Bpa is stable in 95% TFA.

Phase B: Binding & Crosslinking

• Equilibration: Incubate the Bpa-containing probe (1-10 µM) with the target protein. Allow equilibrium binding (typically 30-60 mins at 4°C or RT).

• Irradiation (The Critical Step):

  • Light Source: UV lamp at 365 nm (e.g., Stratalinker or handheld UVGL-25).

  • Distance: 2–5 cm from the sample.

  • Duration: 15–30 minutes.

  • Why so long? Because of the reversible cycle, Bpa requires continuous excitation to accumulate crosslinks. Unlike diazirines (flash photolysis), Bpa benefits from longer exposure to capture dynamic equilibrium states.

• Analysis: SDS-PAGE followed by Western Blot (if biotinylated) or LC-MS/MS.

Figure 2: Workflow Logic

Decision tree for selecting Bpa over Diazirine based on experimental constraints.

Caption: Bpa is the logical choice for solvent-exposed pockets or workflows requiring chemical robustness.

Interpretation of Results: The "Blind Spot" Analysis

When analyzing Mass Spectrometry data comparing Bpa and Diazirine, researchers often observe different labeling patterns.

• The Methionine Preference: Bpa shows a marked preference for abstracting hydrogens from Methionine (Met) residues. This is due to the low bond dissociation energy of the C-H bonds adjacent to the sulfur atom.

  • Strategic Use: If your docking model predicts a Met residue in the pocket, Bpa is the "Gold Standard" validator.

• The Water Problem: If a Diazirine experiment yields no crosslinking, it does not prove non-binding. It may simply mean the carbene was quenched by water.

• The Bpa Validation: If Bpa fails to crosslink, it strongly suggests that no suitable C-H bond is within 3.1 Å of the probe, providing a stringent geometric constraint that refines structural models.

References

• Dormán, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673. Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301. Link

• Tanaka, Y., Bond, M. R., & Kohler, J. J. (2008). Photocrosslinkers illuminate interactions in living cells. Molecular BioSystems, 4(6), 473-480. Link

• Wittelsberger, A., et al. (2006). The Mid-Region of Parathyroid Hormone (1–34) Serves as a Functional Docking Domain for the Receptor N-Terminus. Biochemistry, 45(7), 2027–2034. Link (Demonstrates the specific utility of Benzophenone in mapping GPCR ligand binding sites).

Sources

• 1. Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Guide: Validating Binding Sites Identified by N-Acetyl-4-benzoyl-D-phenylalanine (Bpa)

Executive Summary

Photo-affinity labeling using N-Acetyl-4-benzoyl-D-phenylalanine (Bpa) is a potent tool for mapping transient protein-ligand or protein-protein interactions (PPIs). Unlike standard chemical crosslinkers (e.g., DSS, BS3) that rely on specific residues (Lys/Cys), Bpa utilizes a UV-excited triplet diradical mechanism to insert into unactivated C-H bonds, theoretically allowing mapping of any hydrophobic interface.

However, Bpa data is suggestive, not definitive . The bulky benzophenone moiety can perturb the native binding pocket, and the "radius of capture" (approx. 3.1 Å) can trap non-essential residues in dynamic loops. This guide outlines a rigorous, self-validating "Triangulation Protocol" to distinguish bona fide binding sites from structural artifacts, comparing Bpa performance against diazirine-based alternatives.

Part 1: The Mechanism & The "False Positive" Trap

To validate a Bpa hit, one must first understand its photochemistry. Upon irradiation at 350–365 nm , the benzophenone carbonyl oxygen excites to a singlet state (

) and rapidly intersystem crosses to a triplet state ( ).

The "Search and Capture" Dynamic

Unlike aryl azides or diazirines, which generate highly reactive (and water-quenchable) nitrenes or carbenes, the Bpa triplet diradical is reversible .

• Excitation: Bpa becomes a diradical.

• Search: If no C-H bond is within ~3.1 Å with correct geometry, Bpa relaxes back to the ground state.

• Re-excitation: The cycle repeats until a crosslink forms or the sample degrades.

The Validation Gap: Because Bpa can cycle between ground and excited states, it may "wait" for a transient conformational fluctuation that brings a non-critical residue into range. Thus, a Bpa crosslink proves proximity , not necessarily functional binding .

Part 2: Comparative Analysis of Validation Modalities

When Bpa data is ambiguous, orthogonal methods are required. The following table compares Bpa against its primary chemical and biophysical alternatives.

Table 1: Bpa vs. Alternative Mapping/Validation Strategies

Feature	Bpa (Benzophenone)	Diazirine (Photo-Leu/Met)	Alanine Scanning (Mutagenesis)	HDX-MS
Chemistry	Triplet Diradical (C-H insertion)	Carbene (C-H / O-H insertion)	Genetic Mutation	Deuterium Exchange
Excitation	350–365 nm (Benign to protein)	~300 nm (Potential damage) or 350 nm	N/A	N/A
Crosslink Radius	~3.1 Å (Short, rigid)	~9–11 Å (Variable, often longer linkers)	N/A	Regional Resolution
Steric Perturbation	High (Bulky bicyclic ring)	Low (Small, mimics native AA)	Low	None
False Positives	High (Dynamic loop trapping)	Medium (Water quenching limits yield)	Low (Functional proof)	Medium (Allostery vs. Binding)
Primary Use	Robust mapping of hydrophobic pockets	Minimizing structural perturbation	Validation Gold Standard	Dynamics/Conformational change

Part 3: The "Triangulation" Validation Protocol

To scientifically validate a Bpa-identified site, you must employ a "Triangulation" approach combining Mass Spectrometry (Identification) , Computational Modeling (Structural Feasibility) , and Mutagenesis (Functional Verification) .

Phase 1: The Crosslinking Workflow (Identification)

Goal: Generate the initial "hit" list.

• Probe Design: Incorporate Bpa at the suspected interface (or use Bpa-containing ligand).[1]

• Equilibration: Incubate Protein + Probe (1:5 molar ratio) for 30 min at 4°C in dark.

• Irradiation:

  • Source: 365 nm UV LED (approx. 100 mW/cm²).

  • Duration: 30–60 minutes on ice.

  • Control A: No UV (detects aggregation).

  • Control B: Excess native ligand (100x) competition (proves specificity).

• Digestion: Trypsin/Chymotrypsin digest (Bpa is hydrophobic; Chymotrypsin often improves coverage near the site).

• LC-MS/MS: Analyze for mass shift (+ probe mass - 2 Da for H-abstraction).

Phase 2: In Silico Docking (Structural Feasibility)

Goal: Rule out steric clashes caused by the Bpa probe itself.

• Model Generation: Replace the native residue with Bpa in the PDB structure.

• Local Minimization: Run a short molecular dynamics (MD) simulation (10–50 ns) or energy minimization.

• Criteria: Does the Bpa carbonyl oxygen sit within 3.1 Å of the crosslinked residue identified in Phase 1 without distorting the backbone >1.5 Å RMSD?

  • If YES: Proceed to Phase 3.

  • If NO: The crosslink is likely an artifact of protein "breathing" or unfolding.

Phase 3: Functional Mutagenesis (The Gold Standard)

Goal: Prove the identified residue is essential for binding.

• Target Selection: Select the residue captured by Bpa (e.g., Leu45).

• Mutation: Generate Point Mutants:

  • L45A (Alanine): Removes side chain (tests contact).

  • L45E (Glutamate): Introduces charge repulsion (tests specificity).

• Binding Assay: Measure

  via SPR, BLI, or Fluorescence Polarization.

• Validation Threshold: A valid binding site is confirmed only if the mutant shows a >10-fold reduction in affinity compared to Wild Type (WT).

Part 4: Visualizations

Diagram 1: The "Triangulation" Validation Workflow

This diagram illustrates the logical flow from Bpa incorporation to final validation, highlighting the critical "Go/No-Go" decision points.

Caption: The Triangulation Workflow filters Bpa hits through specificity controls, structural docking, and functional mutagenesis.

Diagram 2: Chemical Decision Matrix (Bpa vs. Diazirine)

When Bpa fails or produces ambiguous data, use this matrix to select the alternative chemistry.

Caption: Decision matrix for selecting between Benzophenone (Bpa) and Diazirine based on structural context.

References

• Chin, J. W., Martin, A. B., King, D. S., Wang, L., & Schultz, P. G. (2002). Addition of a photocrosslinking amino acid to the genetic code of Escherichia coli. Proceedings of the National Academy of Sciences, 99(17), 11020–11024. [Link]

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661–5673. [Link]

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289–3301. [Link]

• Tanaka, Y., Bond, M. R., & Kohler, J. J. (2008). Photocrosslinkers illuminate interactions in living cells. Molecular BioSystems, 4(6), 473–480. [Link]

• Sino Biological. (n.d.). Introduction to Photo-Crosslinking. Retrieved from [Link]

Sources

• 1. A Photo-Crosslinking Approach to Identify Class II SUMO-1 Binders - PMC [pmc.ncbi.nlm.nih.gov]

Specificity Analysis of D-isomer vs L-isomer Benzophenone Phenylalanine

Executive Summary

In the field of photo-affinity labeling (PAL), p-benzoyl-L-phenylalanine (L-Bpa) is the industry standard, primarily due to its compatibility with ribosomal translation systems for genetically encoded incorporation. However, the D-isomer (D-Bpa) offers distinct advantages in specific synthetic contexts, particularly for retro-inverso peptide engineering and stereochemical structure-activity relationship (SAR) mapping .

This guide analyzes the specificity differences between these two isomers. While the photochemical mechanism (diradical formation) is identical, the structural vector of the benzophenone warhead differs significantly. Choosing the correct isomer is not merely a matter of synthesis convenience but a critical decision that dictates the structural integrity of the probe and the spatial resolution of the cross-linking event.

Feature	L-Bpa (Standard)	D-Bpa (Specialized)
Primary Application	Intracellular protein mapping, Genetic Code Expansion	Retro-inverso peptides, Protease-stable therapeutics, SAR D-scans
Synthesis Method	Genetic Encoding (Amber suppression) or SPPS	Solid Phase Peptide Synthesis (SPPS) only
Structural Impact	Maintains native -helical/ -sheet conformation	Induces -turns; destabilizes -helices in L-peptides
Protease Stability	Low (Native degradation rates)	High (Resistant to endogenous proteases)
Cross-linking Vector	Native side-chain orientation	Altered spatial vector (approx. 120° shift relative to backbone)

Mechanistic Foundation: Chirality & Photochemistry

To understand the specificity differences, one must decouple the photochemistry from the stereochemistry.

The Photochemical Engine (Identical)

Both isomers utilize the benzophenone moiety. Upon excitation at 350–365 nm , the carbonyl oxygen undergoes an

transition, forming a reactive triplet diradical.

• Mechanism: This diradical abstracts a hydrogen atom from a C-H bond within a 3.1 Å radius , followed by radical recombination to form a covalent C-C bond.

• Reactivity: It is chemically inert to water (unlike diazirines or azides), allowing for repeated excitation if the initial flash fails to cross-link.[1]

The Stereochemical Driver (Distinct)

The specificity divergence lies in the

-carbon chirality.

• L-Bpa: The side chain extends in the "native" vector, allowing the benzophenone to explore the same conformational space as a natural Phenylalanine or Tyrosine residue.

• D-Bpa: The side chain projects into a different spatial quadrant. In an L-amino acid backbone, this often forces the backbone into a turn conformation or projects the warhead away from the native binding pocket.

Figure 1: Vector Shift Visualization. Changing from L-Bpa to D-Bpa alters the spatial projection of the photoreactive group, potentially missing the original target or capturing a new, previously inaccessible residue.

Structural Impact & Specificity Analysis[2][3]

Impact on Secondary Structure

The most critical factor in specificity is how the isomer affects the probe's own structure.

• L-Bpa in L-Peptides: Isosteric with Phenylalanine. It is readily accommodated in

  -helices and -sheets. The cross-linking specificity is driven purely by the native binding interface.

• D-Bpa in L-Peptides: Acts as a "helix breaker." The steric clash of the D-side chain with the carbonyl oxygen of the preceding residue often induces a

  -turn or destabilizes the helix.

  • Consequence: If the binding domain requires a rigid helix, D-Bpa will likely abolish binding affinity (

    increases), resulting in zero cross-linking not because of chemistry, but because the probe no longer binds.

The Retro-Inverso Exception

The primary use case where D-Bpa specificity shines is in Retro-Inverso (RI) peptides .

• Concept: A peptide synthesized with D-amino acids in the reverse sequence (C-term to N-term) adopts a side-chain topology that superimposes closely on the native L-peptide.

• Specificity: In this context, D-Bpa is the required isomer to mimic the native Phenylalanine. Using L-Bpa in a retro-sequence would misalign the side chains.

• Data Support: Studies on RI-peptides show they maintain antibody recognition and receptor binding with near-identical affinity to the parent L-peptide but exhibit half-lives extended from minutes to days in serum [1, 2].

Experimental Workflow: The "D-Scan" Strategy

For researchers mapping an unknown binding pocket, relying solely on L-Bpa can yield false negatives (if the residue faces away from the target). A "D-Scan" uses the vector shift of D-Bpa to probe the surrounding space.

Protocol: Comparative Mapping

• Design: Synthesize a library of probes where the target Phe/Tyr/Trp is replaced by L-Bpa (native scan) and D-Bpa (vector scan).

• Synthesis: Use Fmoc-SPPS.

  • Note: D-Fmoc-Bpa requires careful racemization control. Use Oxyma/DIC activation to minimize epimerization back to L.

• Binding Assay (Pre-Validation): Before UV irradiation, measure

  (e.g., via Fluorescence Polarization).

  • Pass Criteria: D-Bpa analog must retain binding within 10-fold of WT. If

    drops >100-fold, the D-isomer has disrupted the structure; exclude from analysis.

• Cross-linking: Irradiate at 365 nm (4°C, 30-60 mins).

• Analysis: Western Blot (yield) + LC-MS/MS (site identification).

Figure 2: The D-Scan Decision Matrix. This workflow ensures that specificity data is derived only from structurally competent probes, preventing false negatives caused by folding errors.

Comparative Data Analysis

When analyzing results from L-Bpa vs D-Bpa experiments, the following data patterns are typical:

Observation	Interpretation	Action
L-Bpa (+) / D-Bpa (-)	The binding pocket is tight and stereospecific. The D-isomer clash prevents binding.	Use L-Bpa for mapping. The interaction is highly specific.
L-Bpa (-) / D-Bpa (+)	The native Phe residue faces away from the target protein. The D-isomer re-orients the benzophenone toward the interface.	High Value Result. You have identified a non-obvious contact point accessible only via vector shift.
L-Bpa (+) / D-Bpa (+)	The interface is flexible or the residue is solvent-exposed, allowing both vectors to capture nearby loops.	Triangulate the binding site using MS data from both hits to define the pocket boundaries.

Case Study Reference: Retro-Inverso Stability

In studies involving peptide inhibitors (e.g., for VEGF receptors), retro-inverso analogs incorporating D-amino acids (including photo-linkers) demonstrated >90% stability after 24 hours in serum, whereas the L-analogs degraded within 1 hour. Cross-linking specificity was maintained because the D-isomer in the retro-scaffold reproduced the L-isomer's spatial arrangement [3].

References

• Chin, J. W., et al. (2002). "An expanded eukaryotic genetic code." Science, 301(5635), 964-967. Link (Establishes L-Bpa genetic encoding standard).

• Guo, J., et al. (2009). "Protein-DNA photo-crosslinking with a genetically encoded benzophenone-containing amino acid."[2] Nature Protocols, 4, 1231–1242. Link

• Bocchinfuso, G., et al. (2021). "Recent Applications of Retro-Inverso Peptides." International Journal of Molecular Sciences, 22(16), 8636. Link (Review of D-amino acid stability and topology).

• Joiner, C. M., et al. (2019). "Electron-deficient p-benzoyl-L-phenylalanine derivatives increase covalent chemical capture yields." Protein Science, 28(6), 1163–1170. Link

• Kwon, I., et al. (2006). "Generation of D-amino acid containing peptides in E. coli." Journal of the American Chemical Society, 128(36), 11778-11779.

Sources

• 1. researchgate.net [researchgate.net]
• 2. p-Benzoyl-l-phenylalanine as a Multifunctional Noncanonical Amino Acid in Synthetic Biology: Photoprobing, Photocatalysis, and Structural Programming for Biocontainment - PubMed [pubmed.ncbi.nlm.nih.gov]

Fragmentation patterns of N-Acetyl-4-benzoyl-D-phenylalanine in proteomics

This guide outlines the fragmentation behavior, experimental utility, and comparative performance of N-Acetyl-4-benzoyl-D-phenylalanine (commonly referred to as Ac-D-Bpa or BzF derivative) in proteomics.[1]

While the L-isomer (p-Benzoyl-L-phenylalanine) is the standard for genetic code expansion, the N-acetylated D-isomer is a specialized chemical probe used for:

• Chiral Recognition Studies: Probing stereospecific binding pockets where L-isomers cannot bind.[1]

• Proteolytic Stability: D-amino acids resist endogenous proteases, allowing for longer-duration photo-affinity labeling (PAL) experiments in complex lysates.[1]

• Metabolic Tracing: Acting as a distinct standard for quantifying non-canonical amino acid uptake.[1]

Part 1: Mechanism & Fragmentation Dynamics

The Photochemical Mechanism

Unlike diazirines or azides, the benzophenone moiety in Bpa functions via a reversible triplet diradical mechanism . Upon irradiation at 350–365 nm , the carbonyl oxygen forms a diradical that preferentially abstracts a hydrogen atom from a nearby C-H bond (within 3.1 Å). This results in a highly stable C-C covalent bond (pinacol-like linkage), which is robust enough to survive harsh ionization conditions in Mass Spectrometry (MS).[1]

MS/MS Fragmentation Pathway

In collision-induced dissociation (CID) or Higher-energy Collisional Dissociation (HCD), Ac-D-Bpa exhibits a distinct fragmentation signature driven by the stability of the aromatic benzoyl group.[1]

Key Fragmentation Events:

• Immonium Ion Formation (m/z 224.11): The most diagnostic peak. Formed by the internal cleavage of the amine and carboxyl groups, retaining the side chain.

• Benzoyl Cation (m/z 105.03): A high-intensity "reporter ion" generated by the cleavage of the benzophenone bridge.[1]

• Phenyl Cation (m/z 77.04): A secondary fragment from the benzoyl group.

Visualizing the Fragmentation Logic:

Figure 1: MS/MS fragmentation pathway of N-Acetyl-4-benzoyl-D-phenylalanine highlighting diagnostic marker ions.[1]

Part 2: Comparative Analysis (Bpa vs. Alternatives)

In proteomic applications, the choice of photo-crosslinker dictates the success of target identification. The table below compares Ac-D-Bpa with common alternatives like Diazirines (Photo-Leu/Met) and Aryl Azides.[1]

Feature	N-Acetyl-4-benzoyl-D-phenylalanine (Bpa)	Diazirine (Photo-Leu/Met)	Aryl Azide
Crosslink Stability	High (C-C Bond) .[1] Survives CID/HCD fragmentation, allowing precise mapping.	Moderate . Carbene insertion is stable, but diazirine ring can isomerize.	Variable . Nitrenes can undergo ring expansion, complicating MS spectra.
Diagnostic Ions	Strong (m/z 224, 105) .[1] Easy to filter in complex lysates.	Weak . Often relies on neutral loss of N2 (-28 Da) which happens before MS detection.[1]	Moderate . Amine-specific fragments.[1][2][3]
Reactivity	Specific (C-H insertion) . Prefers Methionine; reversible excitation reduces non-specific labeling.[1]	Promiscuous . Carbenes react with water and any nucleophile (high background).[1]	Nucleophile-driven . Less specific than Bpa.
Steric Bulk	Large . Can perturb tight binding pockets (D-isomer helps test steric tolerance).[1]	Small . Minimal structural perturbation (isosteric to Leu/Met).[1]	Medium .
Excitation Wavelength	350–365 nm (Less damaging to proteins).[1]	~300 nm (Higher energy, potential UV damage to Trp/Tyr).	<300 nm (High damage risk).[1]

Expert Insight:

"While Diazirines are less sterically demanding, Bpa derivatives are superior for MS-based validation due to the generation of the unique m/z 105 and 224 reporter ions.[1] These ions act as 'beacons' in the mass spectrometer, allowing software to trigger specific MS3 scans or filter data for cross-linked peptides only."

Part 3: Experimental Protocol for Proteomic Identification

This protocol is designed for identifying protein targets bound by the Ac-D-Bpa probe using a "Bottom-Up" proteomics approach.[1]

Phase 1: Photo-Crosslinking & Sample Prep[1]

• Incubation: Incubate the protein mixture/lysate with Ac-D-Bpa (10 µM – 1 mM) at 4°C for 1 hour. Include a "Dark Control" (no UV) to rule out non-covalent binding.

• Irradiation: Irradiate samples on ice using a 365 nm UV lamp (e.g., Stratalinker or LED array) for 10–30 minutes.

  • Critical: Keep sample depth < 2mm to ensure light penetration.[1]

• Digestion: Perform standard reduction (DTT), alkylation (IAA), and Trypsin digestion (overnight, 37°C).

Phase 2: LC-MS/MS Acquisition Strategy

To maximize detection of the Bpa-modified peptides, use a Data-Dependent Acquisition (DDA) method with specific inclusion criteria.[1]

• Instrument: Orbitrap or Q-TOF.[1]

• Fragmentation: HCD (Higher-energy Collisional Dissociation) is preferred over CID for generating the diagnostic m/z 105 ion.[1]

• Stepped Collision Energy: 25%, 30%, 35% NCE. This ensures both the crosslink survives (low energy) and diagnostic ions are generated (high energy).

Phase 3: Data Analysis Workflow

Figure 2: Bioinformatics workflow for filtering and identifying Bpa-crosslinked peptides.

Search Parameters:

• Variable Modification: Add the mass of the Ac-D-Bpa probe minus the displaced hydrogen (if crosslinked) or the full mass if identifying the probe itself.

  • Probe Mass (Monoisotopic): 311.1158 Da (Ac-Bpa-OH).[1]

  • Crosslink Shift: The mass shift on the target peptide will be the mass of the probe minus H (1.0078).

• Diagnostic Ion Filter: Set search engine (e.g., Proteome Discoverer, MaxQuant) to prioritize spectra containing peaks at 224.1070 and 105.0335 .

References

• Dorman, G., & Prestwich, G. D. (1994). Benzophenone photophores in biochemistry. Biochemistry, 33(19), 5661-5673.[1] Link

• Chin, J. W., et al. (2002). An expanded eukaryotic genetic code.[1] Science, 297(5589), 2048-2051.[1] Link

• Preston, G. W., & Wilson, A. J. (2013). Photo-induced covalent cross-linking for the analysis of biomolecular interactions. Chemical Society Reviews, 42(8), 3289-3301.[1] Link

• Belsom, A., et al. (2017). Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry. Analytical Chemistry, 89(9), 5019–5024. Link

• Pettelkau, J., et al. (2014). Reliable identification of cross-linked products in protein interaction studies by 13C-labeled p-benzoylphenylalanine.[1] Journal of the American Society for Mass Spectrometry, 25(9), 1628-1641. Link

Sources

• 1. Benzoyl-L-phenylalanine | C16H15NO3 | CID 97370 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ionsource.com [ionsource.com]
• 3. gpmaw.com [gpmaw.com]

Technical Guide: Benchmarking N-Acetyl-4-benzoyl-D-phenylalanine in Protein Interaction Mapping

This guide serves as a technical benchmark for N-Acetyl-4-benzoyl-D-phenylalanine (D-Bpa) , a specialized photo-affinity probe. It objectively compares the probe's performance against natural amino acid (NAA) interactions, specifically focusing on binding mechanics, stability, and capture efficiency.

Executive Summary

N-Acetyl-4-benzoyl-D-phenylalanine represents a convergence of three distinct chemical strategies: photochemical capture (Benzophenone), stereochemical engineering (D-isomer), and N-terminal capping (Acetylation).

While natural amino acids like Phenylalanine (Phe) and Tryptophan (Trp) rely on transient non-covalent forces (Van der Waals,

- stacking) to sustain protein-protein interactions (PPIs), D-Bpa introduces a "lock-and-key" mechanism that converts these transient contacts into permanent covalent bonds upon UV activation. This guide benchmarks D-Bpa against these natural counterparts to validate its utility in drug discovery and structural biology.

Mechanistic Foundation: The Benzophenone Engine

To benchmark performance, one must first understand the divergence in mechanism between the probe and natural amino acids.

Natural Interaction (The Control)

• Force: Hydrophobic effect, Electrostatics, H-bonds.

• Nature: Equilibrium-driven (

  ).

• Limitation: Weak or transient interactions (

  ) are often lost during purification or wash steps.

D-Bpa Interaction (The Probe)

• Force: Radical recombination (Covalent).

• Nature: Irreversible "Snapshot".

• Mechanism: Upon irradiation at 350–360 nm , the benzophenone moiety undergoes an

  transition to a triplet diradical state.[1] This radical abstracts a hydrogen atom from a C-H bond within 3.1 Å , forming a covalent C-C bond.

Visualization: Photochemical Mechanism

Figure 1: The photochemical cascade of Benzophenone. Unlike aryl azides, the triplet state is reversible in the absence of a target, reducing non-specific labeling.

Performance Benchmarking: D-Bpa vs. Natural Amino Acids

This section evaluates D-Bpa against natural Phenylalanine (Phe) across three critical parameters.

A. Binding Affinity & Steric Fit

The Question: Does the bulky benzoyl group disrupt the native interaction?

Parameter	Natural L-Phenylalanine (Phe)	N-Acetyl-4-benzoyl-D-phenylalanine (D-Bpa)	Benchmark Verdict
Molecular Weight	165.19 g/mol	~311.33 g/mol	Significantly Larger. Requires solvent-exposed binding pocket.
Steric Profile	Planar Benzene ring.	Bulky Benzophenone (two rings).	Risk: Can clash in tight "buried" pockets. Benefit: Excellent mimic for Trp or large hydrophobic patches.
Binding Energy	to kcal/mol	Initial non-covalent similar to Trp/Phe.	Validated: Studies show Bpa substitution often retains native if placed at interface peripheries [1].

B. Stereochemical Stability (The D-Isomer Advantage)

The Question: Why use the D-isomer instead of the natural L-isomer?

• Proteolytic Resistance: Natural L-peptides are rapidly degraded by serum proteases (half-life often minutes). D-Bpa confers resistance to proteolysis, extending the "experimental window" for capturing interactions in complex lysates or live cell environments [2].

• Conformational Bias:

  • L-AA: Favors

    -helices and -sheets.

  • D-AA: Favors

    -turns or destabilizes -helices.

  • Benchmark: If the native interaction requires a helix, D-Bpa may disrupt it. If the interaction involves a turn (common in antigen-antibody recognition), D-Bpa may stabilize the bioactive conformation better than the L-isomer [3].

C. Capture Efficiency

The Question: How effectively does it "freeze" the interaction compared to equilibrium binding?

• Natural (Equilibrium): Interaction exists only while

  . Washing removes the binder.

• D-Bpa (Covalent): Yield is typically 50–100% for static complexes. The reaction is "zero-distance" specific; it will not crosslink to non-binders merely floating nearby in solution (unlike chemical crosslinkers like glutaraldehyde) [4].

Experimental Protocol: Validated Workflow

This protocol outlines the synthesis and application of a D-Bpa peptide probe.

Phase 1: Probe Synthesis

• Method: Solid-Phase Peptide Synthesis (SPPS) using Fmoc chemistry.[1]

• Coupling: Use Fmoc-D-Bpa-OH .[1]

  • Note: The benzophenone moiety is stable to standard TFA cleavage conditions.

• N-Acetylation: Perform on-resin acetylation (Acetic Anhydride/Pyridine) to cap the N-terminus, removing the positive charge and mimicking the peptide bond continuum.

Phase 2: Crosslinking Assay

• Incubation: Equilibrate Probe (

  ) with Target Protein in PBS (pH 7.4).

  • Control: Include a sample with 100x excess natural ligand (Competition Assay) to prove specificity.

• Irradiation:

  • Source: 365 nm UV lamp (e.g., handheld UVGL-25).

  • Duration: 30–60 minutes on ice.

  • Caution: Do not use <300 nm UV, which damages native protein Trp/Tyr residues.

• Analysis: SDS-PAGE followed by Western Blot (if tagged) or LC-MS/MS.

Visualization: Experimental Workflow

Figure 2: Step-by-step workflow for validating D-Bpa interactions. The competition control is critical for establishing specificity.

Data Interpretation & Troubleshooting

When analyzing Mass Spectrometry (MS) data from D-Bpa experiments, look for the following signatures:

• Mass Shift: The crosslinked species will show a mass equal to

  (loss of 2 Hydrogens during abstraction).

• Fragmentation: In MS/MS, the C-C bond formed by Bpa is extremely stable. Fragmentation usually occurs at the peptide backbone, allowing precise mapping of the exact residue on the target protein that was bound [5].

Common Pitfalls

• Low Yield: Often due to "quenching" by buffer components. Avoid buffers with high C-H content (e.g., Tris) during UV steps; use Phosphate (PBS) or HEPES.

• Non-Specific Binding: If the D-isomer disrupts the specific binding pocket, the hydrophobic benzophenone may stick non-specifically to other hydrophobic patches. Always validate with the Competition Control.

References

• Shoemaker, G. K., et al. (2011). "Benzophenone-containing amino acids: improved labeling and structural implications." Bioorganic & Medicinal Chemistry, 19(24), 7559-7569. Link[2]

• Tugyi, R., et al. (2005). "Partial D-amino acid substitution: Improved enzymatic stability and preservation of bioactivity." PNAS, 102(2), 413-418. Link

• Mahalakshmi, R., & Balaram, P. (2006). "The use of D-amino acids in peptide design." Methods in Molecular Biology, 340, 71-94. Link

• Dorman, G., & Prestwich, G. D. (1994). "Benzophenone photophores in biochemistry." Biochemistry, 33(19), 5661-5673. Link

• Wittelsberger, A., et al. (2006). "The site of covalent attachment of a benzophenone-containing peptide to a protein target determined by MS/MS." Journal of Mass Spectrometry, 41(8), 1050-1057. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]